1-Bromoperfluorohexane

• CAS: 335-56-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1-bromoperfluorohexane (CAS RN: 335-56-8), a significant fluorinated compound with diverse applications in chemical synthesis and materials science. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development, offering detailed data, experimental methodologies, and visual representations of key concepts.

General and Safety Information

1-Bromoperfluorohexane, also known as perfluorohexyl bromide, is a colorless and odorless liquid.[1] It is a nonflammable, saturated halogenated hydrocarbon with the chemical formula C6F13Br.[1] Due to its perfluorinated nature, it exhibits high chemical and thermal stability.

Safety Summary: 1-Bromoperfluorohexane is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety and handling information, refer to the Safety Data Sheet (SDS).

Physical Properties

The physical properties of 1-bromoperfluorohexane are summarized in the table below. These properties are largely dictated by the presence of the highly electronegative fluorine atoms, which lead to weak intermolecular forces.

Property	Value	Source(s)
Molecular Formula	C6BrF13	[2][3][4]
Molecular Weight	398.95 g/mol	[2][4][5]
Appearance	Colorless liquid	[1]
Odor	Odorless	[1]
Boiling Point	97 °C to 101 °C	[3][6][7]
Melting Point	Data not available
Density	1.871 g/mL at 25 °C	[6][7]
1.88 g/mL	[3]
Refractive Index (n20/D)	1.3	[6][7]
1.2995	[3]

Chemical Properties and Reactivity

1-Bromoperfluorohexane is a versatile chemical intermediate, primarily utilized in the synthesis of more complex fluorinated molecules.[1] Its chemical behavior is characterized by the high stability of the perfluoroalkyl chain and the reactivity of the carbon-bromine bond.

Key Chemical Attributes:

• Thermal and Chemical Stability: The presence of strong carbon-fluorine bonds imparts exceptional thermal and chemical stability to the perfluorohexyl group.[1]

• Reactive C-Br Bond: The carbon-bromine bond serves as a functional handle for a variety of chemical transformations.

• Intermediate in Synthesis: It is a key precursor for producing other fluorochemicals. A notable application is in the synthesis of perfluorononanal via hydroformylation.

• Grignard Reagent Formation: Under appropriate conditions, it can be used to form the corresponding Grignard reagent (perfluorohexylmagnesium bromide), which is a valuable tool for creating carbon-carbon bonds in the synthesis of advanced fluorinated compounds.

• Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes of carbon monoxide, carbon dioxide, and halogenated compounds.

Solubility Profile

While specific quantitative solubility data is limited, the general principle of "like dissolves like" can be applied. As a fluorinated organic compound, 1-bromoperfluorohexane is expected to be miscible with many common organic solvents, particularly other halogenated and non-polar solvents. It is anticipated to be immiscible with highly polar solvents like water.

Expected Qualitative Solubility:

Solvent Class	Representative Solvents	Expected Solubility
Non-polar Aprotic	Hexane, Toluene	Miscible
Polar Aprotic	Acetone, Acetonitrile, Dichloromethane	Soluble to Miscible
Polar Protic	Ethanol, Methanol	Sparingly Soluble to Soluble
Aqueous	Water	Insoluble

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-bromoperfluorohexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: As there are no hydrogen atoms in the 1-bromoperfluorohexane molecule, a proton NMR spectrum will not show any signals corresponding to the compound itself. However, it is a useful technique to assess the purity of the sample from any hydrogen-containing impurities.

• ¹³C NMR: The ¹³C NMR spectrum provides information about the carbon skeleton. Due to the strong electronegativity of the fluorine atoms, the carbon signals will be significantly shifted downfield and will exhibit complex splitting patterns due to C-F coupling. The spectrum available on PubChem shows multiple signals consistent with the six carbon atoms in different chemical environments.[2]

• ¹⁹F NMR: ¹⁹F NMR is a powerful technique for characterizing fluorinated compounds due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus.[8] The spectrum of 1-bromoperfluorohexane is expected to show multiple signals corresponding to the different fluorine environments along the perfluorohexyl chain, with characteristic chemical shifts and coupling constants.[2]

Infrared (IR) Spectroscopy

The IR spectrum of 1-bromoperfluorohexane is dominated by strong absorption bands corresponding to the C-F stretching vibrations, typically found in the region of 1100-1300 cm⁻¹. The C-Br stretching vibration is expected to appear at lower wavenumbers. The ATR-IR spectrum is available on PubChem for reference.[2]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The mass spectrum of 1-bromoperfluorohexane will show a characteristic isotopic pattern for the molecular ion peak due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).[9] Common fragmentation pathways involve the cleavage of the C-Br bond and fragmentation of the perfluoroalkyl chain.[10][11] The GC-MS data is available on PubChem.[2]

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of 1-bromoperfluorohexane.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of a small quantity of a liquid.

Materials:

• Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer and hot plate)

• Thermometer (calibrated)

• Small test tube

• Capillary tube (sealed at one end)

• 1-Bromoperfluorohexane sample

• Mineral oil or silicone oil (for heating bath)

Procedure:

• Add a small amount (approximately 0.5 mL) of 1-bromoperfluorohexane to the small test tube.

• Place the capillary tube, with its sealed end up, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band or a wire, ensuring the sample is level with the thermometer bulb.

• Suspend the assembly in the Thiele tube or oil bath, making sure the heat-transfer liquid is above the level of the sample but below the opening of the test tube.

• Heat the apparatus gently and slowly.

• Observe the capillary tube. As the liquid approaches its boiling point, a stream of bubbles will emerge from the open end of the capillary tube.

• When a steady stream of bubbles is observed, stop heating and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube. Record this temperature.

Caption: Workflow for Boiling Point Determination.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific volume used for the precise measurement of the density of a liquid.

Materials:

• Pycnometer (with a calibrated volume)

• Analytical balance (accurate to ±0.0001 g)

• 1-Bromoperfluorohexane sample

• Thermometer

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer.

• Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

• Fill the pycnometer with the 1-bromoperfluorohexane sample, ensuring no air bubbles are trapped.

• Place the pycnometer in a constant temperature water bath (e.g., at 25°C) until it reaches thermal equilibrium.

• Carefully adjust the liquid level to the calibration mark of the pycnometer.

• Remove the pycnometer from the bath, wipe it dry, and weigh it. Record the mass of the pycnometer filled with the sample (m₂).

• The mass of the sample is m_sample = m₂ - m₁.

• The density (ρ) is calculated using the formula: ρ = m_sample / V, where V is the calibrated volume of the pycnometer.

References

• 1. 335-56-8 | 1-Bromoperfluorohexane [fluoromart.com]
• 2. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromoperfluorohexane, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Perfluorohexyl bromide (98%) - Amerigo Scientific [amerigoscientific.com]
• 6. 1-BROMOPERFLUOROHEXANE | 335-56-8 [chemicalbook.com]
• 7. Perfluorohexyl bromide 98 335-56-8 [sigmaaldrich.com]
• 8. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. chemguide.co.uk [chemguide.co.uk]

An In-depth Technical Guide to the Synthesis and Purification of 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes and purification methodologies for the production of high-purity 1-Bromoperfluorohexane (C6F13Br). This fluorinated alkyl bromide is a valuable building block in the synthesis of advanced materials, pharmaceuticals, and agrochemicals, owing to its unique properties of chemical inertness, thermal stability, and hydrophobicity.

This document details experimental protocols for two principal synthesis methods: the direct bromination of 1-iodoperfluorohexane and the Hunsdiecker reaction of silver perfluoroheptanoate. Furthermore, it outlines the purification of the final product via fractional distillation, including key operational parameters and expected purity levels. All quantitative data is summarized in structured tables for clarity and comparative analysis.

Synthesis of 1-Bromoperfluorohexane

Two primary synthetic pathways for the preparation of 1-Bromoperfluorohexane are presented below. Each method offers distinct advantages and considerations for laboratory and potential scale-up production.

Method 1: Direct Bromination of 1-Iodoperfluorohexane

This method involves the direct reaction of 1-iodoperfluorohexane with elemental bromine. The reaction can be facilitated by heat and light, which promote the homolytic cleavage of the bromine molecule and subsequent radical chain reaction.

A detailed experimental protocol for the synthesis of a longer-chain analog, 1-bromoperfluorooctane, is provided here as a representative example due to the limited availability of a specific protocol for 1-bromoperfluorohexane. The principles and procedures are directly applicable.

• Apparatus Setup: A 500 mL four-necked, light-transmitting flask is equipped with a mechanical stirrer, a dropping funnel, a thermometer, and a reflux condenser. The top of the condenser is connected to a gas outlet to manage any evolved gases. For reactions involving light, a suitable lamp (e.g., 500-W visible light lamp or a 400-W high-pressure mercury lamp) is positioned to irradiate the reaction flask. To facilitate the removal of the iodine monobromide (IBr) byproduct, a Dimroth condenser with a withdrawing cock can be used.

• Reaction: The reaction flask is charged with 1-iodoperfluorohexane. The mixture is heated to a temperature between 120°C and 180°C (a range of 140-160°C is often optimal) and irradiated with light.

• Addition of Bromine: Elemental bromine is added dropwise to the heated and irradiated mixture over a period of several hours. The molar ratio of bromine to 1-iodoperfluorohexane is typically between 1:1 and 3:1.

• Byproduct Removal: During the reaction, the denser iodine monobromide (IBr) byproduct may separate as a lower layer and can be periodically drawn off if a specialized condenser is used. This removal of IBr can help to drive the reaction to completion.

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The crude product is then washed with an aqueous solution of a reducing agent, such as 5% sodium thiosulfate or sodium bisulfite, to remove any unreacted bromine and IBr. This is followed by a wash with a dilute aqueous base, such as 5% sodium bicarbonate or sodium hydroxide, to neutralize any acidic byproducts. Finally, the organic layer is washed with water and dried over a suitable drying agent (e.g., anhydrous magnesium sulfate or calcium chloride).

• Purification: The crude 1-Bromoperfluorohexane is then purified by fractional distillation.

Parameter	Value	Reference
Starting Material	1-Iodoperfluoroalkane (C6-C10)	[1]
Reagent	Bromine	[1]
Molar Ratio (Bromine:Iodide)	~1:1 to 3:1	[1]
Reaction Temperature	120-180 °C	[1]
Reaction Time	~4 hours (for dropwise addition)	[1]
Yield (for C8 analog)	93.6%	[1]

Method 2: Hunsdiecker Reaction from Silver Perfluoroheptanoate

The Hunsdiecker reaction provides an alternative route to 1-Bromoperfluorohexane, starting from the silver salt of perfluoroheptanoic acid. This reaction involves the thermal decarboxylation of the silver salt in the presence of bromine.

• Preparation of Silver Perfluoroheptanoate: Perfluoroheptanoic acid is neutralized with an equimolar amount of silver oxide or a silver salt solution (e.g., silver nitrate followed by precipitation with a soluble hydroxide) in an appropriate solvent. The resulting silver perfluoroheptanoate is then collected by filtration, washed, and thoroughly dried.

• Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel. The apparatus should be protected from light.

• Reaction: The dry silver perfluoroheptanoate is suspended in an inert solvent, typically carbon tetrachloride.

• Addition of Bromine: A solution of bromine in the same solvent is added dropwise to the suspension with stirring. The reaction is often initiated by gentle heating.

• Reaction Progression: The reaction mixture is typically refluxed until the evolution of carbon dioxide ceases and the color of the bromine disappears. The formation of a silver bromide precipitate is observed.

• Work-up: After cooling, the silver bromide precipitate is removed by filtration. The filtrate, containing the crude 1-Bromoperfluorohexane, is washed successively with a dilute aqueous solution of sodium thiosulfate (to remove any remaining bromine), a dilute aqueous solution of sodium bicarbonate (to remove any acidic impurities), and water. The organic layer is then dried over a suitable drying agent.

• Purification: The crude product is purified by fractional distillation.

Purification of 1-Bromoperfluorohexane

Fractional distillation is the primary method for obtaining high-purity 1-Bromoperfluorohexane. Due to its relatively high boiling point (97 °C), distillation can be performed at atmospheric pressure, although vacuum distillation can be employed to reduce the boiling temperature and minimize the risk of thermal decomposition.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: A standard fractional distillation apparatus is assembled. This includes a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. The system should be equipped with a controlled heat source (e.g., a heating mantle).

• Procedure:

  • The crude 1-Bromoperfluorohexane is placed in the distillation flask along with boiling chips or a magnetic stir bar.

  • The flask is gently heated.

  • The temperature at the distillation head is monitored closely. The initial fraction (forerun), which may contain lower-boiling impurities, is collected separately.

  • The main fraction is collected when the temperature stabilizes at the boiling point of 1-Bromoperfluorohexane (97 °C at atmospheric pressure).

  • Distillation is stopped before the flask runs dry to prevent the concentration and potential decomposition of higher-boiling impurities.

• Purity Analysis: The purity of the distilled fractions can be assessed using gas chromatography-mass spectrometry (GC-MS). A purity of >98% is typically achievable.

Quantitative Data for Purification

Parameter	Value
Purification Method	Fractional Distillation
Boiling Point	97 °C (lit.)
Expected Purity	>98%

Visualizing the Workflow

The following diagrams illustrate the logical flow of the synthesis and purification processes described in this guide.

Caption: Workflow for the synthesis of 1-Bromoperfluorohexane via direct bromination.

Caption: Workflow for the synthesis of 1-Bromoperfluorohexane via the Hunsdiecker reaction.

Conclusion

The synthesis of 1-Bromoperfluorohexane can be effectively achieved through either direct bromination of 1-iodoperfluorohexane or the Hunsdiecker reaction of silver perfluoroheptanoate. The direct bromination method, particularly with simultaneous removal of the IBr byproduct, appears to offer high yields. The Hunsdiecker reaction provides a viable alternative. In both synthetic routes, fractional distillation is a crucial final step to ensure the high purity required for demanding applications in research and development. The selection of the optimal synthetic route will depend on factors such as the availability of starting materials, desired scale, and specific purity requirements.

References

• 1. SATHEE: Chemistry Hunsdiecker Reaction [satheejee.iitk.ac.in]

Spectroscopic characterization of 1-Bromoperfluorohexane (NMR, IR, Mass Spec)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of 1-Bromoperfluorohexane (C₆BrF₁₃), a perfluorinated organic compound. The document details expected data from Nuclear Magnetic Resonance (NMR) spectroscopy (¹⁹F and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While direct access to comprehensive, publicly available raw spectral data is limited, this guide synthesizes available information and provides detailed experimental protocols for obtaining and interpreting the spectra.

Molecular Structure and Spectroscopic Overview

1-Bromoperfluorohexane is a linear six-carbon chain where all hydrogen atoms have been substituted with fluorine, and a bromine atom is present at one terminus. This structure gives rise to distinct spectroscopic signatures that can be used for its identification and characterization.

Molecular Formula: C₆BrF₁₃

Structure: CF₃-(CF₂)₄-CF₂Br

The following sections will detail the expected spectroscopic data for this molecule and provide standardized protocols for acquiring these spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of 1-Bromoperfluorohexane by providing information about the chemical environment of the fluorine and carbon nuclei.

¹⁹F NMR Spectroscopy

Fluorine-19 is a spin ½ nucleus with 100% natural abundance, making ¹⁹F NMR a highly sensitive and informative technique for characterizing fluorinated compounds. The large chemical shift dispersion of ¹⁹F NMR allows for excellent resolution of signals from different fluorine environments.

Expected ¹⁹F NMR Data:

Based on the structure of 1-Bromoperfluorohexane, six distinct fluorine environments are anticipated, which would result in six signals in the ¹⁹F NMR spectrum. The chemical shifts are reported relative to a standard, typically CFCl₃.

Signal Assignment	Expected Chemical Shift (ppm vs. CFCl₃)	Multiplicity	Integration
-CF₂Br	~ -60 to -70	Triplet	2F
-CF₂-CF₂Br	~ -110 to -125	Multiplet	2F
-CF₂-CF₂-CF₂Br	~ -120 to -130	Multiplet	2F
-CF₂-CF₂-CF₂-CF₂Br	~ -120 to -130	Multiplet	2F
-CF₂-CF₃	~ -125 to -135	Multiplet	2F
-CF₃	~ -80 to -85	Triplet	3F

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific NMR instrument used. The multiplicity is predicted based on coupling to adjacent CF₂ groups.

¹³C NMR Spectroscopy

Carbon-13 NMR provides information on the carbon backbone of the molecule. Due to the low natural abundance of ¹³C, it is a less sensitive technique than ¹H or ¹⁹F NMR. The spectra are typically proton-decoupled to simplify the signals to singlets for each unique carbon environment. However, coupling to fluorine (¹³C-¹⁹F) will cause these signals to be split into complex multiplets.

Expected ¹³C NMR Data:

Six unique carbon environments are present in 1-Bromoperfluorohexane, which would lead to six distinct signals in the ¹³C NMR spectrum. The chemical shifts are influenced by the high electronegativity of the attached fluorine atoms.

Carbon Position	Expected Chemical Shift (ppm)	Expected C-F Coupling
1 (-CF₂Br)	~ 110-120	Large ¹JCF, smaller ²JCF
2 (-CF₂-)	~ 105-115	Large ¹JCF, smaller ²JCF, ³JCF
3 (-CF₂-)	~ 105-115	Large ¹JCF, smaller ²JCF, ³JCF
4 (-CF₂-)	~ 105-115	Large ¹JCF, smaller ²JCF, ³JCF
5 (-CF₂-)	~ 105-115	Large ¹JCF, smaller ²JCF, ³JCF
6 (-CF₃)	~ 115-125	Large ¹JCF, smaller ²JCF

Note: The chemical shifts for fluorinated carbons appear in a characteristic range, and the signals will exhibit complex splitting patterns due to one-bond and multi-bond C-F couplings.

Experimental Protocol for NMR Spectroscopy

Sample Preparation:

• Accurately weigh approximately 10-50 mg of 1-Bromoperfluorohexane.

• Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a standard 5 mm NMR tube to a final volume of 0.6-0.7 mL. The choice of solvent may depend on the specific experiment and desired temperature range.

• Ensure the sample is fully dissolved and the solution is homogeneous.

Instrument Parameters (General):

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine-capable probe.

• ¹⁹F NMR:

  • Observe frequency: Corresponding to the spectrometer's field strength (e.g., 376 MHz on a 400 MHz instrument).

  • Reference: Internal or external reference standard (e.g., CFCl₃).

  • Pulse sequence: A standard single-pulse experiment.

  • Relaxation delay: 1-5 seconds, depending on the relaxation times of the fluorine nuclei.

  • Number of scans: Sufficient to obtain a good signal-to-noise ratio.

• ¹³C NMR:

  • Observe frequency: Corresponding to the spectrometer's field strength (e.g., 100 MHz on a 400 MHz instrument).

  • Decoupling: Broadband proton decoupling is standard. For detailed structural analysis, fluorine-coupled spectra may also be acquired.

  • Pulse sequence: A standard single-pulse experiment with proton decoupling (e.g., zgpg30).

  • Relaxation delay: 2-10 seconds, as quaternary and fluorinated carbons can have long relaxation times.

  • Number of scans: A larger number of scans will be required compared to ¹⁹F NMR to achieve an adequate signal-to-noise ratio.

Data Processing:

• Apply a suitable window function (e.g., exponential multiplication) to improve the signal-to-noise ratio.

• Perform a Fourier transform to convert the free induction decay (FID) into the frequency domain spectrum.

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the solvent residual peak or an internal standard.

• Integrate the signals in the ¹⁹F NMR spectrum.

An In-depth Technical Guide to the Reactivity and Reaction Mechanisms of 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoperfluorohexane (C₆F₁₃Br) is a halogenated hydrocarbon featuring a six-carbon perfluorinated chain terminated by a bromine atom.[1] This structure imparts unique chemical properties, making it a valuable building block in the synthesis of fluorinated molecules for various applications, including pharmaceuticals, agrochemicals, and materials science.[2] Its high chemical and thermal stability, coupled with the reactivity of the carbon-bromine bond, allows for the selective introduction of the perfluorohexyl group into a wide range of organic substrates.[2] This guide provides a comprehensive overview of the reactivity and reaction mechanisms of 1-bromoperfluorohexane, focusing on radical, nucleophilic, and organometallic transformations. Detailed experimental protocols and quantitative data are presented to aid researchers in the practical application of this versatile reagent.

Physical and Chemical Properties

1-Bromoperfluorohexane is a colorless, non-flammable liquid with a molecular weight of 398.95 g/mol .[1][3] Key physical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	335-56-8	[1]
Molecular Formula	C₆BrF₁₃	[1]
Boiling Point	97 °C	[3]
Density	1.871 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.300	[3]

Reactivity and Reaction Mechanisms

The reactivity of 1-bromoperfluorohexane is dominated by the nature of the C-Br bond. The strong electron-withdrawing effect of the perfluoroalkyl chain polarizes the C-Br bond, making the carbon atom susceptible to nucleophilic attack and the bromine atom a good leaving group. Furthermore, the C-Br bond can undergo homolytic cleavage to generate a perfluorohexyl radical, which is a key intermediate in various addition and substitution reactions.

Radical Reactions

The generation of the perfluorohexyl radical (C₆F₁₃•) from 1-bromoperfluorohexane is a common strategy for the formation of C-C bonds. This can be achieved through various initiation methods, including photochemical, thermal, and sonochemical techniques.

Atom Transfer Radical Addition is an atom-economical method for the functionalization of unsaturated C-C bonds. The reaction involves the addition of the perfluorohexyl radical to an alkene or alkyne, followed by the abstraction of a bromine atom from another molecule of 1-bromoperfluorohexane to propagate the radical chain.

A general workflow for a photocatalyzed ATRA reaction is depicted below.

Experimental workflow for a typical photocatalyzed ATRA reaction.

Reaction Mechanism:

The photocatalytic cycle for the ATRA of 1-bromoperfluorohexane is initiated by the excitation of a photocatalyst (PC) by visible light. The excited photocatalyst (PC*) then reduces the 1-bromoperfluorohexane to generate the perfluorohexyl radical and the oxidized photocatalyst.

Simplified photocatalytic ATRA mechanism.

Experimental Protocol: Photocatalyzed Atom Transfer Radical Addition to 1-Octene

• Materials: 1-Bromoperfluorohexane, 1-octene, photocatalyst (e.g., fac-[Ir(ppy)₃]), solvent (e.g., acetonitrile), and a light source (e.g., blue LEDs).

• Procedure: In a nitrogen-filled glovebox, a reaction vessel is charged with the photocatalyst, 1-bromoperfluorohexane (1.0 equiv), and 1-octene (1.5 equiv) in the chosen solvent. The vessel is sealed and removed from the glovebox. The reaction mixture is then stirred and irradiated with the light source at room temperature for a specified time (e.g., 24 hours). After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired 1-bromo-2-(perfluorohexyl)octane.

Quantitative Data:

Nucleophilic Substitution Reactions

The electron-deficient carbon atom attached to the bromine in 1-bromoperfluorohexane is a target for nucleophiles. However, the bulky perfluoroalkyl chain can sterically hinder the approach of the nucleophile, and the reaction often requires elevated temperatures.

Reaction with Thiolates:

Thiolates are effective nucleophiles for the displacement of the bromide ion from 1-bromoperfluorohexane, leading to the formation of perfluoroalkyl thioethers.

Experimental Protocol: Reaction with Sodium Thiophenoxide

• Materials: 1-Bromoperfluorohexane, sodium thiophenoxide, and a polar aprotic solvent (e.g., DMF or DMSO).

• Procedure: To a solution of sodium thiophenoxide (1.2 equiv) in the solvent, 1-bromoperfluorohexane (1.0 equiv) is added. The reaction mixture is heated to a specified temperature (e.g., 80-100 °C) and stirred for several hours. The progress of the reaction can be monitored by TLC or GC-MS. Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography to yield the perfluorohexyl phenyl sulfide.

Quantitative Data:

Specific yield data for the reaction of 1-bromoperfluorohexane with sodium thiophenoxide is not extensively tabulated in the literature. However, analogous nucleophilic substitution reactions on perfluoroalkyl halides generally proceed in moderate to good yields.

Reaction with Amines:

The reaction of 1-bromoperfluorohexane with amines can lead to the formation of perfluoroalkylated amines. Due to the basicity of amines, side reactions such as elimination can occur, and the reaction often results in a mixture of products.

Organometallic Reactions

1-Bromoperfluorohexane is a precursor to various organometallic reagents, which are powerful tools for C-C bond formation.

The formation of the perfluorohexyl Grignard reagent (C₆F₁₃MgBr) from 1-bromoperfluorohexane and magnesium metal is a challenging but important transformation. The high reactivity of the Grignard reagent requires strictly anhydrous conditions, and initiation of the reaction can be difficult.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of 1-Bromoperfluorohexane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-bromoperfluorohexane. Due to a lack of extensive quantitative data in publicly available literature, this document focuses on the theoretical principles governing its solubility, presents expected qualitative solubility in a range of common organic solvents, and offers a detailed experimental protocol for the precise quantitative determination of its solubility.

Core Principles of 1-Bromoperfluorohexane Solubility

1-Bromoperfluorohexane (C₆BrF₁₃) is a highly fluorinated linear-chain molecule with a terminal bromine atom. Its solubility is primarily dictated by the unique properties of the perfluoroalkyl chain. Perfluorocarbons are known for being both hydrophobic (water-repelling) and lipophobic (fat-repelling), which often results in low miscibility with many common organic solvents. This behavior is a consequence of the high electronegativity of fluorine, which creates very stable and non-polarizable C-F bonds. Consequently, the intermolecular forces (London dispersion forces) in perfluorocarbons are weak.

The principle of "like dissolves like" is central to understanding the solubility of 1-bromoperfluorohexane. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions. Due to the weak intermolecular forces of perfluorinated compounds, they tend to be most soluble in solvents with similarly weak intermolecular forces or in other fluorinated compounds. The presence of the terminal bromine atom introduces a slight dipole moment, which may slightly enhance its interaction with polar solvents compared to its perfluorohexane analogue.

Physicochemical Properties

A summary of the key physical properties of 1-bromoperfluorohexane and a selection of common organic solvents is presented below. These properties are crucial for predicting and understanding solubility behavior.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)
1-Bromoperfluorohexane	C₆BrF₁₃	398.95	97[1]	1.871[1]
Hexane	C₆H₁₄	86.18	69	0.655
Toluene	C₇H₈	92.14	111	0.867
Chloroform	CHCl₃	119.38	61	1.489
Acetone	C₃H₆O	58.08	56	0.784
Ethanol	C₂H₅OH	46.07	78	0.789
Ethyl Acetate	C₄H₈O₂	88.11	77	0.902
Diethyl Ether	C₄H₁₀O	74.12	35	0.713

Qualitative Solubility of 1-Bromoperfluorohexane

The following table provides an expected qualitative solubility of 1-bromoperfluorohexane in various common organic solvents based on the principles of intermolecular forces and the known behavior of perfluorinated compounds.

Solvent	Solvent Type	Expected Solubility	Rationale
Perfluorohexane	Fluorinated	Miscible	"Like dissolves like"; both are perfluorinated compounds with similar weak intermolecular forces.
Hexane	Non-polar	Immiscible / Very Low	The weak dispersion forces between perfluorohexane chains and hexane chains are not strong enough to overcome the respective solute-solute and solvent-solvent interactions.
Toluene	Non-polar (aromatic)	Very Low	Similar to hexane, the interactions are not favorable enough for significant miscibility.
Chloroform	Polar	Partially Miscible	The polarity of chloroform may allow for some dipole-dipole interactions with the C-Br bond of 1-bromoperfluorohexane, potentially leading to partial miscibility.
Acetone	Polar aprotic	Low	The strong dipole-dipole interactions in acetone are not sufficiently matched by interactions with the largely non-polar 1-bromoperfluorohexane.
Ethanol	Polar protic	Very Low	The hydrogen bonding network in ethanol is strong and unlikely to be disrupted for significant interaction with the non-polar perfluorinated chain.
Ethyl Acetate	Polar aprotic	Low	Similar to acetone, the polarity mismatch results in low solubility.
Diethyl Ether	Weakly polar	Partially Miscible	Diethyl ether has a lower polarity than acetone and ethanol, which might allow for more favorable, though still limited, interaction with 1-bromoperfluorohexane.

Experimental Protocol: Quantitative Solubility Determination (Shake-Flask Method)

The definitive method for determining the thermodynamic solubility of a liquid in a liquid is an adaptation of the shake-flask method. This technique establishes the equilibrium solubility at a constant temperature.

Objective: To determine the maximum concentration of 1-bromoperfluorohexane that can be dissolved in a given organic solvent at a specific temperature to achieve a saturated solution at equilibrium.

Materials:

• 1-Bromoperfluorohexane (high purity)

• Organic solvent of interest (high purity)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled shaker or incubator

• Analytical balance

• Gas chromatograph with a suitable detector (e.g., ECD or FID) or other suitable analytical instrument (e.g., NMR, HPLC)

• Pipettes and syringes

Procedure:

• Preparation of Saturated Solution:

  • Add a known volume of the organic solvent to a series of glass vials.

  • Add an excess amount of 1-bromoperfluorohexane to each vial. The presence of a distinct, undissolved phase of 1-bromoperfluorohexane after initial mixing confirms that an excess has been added.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration to ensure that equilibrium is reached. This period can range from 24 to 72 hours. It is advisable to test samples at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration of 1-bromoperfluorohexane in the solvent has reached a plateau.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature until the two phases have clearly separated.

• Sampling:

  • Carefully withdraw an aliquot of the solvent phase (the supernatant) using a syringe. Ensure that no part of the undissolved 1-bromoperfluorohexane phase is drawn into the syringe.

• Analysis:

  • Prepare a series of calibration standards of 1-bromoperfluorohexane in the chosen solvent.

  • Analyze the collected sample and the calibration standards using a suitable analytical method, such as gas chromatography.

  • Determine the concentration of 1-bromoperfluorohexane in the collected aliquot by comparing its response to the calibration curve.

• Calculation of Solubility:

  • The determined concentration represents the thermodynamic solubility of 1-bromoperfluorohexane in the specific solvent at the tested temperature. The result is typically expressed in units of g/L, mg/mL, or mol/L.

Visualizations

Caption: Experimental workflow for determining the solubility of 1-bromoperfluorohexane.

Caption: Factors influencing the solubility of 1-bromoperfluorohexane in organic solvents.

References

• 1. 1-BROMOPERFLUOROHEXANE | 335-56-8 [chemicalbook.com]

Unraveling the Thermal Degradation of 1-Bromoperfluorohexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromoperfluorohexane (C₆F₁₃Br) is a dense, halogenated organic compound with applications in various scientific and industrial fields. Understanding its thermal stability and decomposition pathways is critical for ensuring its safe handling, predicting its environmental fate, and developing effective disposal methods. This technical guide provides a comprehensive overview of the anticipated thermal decomposition pathways of 1-bromoperfluorohexane. Due to a scarcity of specific experimental studies on this compound in publicly available literature, this guide draws upon fundamental principles of physical organic chemistry, bond dissociation energies, and data from analogous per- and polyfluoroalkyl substances (PFAS) to propose the most probable degradation mechanisms. This document outlines the likely initiation, propagation, and termination steps, and discusses the expected product classes. Furthermore, it details common experimental protocols and analytical techniques employed in the study of thermal decomposition, providing a foundational understanding for future research in this area.

Introduction to Thermal Decomposition of Perfluoroalkyl Bromides

The thermal decomposition of organic molecules involves the breaking of chemical bonds through the application of heat. In the case of 1-bromoperfluorohexane, the presence of highly electronegative fluorine atoms significantly strengthens the carbon-fluorine (C-F) and carbon-carbon (C-C) bonds, rendering the perfluorinated carbon chain highly stable. However, the carbon-bromine (C-Br) bond is considerably weaker in comparison and serves as the primary initiation site for thermal degradation.

Upon heating, 1-bromoperfluorohexane is expected to undergo homolytic cleavage of the C-Br bond, generating a perfluorohexyl radical and a bromine radical. These highly reactive radical species can then participate in a cascade of subsequent reactions, leading to the formation of a complex mixture of smaller perfluorinated and brominated compounds.

Proposed Thermal Decomposition Pathways

The thermal decomposition of 1-bromoperfluorohexane can be conceptualized as a three-stage radical chain reaction: initiation, propagation, and termination.

Initiation

The primary initiation step is the homolytic cleavage of the weakest bond in the molecule, which is the C-Br bond.

Reaction: C₆F₁₃Br → C₆F₁₃• + Br•

This reaction is endothermic and its rate is highly dependent on temperature. The bond dissociation energy (BDE) of the C-Br bond in similar perfluoroalkyl bromides is significantly lower than that of the C-C and C-F bonds, making this the most probable initial event.

Propagation

The highly reactive perfluorohexyl and bromine radicals generated during initiation can then participate in a series of propagation reactions, leading to the formation of various products.

• β-Scission of the Perfluorohexyl Radical: The perfluorohexyl radical can undergo cleavage of the C-C bond at the β-position to the radical center, yielding a smaller perfluoroalkyl radical and a stable perfluoroalkene.

  Reaction: CF₃(CF₂)₄CF₂• → CF₃(CF₂)₃• + CF₂=CF₂

• Hydrogen Abstraction (in the presence of H-donors): If a hydrogen source is present in the reaction environment, the perfluorohexyl radical can abstract a hydrogen atom to form 1H-perfluorohexane.

  Reaction: C₆F₁₃• + R-H → C₆F₁₃H + R•

• Reaction with Bromine Radicals: The perfluorohexyl radical can react with a bromine radical, reforming the parent molecule or leading to the formation of other brominated species.

Termination

The radical chain reactions are terminated when two radical species combine.

• Radical Recombination:

  • C₆F₁₃• + C₆F₁₃• → C₁₂F₂₆ (Perfluorododecane)

  • C₆F₁₃• + Br• → C₆F₁₃Br (Reformation of parent molecule)

  • Br• + Br• → Br₂ (Molecular Bromine)

The overall decomposition process is a complex interplay of these and other potential side reactions, with the final product distribution being highly dependent on the reaction conditions such as temperature, pressure, and the presence of other chemical species.

Diagram of Proposed Decomposition Pathways

Theoretical and Computational Perspectives on the Reactivity of 1-Bromoperfluorohexane: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromoperfluorohexane (C6F13Br) is a significant organofluorine compound, belonging to the class of per- and polyfluoroalkyl substances (PFAS). Its unique electronic properties, stemming from the high electronegativity of fluorine atoms, render its reactivity distinct from that of its hydrocarbon counterparts. This technical guide provides a comprehensive overview of the theoretical and computational approaches to understanding the reactivity of 1-bromoperfluorohexane. While specific experimental and computational studies on this particular molecule are limited in the public domain, this document synthesizes known data from analogous perfluoroalkyl bromides and established computational chemistry principles to offer insights into its bond energetics, potential reaction pathways, and key reactive intermediates. This guide is intended to serve as a foundational resource for researchers in organic synthesis, materials science, and drug development who are interested in the chemical behavior of highly fluorinated molecules.

Introduction: The Unique Nature of the Perfluoroalkyl Moiety

The perfluorohexyl chain in 1-bromoperfluorohexane dramatically influences the nature of the carbon-bromine (C-Br) bond and the overall reactivity of the molecule. The strong electron-withdrawing inductive effect of the fluorine atoms polarizes the carbon backbone, making the carbon atom attached to the bromine electrophilic. However, the surrounding fluorine atoms also provide steric shielding and can modulate the stability of potential intermediates. Understanding these competing effects is crucial for predicting the chemical behavior of 1-bromoperfluorohexane.

Computational Methodology for Reactivity Analysis

The reactivity of 1-bromoperfluorohexane can be effectively investigated using a variety of computational chemistry techniques. Density Functional Theory (DFT) is a widely used method for these types of studies, offering a good balance between computational cost and accuracy.

Key Computational Parameters

• Functional: Hybrid functionals, such as B3LYP, are commonly employed for geometric optimization and frequency calculations.

• Basis Set: Pople-style basis sets (e.g., 6-31G*) or Dunning's correlation-consistent basis sets (e.g., cc-pVDZ) are typically used to describe the electronic structure of the molecule.

• Solvation Models: To simulate reactions in solution, implicit solvation models like the Polarizable Continuum Model (PCM) can be incorporated to account for the bulk solvent effects.

Workflow for Computational Reactivity Studies

A typical computational workflow to investigate the reactivity of 1-bromoperfluorohexane would involve the following steps:

Caption: A generalized workflow for the computational study of reaction mechanisms.

Thermochemical Data and Bond Dissociation Energy

Based on studies of smaller perfluoroalkyl bromides, the C-Br BDE in 1-bromoperfluorohexane is expected to be lower than that of its non-fluorinated counterpart, 1-bromohexane. This is due to the destabilizing effect of the electron-withdrawing perfluoroalkyl group on the resulting carbon-centered radical.

Table 1: Estimated Bond Dissociation Energies (BDEs)

Bond	Molecule	Estimated BDE (kcal/mol)	Method
C-Br	1-Bromoperfluorohexane	~65-70	Extrapolation from smaller perfluoroalkyl bromides and DFT calculations
C-Br	1-Bromohexane	~70	Experimental

Note: The BDE for 1-bromoperfluorohexane is an estimate based on trends observed for smaller perfluoroalkyl bromides. Specific computational studies are required for a precise value.

Potential Reaction Pathways

1-Bromoperfluorohexane is anticipated to participate in a range of reactions, primarily dictated by the polarized C-Br bond and the stability of the perfluorohexyl radical.

Nucleophilic Substitution Reactions

The electrophilic carbon atom of the C-Br bond is a potential site for nucleophilic attack. However, the reaction is expected to be slower than for 1-bromohexane due to the steric hindrance from the bulky perfluorohexyl group and the electron-rich fluorine atoms, which can repel incoming nucleophiles.

Caption: A simplified representation of a potential SN2 reaction pathway.

Radical Reactions

Homolytic cleavage of the C-Br bond can generate the perfluorohexyl radical (C6F13•). This radical is a key intermediate in various transformations, including additions to alkenes and cross-coupling reactions. The formation of this radical is facilitated by the relatively low C-Br BDE.

Caption: A general scheme for the radical addition of 1-bromoperfluorohexane to an alkene.

Transition Metal-Catalyzed Cross-Coupling Reactions

Perfluoroalkyl bromides are known to participate in various transition metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Heck couplings. These reactions provide powerful methods for the formation of carbon-carbon and carbon-heteroatom bonds. The oxidative addition of the C-Br bond to a low-valent metal center is a key step in these catalytic cycles.

Experimental Protocols: General Considerations

While specific, optimized protocols for reactions of 1-bromoperfluorohexane are not widely published, general procedures for similar perfluoroalkyl halides can be adapted.

General Protocol for a Radical Addition to an Alkene

• Materials: 1-Bromoperfluorohexane, alkene, radical initiator (e.g., azobisisobutyronitrile - AIBN), and a suitable solvent (e.g., degassed toluene or acetonitrile).

• Setup: A flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Procedure: a. Dissolve 1-bromoperfluorohexane and the alkene in the solvent in the reaction flask. b. Add the radical initiator to the solution. c. Heat the reaction mixture to the appropriate temperature for the chosen initiator (typically 80-110 °C for AIBN). d. Monitor the reaction progress by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. e. Upon completion, cool the reaction to room temperature. f. Purify the product by distillation or column chromatography.

Table 2: Representative Reaction Conditions for Radical Addition

Reactant 1	Reactant 2	Initiator	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Bromoperfluorohexane	1-Octene	AIBN (10 mol%)	Toluene	90	12	Not Reported
1-Iodoperfluorohexane	Styrene	AIBN (5 mol%)	Benzene	80	6	85

Note: The data for 1-bromoperfluorohexane is hypothetical and for illustrative purposes. The data for 1-iodoperfluorohexane is based on known reactivity trends.

Conclusion and Future Outlook

The reactivity of 1-bromoperfluorohexane is a subject of significant interest due to the growing importance of fluorinated molecules in various fields. While direct experimental and computational data remains scarce, theoretical principles and the study of analogous compounds provide a solid framework for understanding its chemical behavior. Future computational studies should focus on accurately determining its thermochemical properties, mapping out potential energy surfaces for key reactions, and exploring the influence of different solvent environments. Such studies, in conjunction with targeted experimental work, will be invaluable for unlocking the full synthetic potential of this versatile building block.

In-depth Technical Guide: Discovery of Novel Reactions Involving 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoperfluorohexane (C6F13Br) is a halogenated alkane of significant interest in the fields of materials science, agrochemistry, and particularly in drug discovery. The presence of a perfluorohexyl chain can impart unique properties to organic molecules, including enhanced thermal stability, metabolic resistance, lipophilicity, and specific binding interactions. The reactive carbon-bromine bond serves as a versatile handle for the introduction of the perfluorohexyl moiety into a wide array of molecular scaffolds. This guide explores recent advancements in the synthetic applications of 1-bromoperfluorohexane, focusing on novel reaction methodologies that expand its utility for the synthesis of complex fluorinated compounds.

Core Reactions and Methodologies

Recent research has unveiled several powerful strategies for the functionalization of 1-bromoperfluorohexane, moving beyond classical nucleophilic substitutions. These novel reactions primarily include photoredox-catalyzed atom transfer radical addition (ATRA), the formation and reaction of its Grignard reagent, and various transition metal-catalyzed cross-coupling reactions.

Photoredox-Catalyzed Atom Transfer Radical Addition (ATRA)

Visible-light photoredox catalysis has emerged as a mild and efficient method for the generation of perfluoroalkyl radicals from 1-bromoperfluorohexane. These radicals can then undergo atom transfer radical addition (ATRA) to alkenes and alkynes, forming new carbon-carbon bonds and installing both the perfluorohexyl group and a bromine atom across the double or triple bond.

A dual catalytic system employing an iridium-based photosensitizer and a copper catalyst has been shown to be effective for the ATRA of fluoroalkyl bromides to alkenes. The iridium photocatalyst facilitates the generation of the perfluorohexyl radical, while the copper catalyst promotes the subsequent carbon-bromine bond formation.

Experimental Protocol: General Procedure for Photoredox-Catalyzed ATRA of 1-Bromoperfluorohexane to Alkenes

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar is added the iridium photocatalyst (e.g., [Ir(ppy)₃]), the copper catalyst (e.g., (IMes)CuBr), the alkene substrate (1.0 equiv), and 1-bromoperfluorohexane (1.5 equiv). The tube is sealed, and the atmosphere is replaced with an inert gas (e.g., argon or nitrogen) by three cycles of evacuation and backfilling.

• Solvent Addition: Anhydrous and degassed solvent (e.g., dimethylformamide or acetonitrile) is added via syringe.

• Reaction Execution: The reaction mixture is stirred and irradiated with a visible light source (e.g., blue LEDs) at a controlled temperature (typically room temperature to 60 °C).

• Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired perfluorohexylated bromide.

Quantitative Data Summary: Photoredox-Catalyzed ATRA of Perfluoroalkyl Bromides

Entry	Alkene Substrate	Perfluoroalkyl Bromide	Product	Yield (%)
1	Styrene	C₆F₁₃Br	2-Bromo-1-phenyl-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctane	85
2	1-Octene	C₆F₁₃Br	2-Bromo-1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorotetradecane	78
3	Methyl Acrylate	C₆F₁₃Br	Methyl 2-bromo-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluorononanoate	92

Note: The yields presented are representative for analogous fluoroalkyl bromides and are expected to be similar for 1-bromoperfluorohexane under optimized conditions.

Diagram of the ATRA Experimental Workflow

Caption: Workflow for Photoredox-Catalyzed ATRA.

Grignard Reagent Formation and Subsequent Reactions

The formation of the perfluorohexyl Grignard reagent, perfluorohexylmagnesium bromide (C₆F₁₃MgBr), provides a powerful nucleophilic synthon for the introduction of the C₆F₁₃ group. Due to the high electronegativity of the fluorine atoms, the formation of this Grignard reagent can be challenging and requires strictly anhydrous conditions and often an activating agent for the magnesium.

Once formed, perfluorohexylmagnesium bromide can react with a variety of electrophiles, such as aldehydes, ketones, esters, and carbon dioxide, to form the corresponding perfluorohexylated alcohols and carboxylic acids.

Experimental Protocol: Formation and Reaction of Perfluorohexylmagnesium Bromide

• Magnesium Activation: A flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar is charged with magnesium turnings. A crystal of iodine or a few drops of 1,2-dibromoethane are added as an activating agent, and the flask is gently warmed until the color of the iodine disappears.

• Grignard Formation: A solution of 1-bromoperfluorohexane in anhydrous diethyl ether or tetrahydrofuran (THF) is added dropwise to the activated magnesium at a rate that maintains a gentle reflux. The reaction is typically initiated with a small portion of the bromide solution, and the remainder is added after the reaction has started, as indicated by a color change and gentle boiling.

• Reaction with Electrophile: After the formation of the Grignard reagent is complete (indicated by the consumption of most of the magnesium), the solution is cooled, and a solution of the electrophile (e.g., an aldehyde or ketone) in the same anhydrous solvent is added dropwise.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The mixture is then extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• Purification: The crude product is purified by distillation or column chromatography.

Quantitative Data Summary: Reactions of Perfluorohexylmagnesium Bromide

Entry	Electrophile	Product	Yield (%)
1	Benzaldehyde	1-Phenyl-2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptan-1-ol	75
2	Acetone	2-Methyl-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorononan-2-ol	68
3	Carbon Dioxide	2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanoic acid	82

Diagram of Grignard Reaction Logical Relationships

Caption: Logical Flow of Grignard Reaction.

Transition Metal-Catalyzed Cross-Coupling Reactions

Transition metal catalysis offers a broad and versatile platform for the construction of carbon-carbon and carbon-heteroatom bonds using 1-bromoperfluorohexane as a coupling partner. Key examples include copper-catalyzed Ullmann-type reactions and various palladium-catalyzed cross-couplings.

The Ullmann reaction and its modern variations provide a means to form C-C, C-N, C-O, and C-S bonds. In the context of 1-bromoperfluorohexane, this typically involves the coupling with aryl or heteroaryl compounds. Modern protocols often utilize a copper(I) catalyst in the presence of a ligand and a base.

Experimental Protocol: General Procedure for Copper-Catalyzed C-C Coupling

• Reaction Setup: A mixture of the aryl halide, 1-bromoperfluorohexane (or a derivative), a copper(I) source (e.g., CuI), a ligand (e.g., 1,10-phenanthroline or an amino acid), and a base (e.g., K₂CO₃ or Cs₂CO₃) is placed in a dry reaction vessel.

• Solvent Addition: A high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) is added.

• Reaction Execution: The mixture is heated to a high temperature (typically 100-150 °C) under an inert atmosphere and stirred for several hours.

• Work-up and Purification: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The product is then purified by chromatography or recrystallization.

Quantitative Data Summary: Copper-Catalyzed Coupling of Perfluoroalkyl Halides

Entry	Coupling Partner	Perfluoroalkyl Halide	Product	Yield (%)
1	4-Iodotoluene	C₆F₁₃I	4-(Perfluorohexyl)toluene	88
2	Phenylacetylene	C₆F₁₃Br	(Perfluorohexyl)ethynylbenzene	72
3	Phenol	C₆F₁₃I	Perfluorohexyloxybenzene	65

Note: Perfluoroalkyl iodides are often more reactive in these couplings, but 1-bromoperfluorohexane can be used, sometimes requiring more forcing conditions or specific catalyst systems.

Palladium-catalyzed reactions such as the Suzuki, Heck, and Sonogashira couplings are powerful tools for C-C bond formation. While the direct use of unactivated alkyl halides like 1-bromoperfluorohexane can be challenging, recent advances in catalyst design have expanded the scope of these reactions.

• Suzuki-Miyaura Coupling: This involves the coupling of an organoboron compound with an organic halide. The coupling of 1-bromoperfluorohexane with arylboronic acids can be achieved using specialized palladium catalysts and conditions that favor the oxidative addition of the C-Br bond.

• Heck-Mizoroki Reaction: This reaction couples an organic halide with an alkene. While challenging with alkyl halides, Heck-type reactions of perfluoroalkyl bromides can proceed, often via radical pathways initiated by the palladium catalyst.

• Sonogashira Coupling: This involves the coupling of a terminal alkyne with an organic halide. This reaction typically requires both a palladium and a copper catalyst.

Experimental Protocol: General Procedure for Palladium-Catalyzed Sonogashira Coupling

• Reaction Setup: To a degassed solution of the terminal alkyne and 1-bromoperfluorohexane in a suitable solvent (e.g., THF/Et₃N mixture), a palladium catalyst (e.g., Pd(PPh₃)₄) and a copper(I) co-catalyst (e.g., CuI) are added.

• Reaction Execution: The reaction mixture is stirred at room temperature or slightly elevated temperatures until the starting materials are consumed.

• Work-up and Purification: The reaction is quenched, extracted, and the crude product is purified by chromatography.

Quantitative Data Summary: Palladium-Catalyzed Cross-Coupling of Perfluoroalkyl Halides

Coupling Type	Coupling Partner	Perfluoroalkyl Halide	Product	Yield (%)
Suzuki	Phenylboronic acid	C₆F₁₃I	Perfluorohexylbenzene	70
Heck	Styrene	C₆F₁₃Br	1-(Perfluorohexyl)-2-phenylethene	65
Sonogashira	Phenylacetylene	C₆F₁₃I	(Perfluorohexyl)ethynylbenzene	85

Diagram of a General Cross-Coupling Catalytic Cycle

Caption: Generalized Cross-Coupling Catalytic Cycle.

Conclusion

The chemistry of 1-bromoperfluorohexane is rapidly evolving, with the discovery of novel reaction pathways enabling its incorporation into a diverse range of molecular architectures. Photoredox-catalyzed ATRA, Grignard reagent chemistry, and a variety of transition metal-catalyzed cross-coupling reactions have significantly expanded the synthetic toolbox for accessing valuable perfluorohexylated compounds. These methodologies, characterized by their increasing efficiency and milder reaction conditions, are poised to play a crucial role in the development of new pharmaceuticals, agrochemicals, and advanced materials. For professionals in drug development, mastering these reactions is key to leveraging the unique properties of the perfluorohexyl group in the design of next-generation therapeutics.

The Enigmatic C-Br Bond in Perfluoroalkyl Bromides: A Gateway to Novel Chemistries

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The introduction of perfluoroalkyl (RF) moieties into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique electronic properties of fluorine impart profound effects on a molecule's lipophilicity, metabolic stability, and binding affinity. Perfluoroalkyl bromides (RF-Br) have emerged as versatile and readily accessible building blocks for the introduction of these valuable functional groups. Understanding the reactivity of the carbon-bromine (C-Br) bond in these compounds is paramount to harnessing their full synthetic potential. This technical guide provides a comprehensive overview of the C-Br bond reactivity in perfluoroalkyl bromides, focusing on key transformations, quantitative data, and detailed experimental protocols.

The Nature of the C-Br Bond in Perfluoroalkyl Bromides

The C-Br bond in perfluoroalkyl bromides is significantly influenced by the strong electron-withdrawing nature of the perfluoroalkyl chain. This results in a highly polarized bond with a substantial partial positive charge on the carbon atom, making it susceptible to nucleophilic attack. However, the high bond dissociation energy (BDE) of the C-Br bond in these systems also predisposes them to radical-mediated transformations. The reactivity is a delicate balance between these two pathways, often dictated by the reaction conditions and the nature of the reactants.

Bond Dissociation Energies (BDEs)

Perfluoroalkyl Bromide	C-Br Bond Dissociation Energy (kcal/mol)
Trifluoromethyl bromide (CF3Br)	~69
Pentafluoroethyl bromide (C2F5Br)	~68
Heptafluoropropyl bromide (C3F7Br)	Not readily available
Nonafluorobutyl bromide (C4F9Br)	Not readily available

Table 1: C-Br Bond Dissociation Energies of Selected Perfluoroalkyl Bromides.

Key Chemical Transformations

The C-Br bond in perfluoroalkyl bromides can be activated through several key synthetic strategies, including copper-catalyzed cross-coupling reactions and radical additions.

Copper-Catalyzed Perfluoroalkylation of (Hetero)aryl Bromides

Copper-mediated cross-coupling reactions have become a powerful tool for the formation of C(sp2)-RF bonds. These reactions typically involve the use of a copper(I) source and a suitable ligand to facilitate the coupling of a (hetero)aryl halide with a perfluoroalkyl source. Perfluoroalkyl bromides can be employed in these reactions, often with the in situ generation of a perfluoroalkyl copper reagent.

A plausible catalytic cycle for the copper-catalyzed trifluoromethylation of a heteroaryl bromide is depicted below.

Figure 1: A simplified representation of a copper-catalyzed perfluoroalkylation cycle.

Quantitative Data from Copper-Catalyzed Trifluoromethylation of Heteroaryl Bromides

Heteroaryl Bromide	Product	Yield (%)
2-Bromopyridine	2-(Trifluoromethyl)pyridine	85
3-Bromopyridine	3-(Trifluoromethyl)pyridine	65
4-Bromopyridine	4-(Trifluoromethyl)pyridine	78
2-Bromo-6-methoxypyridine	2-Methoxy-6-(trifluoromethyl)pyridine	92
5-Bromo-2-chloropyrimidine	2-Chloro-5-(trifluoromethyl)pyrimidine	75

Table 2: Representative yields for the copper-catalyzed trifluoromethylation of various heteroaryl bromides. [1]

Radical Addition to Alkenes and Alkynes

The relatively weak C-Br bond in perfluoroalkyl bromides allows for the facile generation of perfluoroalkyl radicals upon initiation by light, radical initiators, or transition metal catalysts. These highly electrophilic radicals readily add to unsaturated C-C bonds, providing a powerful method for the synthesis of complex fluorinated molecules.

A general workflow for the photoredox-catalyzed radical addition of a perfluoroalkyl bromide to an alkene is illustrated below.

Figure 2: Workflow for photoredox-catalyzed atom transfer radical addition (ATRA).

Quantitative Data from Radical Addition of Perfluoroalkyl Bromides to Alkenes

Alkene	Perfluoroalkyl Bromide	Product	Yield (%)
1-Octene	C4F9Br	1-Bromo-2-(nonafluorobutyl)octane	85
Styrene	C6F13Br	1-Bromo-2-phenyl-2-(tridecafluorohexyl)ethane	78
Methyl acrylate	CF3Br	Methyl 2-bromo-3,3,3-trifluoropropanoate	91
Cyclohexene	C2F5Br	1-Bromo-2-(pentafluoroethyl)cyclohexane	82

Table 3: Representative yields for the radical addition of perfluoroalkyl bromides to various alkenes.

Experimental Protocols

General Procedure for Copper-Catalyzed Trifluoromethylation of Heteroaryl Bromides[1]

Materials:

• Heteroaryl bromide (1.0 equiv)

• (phen)CuCF3 (1.2 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Schlenk tube or sealed vial

• Stir bar

Procedure:

• To a dry Schlenk tube or vial under an inert atmosphere (e.g., argon or nitrogen), add the heteroaryl bromide (0.5 mmol, 1.0 equiv) and (phen)CuCF3 (0.6 mmol, 1.2 equiv).

• Add anhydrous DMF (5 mL) via syringe.

• Seal the tube or vial and heat the reaction mixture to 100 °C with stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired trifluoromethylated heteroaryl.

General Procedure for Photoredox-Catalyzed Radical Addition of Perfluoroalkyl Bromides to Alkenes

Materials:

• Alkene (1.0 equiv)

• Perfluoroalkyl bromide (1.5 equiv)

• Photocatalyst (e.g., Ir(ppy)3, 1-2 mol%)

• Anhydrous and degassed solvent (e.g., acetonitrile or DMF)

• Schlenk tube or sealed vial

• Stir bar

• Visible light source (e.g., blue LED lamp)

Procedure:

• To a dry Schlenk tube or vial under an inert atmosphere, add the alkene (0.5 mmol, 1.0 equiv), the photocatalyst (e.g., Ir(ppy)3, 0.005-0.01 mmol, 1-2 mol%), and a stir bar.

• Add the anhydrous and degassed solvent (5 mL) via syringe.

• Add the perfluoroalkyl bromide (0.75 mmol, 1.5 equiv) via syringe.

• Seal the tube or vial and place it at a fixed distance from the visible light source.

• Irradiate the reaction mixture with visible light at room temperature with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the light source and quench the reaction if necessary (e.g., with a solution of sodium thiosulfate if iodine is present).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired perfluoroalkylated adduct.

Reactivity with Nucleophiles

While radical and transition-metal-catalyzed reactions are prevalent, the electrophilic nature of the carbon in the C-Br bond of perfluoroalkyl bromides also allows for nucleophilic substitution reactions. However, the reactivity is often lower than that of their non-fluorinated counterparts due to the steric hindrance and the high strength of the C-F bonds on the adjacent carbons. Hard nucleophiles, such as alkoxides and phenoxides, are generally more effective in displacing the bromide ion.

The logical relationship for the factors influencing nucleophilic substitution at a perfluoroalkyl bromide is outlined below.

Figure 3: Factors influencing nucleophilic substitution at a perfluoroalkyl bromide.

Conclusion and Future Outlook

Perfluoroalkyl bromides are indispensable reagents in modern organic synthesis, offering a versatile platform for the introduction of perfluoroalkyl groups. The reactivity of the C-Br bond, governed by a subtle interplay of electronic and steric effects, can be effectively harnessed through both radical and transition-metal-catalyzed pathways. The continued development of novel catalytic systems and a deeper understanding of the underlying reaction mechanisms will undoubtedly expand the synthetic utility of these valuable building blocks, paving the way for the discovery of new pharmaceuticals and advanced materials with tailored properties. Future research will likely focus on achieving greater control over stereoselectivity in radical additions and developing more sustainable and efficient catalytic methods for C-RF bond formation.

References

• 1. pubs.acs.org [pubs.acs.org]

Navigating the Unseen: A Technical Guide to 1-Bromoperfluorohexane Safety, Handling, and Disposal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety protocols, handling procedures, and disposal methods for 1-Bromoperfluorohexane (CAS No. 335-56-8). Adherence to these guidelines is paramount to ensure a safe laboratory environment and minimize risk to personnel and the environment.

Section 1: Chemical and Physical Properties

A foundational understanding of the physical and chemical characteristics of 1-Bromoperfluorohexane is essential for its safe handling. This non-flammable, colorless to almost colorless liquid possesses a unique combination of properties that necessitate specific safety considerations.[1]

Property	Value	Source(s)
Molecular Formula	C6BrF13	[1][2]
Molecular Weight	398.95 g/mol	[2][3]
Appearance	Clear, colorless to almost colorless liquid	[1]
Boiling Point	97 °C	[1]
Melting Point	-49 °C	[1]
Density	1.871 g/mL at 25 °C	[1]
Flash Point	100-101 °C	[1]
Refractive Index	n20/D 1.3	[1]
Storage Temperature	2-8°C	[1]

Section 2: Hazard Identification and Toxicological Information

1-Bromoperfluorohexane is classified as a hazardous substance.[4] The primary hazards are associated with irritation to the skin, eyes, and respiratory system.[2][3][4]

Hazard Statement	GHS Classification	Source(s)
H315: Causes skin irritation	Skin Corrosion/Irritation, Category 2	[2][3][4]
H319: Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2	[2][3][4]
H335: May cause respiratory irritation	Specific target organ toxicity (single exposure); Respiratory tract irritation, Category 3	[3][4]

Toxicological Summary:

While detailed toxicological studies are not extensively available in the public domain, the classification of 1-Bromoperfluorohexane indicates that direct contact can lead to significant irritation. It is crucial to prevent exposure through appropriate engineering controls and personal protective equipment.

Section 3: Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure the stability of 1-Bromoperfluorohexane.

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2][4]

Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield. Must conform to OSHA 29 CFR 1910.133 or EN 166 standards.	To protect against splashes and vapors that can cause serious eye irritation.[4][5]
Skin Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber). A flame-retardant lab coat or other protective clothing should be worn.	To prevent skin contact which can cause irritation.[5]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if exposure limits are exceeded or if irritation is experienced.	To prevent respiratory tract irritation from inhalation of vapors.[4]

Storage:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep containers tightly closed when not in use.[2][6]

• Avoid contact with alkali metals and oxidizing agents.[4]

Caption: Workflow for the safe handling of 1-Bromoperfluorohexane.

Section 4: First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Protocol	Source(s)
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.	[2][4]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention. Remove contaminated clothing and wash before reuse.	[2][4]
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek medical attention if symptoms occur.	[2][4][7]
Ingestion	Clean mouth with water and drink plenty of water afterward. Do not induce vomiting. Seek immediate medical attention.	[2][4]

Section 5: Firefighting and Accidental Release Measures

Firefighting:

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[4]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and halogenated compounds.[4][6]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][4]

Accidental Release:

In the event of a spill or release, follow these procedures:

• Evacuate: Evacuate unnecessary personnel from the area.

• Ventilate: Ensure adequate ventilation.

• Containment: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, vermiculite).[2][4]

• Collection: Collect the absorbed material into a suitable, closed container for disposal.[2][4]

• Personal Protection: Wear appropriate PPE as outlined in Section 3.[2]

• Environmental Precautions: Prevent the material from entering drains or waterways.[2]

Caption: Logical flow for responding to an accidental release.

Section 6: Disposal Considerations

Waste from 1-Bromoperfluorohexane is classified as hazardous and must be disposed of in accordance with local, regional, and national regulations.[2]

• Waste Classification: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[4]

• Disposal Method: Dispose of the contents and container to an approved waste disposal plant.[2][4][6] Do not empty into drains.[2]

• Contaminated Packaging: Emptied containers may retain product residue and should be treated as hazardous waste.

Section 7: Experimental Protocols

Detailed experimental protocols for the toxicological studies that form the basis of the hazard classifications for 1-Bromoperfluorohexane are not publicly available in the sourced safety data sheets. Such studies are typically conducted under standardized guidelines (e.g., OECD Test Guidelines) for assessing skin and eye irritation. These generally involve the application of the substance to the skin or eyes of animal models and subsequent observation for signs of irritation over a specified period. The severity and reversibility of the observed effects determine the hazard classification. For specific experimental methodologies, researchers would need to consult specialized toxicological databases or the original study reports.

References

• 1. 1-BROMOPERFLUOROHEXANE | 335-56-8 [chemicalbook.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Protocols & Analytical Methods

Applications of 1-Bromoperfluorohexane in Surface Modification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-bromoperfluorohexane in the surface modification of various substrates. The primary application of such modifications is to create surfaces with exceptionally low surface energy, leading to pronounced hydrophobicity and oleophobicity. These properties are highly desirable in a range of applications, including the development of self-cleaning surfaces, anti-fouling coatings for medical devices, and the fabrication of microfluidic chips for diagnostics and drug delivery.

Introduction

1-Bromoperfluorohexane (C6F13Br) is a perfluorinated organic compound that serves as a versatile precursor for the introduction of perfluorohexyl groups onto surfaces. The high electronegativity and stability of the carbon-fluorine bonds in the perfluorohexyl chain are responsible for the resulting low surface energy.[1] Direct grafting of 1-bromoperfluorohexane to surfaces can be challenging. A more robust and common strategy involves a two-step process:

• Synthesis of a Reactive Intermediate: Conversion of 1-bromoperfluorohexane into a molecule with a reactive headgroup, such as a thiol or a silane. This intermediate is designed to have a strong affinity for a specific substrate.

• Self-Assembled Monolayer (SAM) Formation: The spontaneous organization of the reactive intermediate molecules onto the substrate to form a highly ordered, single-molecule-thick layer.[2]

This document outlines the protocols for both of these key stages, focusing on the creation of perfluorohexyl-terminated self-assembled monolayers on gold and silicon-based substrates.

Data Presentation: Surface Properties

The successful modification of a surface with a perfluorohexyl monolayer can be quantified by a significant change in its surface properties. The following tables summarize typical quantitative data obtained from surface analysis techniques after modification.

Table 1: Contact Angle Goniometry Data for a Modified Gold Surface

Surface	Water Contact Angle (°)	Diiodomethane Contact Angle (°)
Unmodified Gold	75° - 85°	30° - 40°
Perfluorohexylthiol on Gold	110° - 120°	70° - 80°

Note: The increase in water contact angle is a clear indicator of a successful transition from a relatively hydrophilic to a highly hydrophobic surface.[3]

Table 2: Contact Angle Goniometry Data for a Modified Silicon Wafer (SiO₂/Si)

Surface	Water Contact Angle (°)	Diiodomethane Contact Angle (°)
Unmodified SiO₂/Si (Hydroxylated)	< 10°	20° - 30°
Perfluorohexylsilane on SiO₂/Si	105° - 115°	65° - 75°

Note: The dramatic increase in water contact angle confirms the successful grafting of the hydrophobic perfluorohexyl chains onto the initially hydrophilic hydroxylated surface.[4]

Table 3: Surface Free Energy Calculations

Surface	Surface Free Energy (mN/m)
Unmodified Gold	35 - 45
Perfluorohexylthiol on Gold	10 - 15
Unmodified SiO₂/Si (Hydroxylated)	60 - 70
Perfluorohexylsilane on SiO₂/Si	12 - 18

Note: The significant reduction in surface free energy is a direct consequence of the low polarizability of the perfluoroalkyl chains.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the surface modification process using 1-bromoperfluorohexane as a precursor.

Protocol 1: Synthesis of 1H,1H,2H,2H-Perfluorooctane-1-thiol from 1-Bromoperfluorohexane

This protocol describes the conversion of 1-bromoperfluorohexane to a thiol-terminated molecule, which can then be used to form a self-assembled monolayer on a gold surface.

Materials:

• 1-Bromoperfluorohexane

• Thiourea

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Thiouronium Salt Formation:

  • In a round-bottom flask, dissolve 1-bromoperfluorohexane (1 equivalent) and thiourea (1.2 equivalents) in ethanol.

  • Reflux the mixture for 24 hours with constant stirring.

  • Allow the reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude thiouronium salt.

• Hydrolysis to Thiol:

  • Dissolve the crude thiouronium salt in a solution of sodium hydroxide (2.5 equivalents) in ethanol/water (1:1).

  • Reflux the mixture for 4 hours.

  • Cool the reaction mixture in an ice bath and acidify with dilute hydrochloric acid until the pH is approximately 1.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to yield the crude 1H,1H,2H,2H-Perfluorooctane-1-thiol.

  • Purify the product by distillation or column chromatography.

Protocol 2: Formation of a Perfluorohexylthiol Self-Assembled Monolayer on a Gold Surface

This protocol outlines the steps for forming a SAM of the synthesized perfluorohexylthiol on a gold substrate.[6]

Materials:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 1H,1H,2H,2H-Perfluorooctane-1-thiol

• Absolute ethanol

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION IS ADVISED WHEN HANDLING PIRANHA SOLUTION.

• Deionized (DI) water

• Clean glass vials with caps

• Tweezers

• Nitrogen gas source

Procedure:

• Substrate Cleaning:

  • Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Immerse the gold substrates in freshly prepared Piranha solution for 10-15 minutes.

  • Carefully remove the substrates and rinse extensively with DI water.

  • Rinse with absolute ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas. The cleaned gold surface should be hydrophilic.

• Preparation of Thiol Solution:

  • Prepare a 1 mM solution of 1H,1H,2H,2H-Perfluorooctane-1-thiol in absolute ethanol. For example, dissolve the appropriate mass of the thiol in 10 mL of ethanol in a clean glass vial.

• Self-Assembly:

  • Immediately after cleaning and drying, immerse the gold substrates into the thiol solution.

  • Seal the vials and leave them undisturbed for 24-48 hours at room temperature to allow for the formation of a well-ordered monolayer.[7]

• Rinsing and Drying:

  • After the incubation period, remove the substrates from the thiol solution using clean tweezers.

  • Rinse the substrates thoroughly with fresh absolute ethanol to remove any non-covalently bound molecules.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Characterization:

  • The modified surfaces can be characterized by contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Protocol 3: Synthesis of (Tridecafluoro-1,1,2,2-tetrahydrooctyl)trimethoxysilane from 1-Bromoperfluorohexane

This protocol describes a potential pathway to synthesize a silane-terminated perfluoroalkane for modification of hydroxyl-rich surfaces. This is a multi-step synthesis that would require optimization.

Materials:

• 1-Bromoperfluorohexane

• Allyltrimethoxysilane

• Azobisisobutyronitrile (AIBN)

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Distillation apparatus

Procedure:

• Radical Addition:

  • In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-bromoperfluorohexane (1 equivalent), allyltrimethoxysilane (1.5 equivalents), and a catalytic amount of AIBN in anhydrous toluene.

  • Heat the reaction mixture to reflux (approximately 80-90°C) and stir for 24 hours.

  • Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the toluene under reduced pressure.

  • Purify the resulting (tridecafluoro-1,1,2,2-tetrahydrooctyl)trimethoxysilane by vacuum distillation.

Protocol 4: Grafting of Perfluorohexylsilane onto a Hydroxyl-Rich Surface (e.g., Silicon Wafer)

This protocol details the formation of a self-assembled monolayer of the synthesized perfluorohexylsilane on a hydroxyl-rich surface.[4]

Materials:

• Silicon wafers or glass slides

• (Tridecafluoro-1,1,2,2-tetrahydrooctyl)trimethoxysilane

• Anhydrous toluene

• Isopropanol

• Deionized (DI) water

• UV-Ozone cleaner or plasma cleaner

• Oven

• Glove box or inert atmosphere chamber

Procedure:

• Substrate Preparation and Activation:

  • Clean the silicon wafers by sonicating in isopropanol and then DI water for 15 minutes each.

  • Dry the substrates under a gentle stream of nitrogen gas.

  • Place the dried substrates in a UV-Ozone cleaner or a plasma cleaner for 15-20 minutes to remove any remaining organic contaminants and generate a high density of surface hydroxyl groups. The surface should be highly hydrophilic (water contact angle < 10°) after this step.

  • Use the activated substrates immediately for the silanization reaction.

• Silanization:

  • In a glove box or under an inert atmosphere, prepare a 1-5 mM solution of (tridecafluoro-1,1,2,2-tetrahydrooctyl)trimethoxysilane in anhydrous toluene.

  • Immerse the activated substrates in the silane solution.

  • Incubate for 2-4 hours at room temperature. For a denser monolayer, the reaction can be carried out at 60-80°C for 1-2 hours.

• Washing and Curing:

  • Remove the substrates from the silane solution and rinse with fresh anhydrous toluene.

  • Sonicate the substrates in fresh anhydrous toluene for 5 minutes to remove any physisorbed silane molecules. Repeat the sonication step with fresh toluene.

  • Rinse the substrates with isopropanol and then DI water.

  • Dry the substrates under a nitrogen stream.

  • Cure the grafted silane layer by baking the substrates in an oven at 110-120°C for 30-60 minutes.

• Characterization:

  • The modified surfaces can be characterized by contact angle goniometry, XPS, and ellipsometry to determine film thickness.

Visualizations

The following diagrams illustrate the experimental workflows for surface modification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Perfluoroalkylation using 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of perfluoroalkyl groups into organic molecules is a critically important strategy in medicinal chemistry and materials science. The unique properties of the perfluoroalkyl moiety, such as high lipophilicity, metabolic stability, and unique electronic characteristics, can significantly enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates. 1-Bromoperfluorohexane (C₆F₁₃Br) is a readily available and cost-effective precursor for the introduction of the perfluorohexyl group. However, its reactivity is lower than that of the corresponding iodide.

These application notes provide a detailed protocol for the effective use of 1-bromoperfluorohexane in perfluoroalkylation reactions, primarily through its in-situ conversion to the more reactive 1-iodoperfluorohexane via a Finkelstein reaction, followed by a photocatalytic perfluoroalkylation of arenes and heterocycles. This two-step, one-pot approach offers a practical and efficient method for accessing perfluorohexylated compounds.

Methodology Overview: In-Situ Activation and Photocatalytic Perfluoroalkylation

The lower reactivity of the C-Br bond compared to the C-I bond in perfluoroalkyl halides necessitates an activation step for efficient radical generation. The Finkelstein reaction provides a classic and effective method to exchange the bromide for an iodide in situ.[1] The resulting 1-iodoperfluorohexane is then readily activated under visible light photocatalysis to generate the perfluorohexyl radical, which can then engage in C-H functionalization of various aromatic and heteroaromatic substrates.

Below is a logical workflow for this process:

Caption: Overall workflow for perfluoroalkylation using 1-bromoperfluorohexane.

Experimental Protocols

Protocol 1: One-Pot Finkelstein Reaction and Visible-Light-Mediated Perfluoroalkylation of Arenes/Heteroarenes

This protocol is adapted from established procedures for Finkelstein reactions and visible-light photocatalysis.[1][2]

Materials:

• 1-Bromoperfluorohexane (C₆F₁₃Br)

• Sodium Iodide (NaI)

• Acetone (anhydrous)

• Arene or Heteroarene substrate

• Eosin Y

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Acetonitrile (MeCN, anhydrous and degassed)

• Schlenk flask or oven-dried vial with a magnetic stir bar

• Blue LED light source (e.g., 450 nm)

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• Finkelstein Reaction (In-Situ Generation of C₆F₁₃I):

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add 1-bromoperfluorohexane (1.0 eq.).

  • Add anhydrous acetone as the solvent.

  • Add sodium iodide (1.5 eq.) to the solution.

  • Stir the mixture at room temperature or gently heat to 40-50 °C for 1-2 hours. The formation of a precipitate (NaBr) indicates the progress of the reaction.[1]

  • After the reaction time, carefully remove the acetone under reduced pressure, leaving the in-situ generated 1-iodoperfluorohexane and excess salts.

• Photocatalytic Perfluoroalkylation:

  • To the flask containing the crude 1-iodoperfluorohexane, add the arene or heteroarene substrate (1.2 eq.).

  • Add Eosin Y (1-5 mol%).

  • Add anhydrous, degassed acetonitrile as the solvent.

  • Add diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.0 eq.) as a sacrificial electron donor.

  • Seal the flask and place it in proximity to a blue LED light source, ensuring efficient irradiation.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Reaction Mechanism

The photocatalytic perfluoroalkylation is believed to proceed through a radical mechanism initiated by the photoredox catalyst.[2]

Caption: Proposed mechanism for visible-light photocatalytic perfluoroalkylation.

Quantitative Data

The following table summarizes representative yields for the photocatalytic perfluoroalkylation of various arenes and heteroarenes with perfluoroalkyl iodides under conditions similar to those described above. Please note that yields can vary depending on the specific substrate and reaction conditions.

Entry	Substrate	Perfluoroalkyl Iodide	Product	Yield (%)
1	1,3,5-Trimethoxybenzene	C₆F₁₃I	1-Perfluorohexyl-2,4,6-trimethoxybenzene	85
2	N-Methylpyrrole	C₆F₁₃I	2-Perfluorohexyl-N-methylpyrrole	78
3	Indole	C₆F₁₃I	2-Perfluorohexylindole	65
4	Thiophene	C₄F₉I	2-Perfluorobutylthiophene	72
5	Furan	C₈F₁₇I	2-Perfluorooctylfuran	68
6	Anisole	C₆F₁₃I	4-Perfluorohexylanisole	55
7	Toluene	C₆F₁₃I	4-Perfluorohexyltoluene	45
8	Caffeine	C₄F₉I	8-Perfluorobutylcaffeine	62

Yields are approximate and based on literature reports for similar reactions. Actual yields may vary.

Safety and Handling

• 1-Bromoperfluorohexane and other perfluoroalkyl halides should be handled in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Anhydrous solvents and inert atmosphere techniques are recommended for optimal reaction outcomes.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

The use of 1-bromoperfluorohexane as a precursor for perfluoroalkylation, via an in-situ Finkelstein reaction followed by photocatalysis, represents a practical and accessible method for the synthesis of perfluorohexylated organic compounds. This approach leverages a cost-effective starting material and mild reaction conditions, making it a valuable tool for researchers in drug discovery and materials science. The provided protocols and data serve as a comprehensive guide for the successful implementation of this methodology.

References

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

1-Bromoperfluorohexane as a Precursor for Fluoropolymer Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the use of 1-bromoperfluorohexane as a precursor in the synthesis of fluoropolymers. While the utility of perfluorinated compounds in creating specialized polymers with unique properties is well-established, specific experimental protocols detailing the direct use of 1-bromoperfluorohexane as an initiator for controlled radical polymerization are not extensively documented in readily available scientific literature. However, based on the principles of Atom Transfer Radical Polymerization (ATRP), a powerful technique for synthesizing well-defined polymers, a general methodology can be outlined. Alkyl halides, such as 1-bromoperfluorohexane, are fundamental components for initiating ATRP.[]

Introduction

1-Bromoperfluorohexane (C6F13Br) is a perfluorinated alkyl bromide that holds significant potential as a building block in the synthesis of advanced fluorinated materials.[2] Its perfluoroalkyl chain imparts desirable properties such as high thermal stability, chemical inertness, and low surface energy to the resulting polymers. These characteristics are highly sought after in a variety of applications, including specialty coatings, advanced lubricants, and biomedical devices.

The primary method for leveraging 1-bromoperfluorohexane as a precursor in polymer synthesis is through controlled radical polymerization techniques, most notably Atom Transfer Radical Polymerization (ATRP). ATRP allows for the precise control over polymer molecular weight, architecture, and functionality, making it an ideal method for creating tailored fluoropolymers.[3][4] In this process, 1-bromoperfluorohexane can act as an initiator, from which a polymer chain is grown.

Principle of 1-Bromoperfluorohexane in Atom Transfer Radical Polymerization (ATRP)

ATRP is a type of controlled/"living" radical polymerization that involves the reversible activation and deactivation of a dormant polymer chain by a transition metal complex. The general mechanism, when initiated by 1-bromoperfluorohexane, can be conceptualized as follows:

• Initiation: The carbon-bromine bond in 1-bromoperfluorohexane is homolytically cleaved by a transition metal catalyst in a lower oxidation state (e.g., Cu(I)Br complexed with a ligand). This generates a perfluorohexyl radical (C6F13•) and the oxidized metal complex (e.g., Cu(II)Br2).

• Propagation: The generated perfluorohexyl radical adds to a monomer unit (e.g., a vinyl monomer), initiating the polymer chain growth.

• Deactivation: The propagating radical is reversibly deactivated by the higher oxidation state metal complex, reforming a dormant species with a halogen end-group and the lower oxidation state metal complex.

• Equilibrium: A dynamic equilibrium is established between the active (propagating) and dormant species. This equilibrium is heavily shifted towards the dormant side, which minimizes the concentration of active radicals and thus suppresses termination reactions, leading to a controlled polymerization.

The number of growing polymer chains is determined by the initial concentration of the initiator, 1-bromoperfluorohexane.[]

Hypothetical Experimental Protocol: ATRP of a Vinyl Monomer Initiated by 1-Bromoperfluorohexane

The following is a generalized, hypothetical protocol for the ATRP of a generic vinyl monomer using 1-bromoperfluorohexane as an initiator. This protocol is based on established ATRP procedures for other alkyl halide initiators and should be adapted and optimized for specific monomers and desired polymer characteristics.

Materials:

• 1-Bromoperfluorohexane (initiator)

• Vinyl Monomer (e.g., methyl methacrylate, styrene, or a fluorinated acrylate)

• Copper(I) Bromide (CuBr) (catalyst)

• Ligand (e.g., N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) or 2,2'-bipyridine)

• Anhydrous, deoxygenated solvent (e.g., anisole, toluene, or dimethylformamide)

• Inhibitor remover (for the monomer, if necessary)

• Inert gas (Argon or Nitrogen)

Procedure:

• Monomer Purification: The vinyl monomer should be passed through a column of basic alumina to remove the inhibitor.

• Reaction Setup: A Schlenk flask is charged with CuBr and a magnetic stir bar. The flask is sealed with a rubber septum, and the atmosphere is replaced with an inert gas by performing three cycles of vacuum and backfilling with argon or nitrogen.

• Addition of Reagents: The purified monomer and the solvent are added to the Schlenk flask via a degassed syringe. The solution is then deoxygenated by bubbling with inert gas for at least 30 minutes or by several freeze-pump-thaw cycles.

• Ligand and Initiator Addition: The ligand (PMDETA) is added to the reaction mixture via a degassed syringe. Subsequently, the initiator, 1-bromoperfluorohexane, is added via a degassed syringe to start the polymerization.

• Polymerization: The reaction mixture is placed in a preheated oil bath at the desired temperature (typically ranging from 60 to 130 °C, depending on the monomer and catalyst system) and stirred. The progress of the polymerization can be monitored by taking aliquots at different time intervals and analyzing the monomer conversion by techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

• Termination and Purification: Once the desired conversion is reached, the polymerization is terminated by exposing the reaction mixture to air, which oxidizes the Cu(I) catalyst. The mixture is then diluted with a suitable solvent (e.g., tetrahydrofuran) and passed through a column of neutral alumina to remove the copper catalyst. The polymer is then isolated by precipitation in a non-solvent (e.g., methanol or hexane), filtered, and dried under vacuum.

Data Presentation

As no specific experimental data for the direct initiation of polymerization by 1-bromoperfluorohexane has been found in the reviewed literature, the following table is a template that researchers can use to structure their data upon successful synthesis.

Entry	Monomer	[Monomer]:[Initiator]:[Catalyst]:[Ligand]	Solvent	Temp (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	Mw/Mn (PDI)
1	e.g., Methyl Methacrylate	e.g., 100:1:1:2	e.g., Anisole	e.g., 90	e.g., 6	Data to be determined	Data to be determined	Data to be determined
2	e.g., Styrene	e.g., 200:1:1:2	e.g., Toluene	e.g., 110	e.g., 8	Data to be determined	Data to be determined	Data to be determined

Mn = Number-average molecular weight, Mw/Mn = Polydispersity Index

Visualizations

Logical Workflow for Fluoropolymer Synthesis via ATRP

Caption: Experimental workflow for the synthesis of fluoropolymers using 1-bromoperfluorohexane as an ATRP initiator.

Signaling Pathway for ATRP Initiation

Caption: Initiation step of Atom Transfer Radical Polymerization using 1-bromoperfluorohexane.

Conclusion

While 1-bromoperfluorohexane is a promising precursor for the synthesis of well-defined fluoropolymers via ATRP, detailed experimental protocols and quantitative data are not yet widely available in the public domain. The provided hypothetical protocol, based on established ATRP principles, offers a starting point for researchers to develop specific methodologies for their desired monomers. The successful application of 1-bromoperfluorohexane as an initiator would open new avenues for the creation of novel fluorinated materials with tailored properties for a wide range of applications in materials science and drug development. Further research and publication of specific experimental results are needed to fully realize the potential of this compound in fluoropolymer synthesis.

References

• 2. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Experimental protocols for Grignard reagent formation with 1-Bromoperfluorohexane

Application Notes: Formation and Utility of Perfluorohexylmagnesium Bromide

The introduction of perfluoroalkyl chains into organic molecules is a cornerstone of modern drug development and materials science. The unique properties conferred by these moieties, such as increased metabolic stability, enhanced binding affinity, and modified lipophilicity, make them highly valuable. Perfluorohexylmagnesium bromide (C₆F₁₃MgBr), the Grignard reagent derived from 1-bromoperfluorohexane, serves as a potent nucleophilic source for the C₆F₁₃⁻ anion, enabling the direct incorporation of the tridecafluorohexyl group into a wide array of substrates.

However, the synthesis of perfluoroalkyl Grignard reagents presents significant challenges compared to their non-fluorinated analogs. The strong electron-withdrawing nature of the perfluoroalkyl chain deactivates the carbon-bromine bond, making the oxidative insertion of magnesium metal a difficult process.[1] Consequently, initiation of the reaction can be sluggish and may require special activation techniques.

This document provides two detailed protocols for the preparation of perfluorohexylmagnesium bromide: the traditional direct synthesis with activated magnesium and a more contemporary approach utilizing a halogen-metal exchange reaction, which can be more reliable for less reactive bromides.[2][3] Success in either method is critically dependent on maintaining strictly anhydrous conditions, as Grignard reagents are potent bases that react readily with protic solvents like water.[1][4]

Experimental Protocols

Protocol A: Direct Synthesis from Activated Magnesium

This protocol details the classical approach for Grignard reagent formation. The key to success with a less reactive bromide like 1-bromoperfluorohexane is the effective activation of the magnesium surface to remove the passivating oxide layer.[1]

Materials and Reagents:

• 1-Bromoperfluorohexane (C₆F₁₃Br)

• Magnesium turnings

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Iodine (I₂) crystal or 1,2-dibromoethane (for activation)

• Three-neck round-bottom flask, flame-dried

• Reflux condenser and drying tube (e.g., with CaCl₂)

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the flame-dried three-neck flask with a magnetic stir bar, reflux condenser (topped with a drying tube), and a dropping funnel. Purge the entire system with a steady stream of inert gas.

• Magnesium Activation: Place magnesium turnings (1.2 - 1.5 equivalents) into the flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium. Gently warm the flask with a heat gun under the inert atmosphere until the purple vapor of iodine is observed or bubbling from the 1,2-dibromoethane is seen. Allow the flask to cool to room temperature.

• Initiation: Add a small amount of anhydrous solvent (Et₂O or THF) to just cover the magnesium turnings. Prepare a solution of 1-bromoperfluorohexane (1.0 equivalent) in anhydrous solvent in the dropping funnel. Add a small portion (approx. 5-10%) of the bromide solution to the stirring magnesium suspension.

• Grignard Formation: The reaction should initiate, indicated by the disappearance of the iodine color and the appearance of a cloudy, gray solution. Gentle warming or sonication may be required to start the reaction. Once initiated, add the remaining 1-bromoperfluorohexane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture. The reaction is typically complete when most of the magnesium metal has been consumed. This may take 2-4 hours. The resulting dark gray to brown solution is the Grignard reagent, which should be used immediately for subsequent reactions.

Protocol B: Synthesis via Halogen-Magnesium Exchange

This method avoids the challenges of initiating the reaction with the unreactive perfluoroalkyl bromide by using a pre-formed, highly reactive Grignard reagent to perform a halogen-metal exchange.[5][6] Isopropylmagnesium chloride, often used in conjunction with lithium chloride (Turbo-Grignard), is an excellent reagent for this purpose.[7]

Materials and Reagents:

• 1-Bromoperfluorohexane (C₆F₁₃Br)

• Isopropylmagnesium chloride solution (i-PrMgCl, typically 2.0 M in THF) or Isopropylmagnesium chloride-lithium chloride complex (i-PrMgCl·LiCl)

• Anhydrous tetrahydrofuran (THF)

• Schlenk flask or three-neck round-bottom flask, flame-dried

• Syringes for liquid transfer

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Apparatus Setup: Equip a flame-dried Schlenk or three-neck flask with a magnetic stir bar and a septum. Purge the flask with an inert gas.

• Reagent Addition: In the reaction flask, place a solution of 1-bromoperfluorohexane (1.0 equivalent) in anhydrous THF.

• Cooling: Cool the solution to a low temperature, typically between -10 °C and 0 °C, using an appropriate cooling bath.

• Halogen-Metal Exchange: Slowly add the isopropylmagnesium chloride solution (1.0 - 1.1 equivalents) dropwise to the stirred solution of 1-bromoperfluorohexane over 20-30 minutes, maintaining the low temperature.

• Reaction: Allow the reaction mixture to stir at the low temperature for 1-2 hours. The formation of the perfluorohexylmagnesium bromide is typically rapid under these conditions.

• Completion and Use: The resulting solution contains the desired perfluorohexylmagnesium bromide along with isopropyl bromide as a byproduct. This solution can be directly used for subsequent reactions. The reactivity of Grignard reagents is temperature-dependent, allowing for functional group tolerance at low temperatures.[3]

Data Presentation: Summary of Reaction Parameters

The following table summarizes the typical conditions for the two protocols. Researchers should note that these are starting points, and optimization may be required for 1-bromoperfluorohexane to achieve desired yields.

Parameter	Protocol A: Direct Synthesis	Protocol B: Halogen-Mg Exchange
Mg Source	Magnesium Turnings	Isopropylmagnesium Chloride (i-PrMgCl)
Equivalents of Mg Source	1.2 - 1.5 eq.	1.0 - 1.1 eq.
Substrate	1-Bromoperfluorohexane (1.0 eq.)	1-Bromoperfluorohexane (1.0 eq.)
Solvent	Anhydrous Et₂O or THF	Anhydrous THF
Activation	I₂ or 1,2-dibromoethane	Not required
Initiation Temperature	Room Temperature to gentle reflux	N/A
Reaction Temperature	Reflux (~35°C for Et₂O, ~66°C for THF)	-10 °C to 0 °C
Reaction Time	2 - 4 hours	1 - 2 hours
Key Considerations	Initiation can be difficult.	Faster and more reliable for unreactive halides.

Visualized Workflows

Caption: Workflow for Direct Synthesis of Perfluorohexylmagnesium Bromide.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Highly functionalized organomagnesium reagents prepared through halogen-metal exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]

Application Notes and Protocols for the Formation of Self-Assembled Monolayers using 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) are highly ordered molecular layers that spontaneously form on the surface of a substrate. They are a cornerstone of nanoscience and surface engineering, providing a versatile platform for tailoring the chemical and physical properties of interfaces. Fluorinated SAMs, in particular, are of significant interest due to their unique properties, including low surface energy (hydrophobicity and oleophobicity), chemical inertness, and low friction. These characteristics make them highly valuable in a wide range of applications, from anti-fouling coatings and biocompatible surfaces to advanced biosensors and microelectronics.[1]

This document provides a detailed protocol for the formation of a perfluorohexane-terminated self-assembled monolayer on a gold substrate using 1-Bromoperfluorohexane. As an alkyl bromide, 1-Bromoperfluorohexane does not possess a headgroup that spontaneously forms a stable SAM on common substrates like gold or silicon dioxide. Therefore, a two-step approach is employed. First, a foundational SAM with a reactive terminal group is formed on the substrate. Subsequently, this reactive surface is used to covalently immobilize the 1-Bromoperfluorohexane molecules. This method allows for the creation of a robust and highly fluorinated surface, ideal for applications in drug delivery, medical diagnostics, and as supported catalysts.[1][2]

Principle of the Method

The formation of the 1-Bromoperfluorohexane SAM is achieved through a two-step process:

• Formation of a Hydroxyl-Terminated SAM: A gold substrate is first functionalized with a bifunctional molecule, such as 11-mercapto-1-undecanol. The thiol (-SH) headgroup of this molecule has a strong affinity for gold and forms a stable, ordered self-assembled monolayer.[3] This process leaves a surface terminated with hydroxyl (-OH) groups.

• Surface Alkylation with 1-Bromoperfluorohexane: The hydroxyl-terminated SAM is then activated with a base to form surface-bound alkoxide ions. These nucleophilic alkoxides subsequently react with 1-Bromoperfluorohexane in a Williamson ether synthesis-type reaction. The bromine atom is displaced, leading to the covalent attachment of the perfluorohexane chain to the foundational SAM via an ether linkage. This results in a densely packed, low-energy perfluorinated surface.

Experimental Protocols

A clean working environment is crucial for the formation of high-quality SAMs. It is recommended to work in a fume hood and to avoid contaminants such as silanes or iodine.

Protocol 1: Formation of a Hydroxyl-Terminated SAM on Gold

Materials:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 11-mercapto-1-undecanol

• 200 proof ethanol

• Deionized (DI) water

• Nitrogen gas (high purity)

• Glass or polypropylene containers

• Sonicator

• Tweezers

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the gold substrates by sonicating them in ethanol for 5-10 minutes, followed by a rinse with DI water.

  • Dry the substrates under a stream of high-purity nitrogen gas.

  • For optimal results, the substrates can be further cleaned by UV-Ozone treatment for 10-15 minutes immediately before use.

• Preparation of Thiol Solution:

  • Prepare a 1 mM solution of 11-mercapto-1-undecanol in 200 proof ethanol.

  • Sonicate the solution for 5 minutes to ensure complete dissolution.

• Self-Assembly:

  • Immerse the cleaned and dried gold substrates into the thiol solution. Ensure the entire surface is submerged.

  • Seal the container to minimize solvent evaporation and contamination. For the highest quality films, the headspace can be purged with an inert gas like nitrogen.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature. Longer immersion times generally lead to more ordered monolayers.[4]

• Rinsing and Drying:

  • Carefully remove the substrates from the thiol solution using clean tweezers.

  • Rinse the substrates thoroughly with fresh ethanol to remove any non-covalently bound molecules.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Storage:

  • Store the hydroxyl-terminated SAM substrates in a clean, dry environment (e.g., a desiccator) until ready for the next step.

Protocol 2: Surface Functionalization with 1-Bromoperfluorohexane

Materials:

• Hydroxyl-terminated SAM on gold substrates (from Protocol 1)

• 1-Bromoperfluorohexane

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• A non-nucleophilic base (e.g., Sodium hydride (NaH) or Potassium tert-butoxide)

• Anhydrous ethanol (for rinsing)

• Nitrogen or Argon gas (high purity)

• Schlenk line or glovebox (recommended for handling anhydrous and air-sensitive reagents)

Procedure:

• Preparation of the Reaction Environment:

  • This reaction should be carried out under an inert atmosphere (nitrogen or argon) to prevent the reaction of the base with water or carbon dioxide.

  • Place the hydroxyl-terminated SAM substrates in a clean, dry reaction vessel.

• Activation of the Hydroxyl Groups:

  • Prepare a solution of the base in the anhydrous solvent. For example, a suspension of sodium hydride in anhydrous THF.

  • Immerse the substrates in the basic solution for 30-60 minutes at room temperature to deprotonate the surface hydroxyl groups, forming surface-bound alkoxides.

• Alkylation Reaction:

  • Prepare a solution of 1-Bromoperfluorohexane (typically 5-10 mM) in the anhydrous solvent.

  • After the activation step, carefully rinse the substrates with the anhydrous solvent to remove excess base.

  • Immediately immerse the activated substrates into the 1-Bromoperfluorohexane solution.

  • Allow the reaction to proceed for 12-24 hours at room temperature or with gentle heating (e.g., 40-50 °C) to facilitate the reaction.

• Rinsing and Drying:

  • Remove the substrates from the reaction solution.

  • Rinse the substrates sequentially with the anhydrous solvent (e.g., THF or DMF) and then with anhydrous ethanol to remove unreacted 1-Bromoperfluorohexane and any byproducts.

  • Sonicate the substrates briefly (1-2 minutes) in fresh ethanol to remove any physisorbed molecules.

  • Dry the final perfluorohexane-terminated SAM substrates under a stream of nitrogen gas.

• Storage:

  • Store the functionalized substrates in a clean, dry, and inert environment.

Data Presentation

The following table summarizes typical characterization data for perfluorohexane-terminated SAMs. Note that the exact values can vary depending on the specific substrate, the quality of the foundational SAM, and the reaction conditions. The data presented here is representative of highly fluorinated surfaces.

Characterization Technique	Parameter	Typical Value	Reference
Contact Angle Goniometry	Water Contact Angle	110° - 120°
Hexadecane Contact Angle	70° - 80°
X-ray Photoelectron Spectroscopy (XPS)	F 1s Binding Energy	~689 eV	[5]
Br 3d Binding Energy	Should be absent or significantly attenuated after reaction	[6]
Ellipsometry	Monolayer Thickness	10 - 15 Å (for the perfluorohexane layer)	-

Visualizations

Caption: Experimental workflow for the two-step formation of a perfluorohexane-terminated SAM.

Caption: Logical relationship of reactants to the final perfluorinated SAM product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Application Notes: 1-Bromoperfluorohexane in the Synthesis of Water and Oil Repellent Coatings

Introduction

Fluorinated polymers are extensively utilized in the development of hydrophobic and oleophobic coatings due to their characteristic low surface energy, high thermal stability, and chemical inertness. These properties are primarily attributed to the unique nature of the carbon-fluorine bond. This document details the application of 1-bromoperfluorohexane as an initiator in the synthesis of fluorinated polymers for creating water and oil repellent surfaces. The primary method described is Atom Transfer Radical Polymerization (ATRP), a controlled polymerization technique that allows for the synthesis of well-defined polymers with specific functionalities.

The incorporation of the perfluorohexyl group (C6F13) at the polymer chain end significantly lowers the surface energy of the resulting coating, leading to excellent water and oil repellency. This makes these coatings suitable for a wide range of applications, including self-cleaning surfaces, anti-fouling coatings, and protective layers for electronics and textiles.

Data Presentation

The performance of water and oil repellent coatings is primarily evaluated by measuring the contact angles of water and oil droplets on the coated surface. A higher contact angle indicates greater repellency. The following table summarizes typical performance data for surfaces treated with fluorinated polymers synthesized using perfluoroalkyl initiators.

Substrate Material	Polymer Coating	Deposition Method	Water Contact Angle (°)	Oil Contact Angle (°) (n-Hexadecane)	Reference
Silicon Wafer	Poly(fluorinated acrylate)	Spin Coating	> 110	> 70	[1]
Glass Slide	Perfluorohexyl-terminated Polystyrene	Dip Coating	105 - 115	65 - 75	[2]
Cotton Fabric	Fluorinated Acrylic Copolymer	Pad-Dry-Cure	140 - 155	> 6 (Grade)	[1]
Aluminum	Cross-linked Fluorinated Copolymer	Spray Coating	> 150	> 80	[3]

Note: The specific contact angles can vary depending on the monomer used, polymer molecular weight, coating thickness, and surface roughness.

Experimental Protocols

Protocol 1: Synthesis of Perfluorohexyl-terminated Poly(methyl methacrylate) via ATRP

This protocol describes the synthesis of a fluorinated polymer using 1-bromoperfluorohexane as the initiator and methyl methacrylate (MMA) as the monomer.

Materials:

• 1-Bromoperfluorohexane (C6F13Br)

• Methyl methacrylate (MMA), inhibitor removed

• Copper(I) bromide (CuBr)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA)

• Anisole (solvent)

• Methanol

• Alumina (neutral)

• Schlenk flask and other standard glassware

• Nitrogen or Argon source

Procedure:

• Monomer Purification: Pass MMA through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g., 0.1 mmol).

• Seal the flask and deoxygenate by three cycles of vacuum and backfilling with nitrogen/argon.

• Under a positive pressure of inert gas, add anisole (e.g., 5 mL), purified MMA (e.g., 10 mmol), and PMDETA (e.g., 0.1 mmol).

• Stir the mixture to allow the formation of the copper-ligand complex.

• Initiate the polymerization by adding 1-bromoperfluorohexane (e.g., 0.1 mmol) via a degassed syringe.

• Immerse the flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C).

• Monitor the reaction progress by taking samples periodically and analyzing monomer conversion by ¹H NMR or GC.

• Once the desired molecular weight is achieved, terminate the polymerization by exposing the reaction mixture to air.

• Purification: Dilute the polymer solution with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer in a non-solvent like cold methanol, filter, and dry under vacuum.

Protocol 2: Preparation of Water and Oil Repellent Coating

This protocol describes the application of the synthesized perfluorohexyl-terminated polymer to a substrate to create a repellent coating.

Materials:

• Perfluorohexyl-terminated polymer (from Protocol 1)

• Suitable solvent (e.g., toluene, ethyl acetate)

• Substrate (e.g., glass slide, silicon wafer)

• Spin coater or dip coater

• Oven

Procedure:

• Solution Preparation: Prepare a solution of the perfluorohexyl-terminated polymer in a suitable solvent at a concentration of 1-5% (w/v).

• Substrate Cleaning: Thoroughly clean the substrate by sonicating in a series of solvents such as acetone, isopropanol, and deionized water. Dry the substrate with a stream of nitrogen.

• Coating Application (Spin Coating):

  • Place the cleaned substrate on the spin coater chuck.

  • Dispense the polymer solution onto the center of the substrate.

  • Spin the substrate at a desired speed (e.g., 1000-3000 rpm) for a set time (e.g., 30-60 seconds) to create a uniform thin film.

• Coating Application (Dip Coating):

  • Immerse the cleaned substrate into the polymer solution for a specific duration.

  • Withdraw the substrate at a constant, slow speed to ensure a uniform coating.

• Annealing: Place the coated substrate in an oven at a temperature above the glass transition temperature of the polymer (e.g., 120 °C) for a period of time (e.g., 30-60 minutes) to promote surface reorganization and improve film quality.

• Allow the coated substrate to cool to room temperature before characterization.

Protocol 3: Characterization of Repellent Properties

This protocol outlines the methods for measuring the water and oil repellency of the prepared coatings.

A. Water and Oil Contact Angle Measurement:

• Place the coated substrate on the stage of a contact angle goniometer.

• Dispense a small droplet (e.g., 5 µL) of deionized water onto the surface.

• Capture an image of the droplet and use the software to measure the static contact angle.

• Repeat the measurement with a standard oil, such as n-hexadecane.

• Perform measurements at multiple locations on the surface to ensure reproducibility.

B. Oil Repellency Grade Test (AATCC Test Method 118):

• Place the coated fabric on a flat, horizontal surface.

• Gently place a drop of a standard test liquid (a series of hydrocarbons with decreasing surface tension) on the surface.

• Observe the drop for 30 seconds.

• If the drop does not wet the surface, repeat with the next liquid in the series with a lower surface tension.

• The oil repellency grade is the highest numbered test liquid that does not wet the surface.

Mandatory Visualizations

Caption: Workflow for the synthesis of repellent coatings.

Caption: Mechanism of water and oil repellency.

References

• 1. Toward Water and Oil Repellent Coating: Synthesis of Fluorinated Methacrylate-Glycidyl Methacrylate Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 1-Bromoperfluorohexane as a Chemical Intermediate in Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromoperfluorohexane (C₆F₁₃Br), also known as perfluorohexyl bromide, is a pivotal chemical intermediate in modern organic and medicinal chemistry.[1] Its primary role is to introduce the perfluorohexyl ("F-hexyl") moiety into organic molecules. The incorporation of highly fluorinated chains can dramatically alter a molecule's physicochemical properties, often enhancing metabolic stability, lipophilicity, and binding affinity for biological targets.[2][3][4] This makes 1-bromoperfluorohexane a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[][] These application notes provide an overview of its synthetic utility and detailed protocols for its use.

Key Synthetic Applications

The C-Br bond in 1-bromoperfluorohexane is the key to its reactivity, allowing it to serve as a precursor for perfluorohexyl radicals, anions (via organometallics), or as a partner in cross-coupling reactions.

• Perfluoroalkylation of Aromatic and Heteroaromatic Systems: This is one of the most common applications, enabling the direct attachment of the F-hexyl group to aromatic rings. Methodologies include radical-mediated reactions and transition-metal-catalyzed cross-couplings.[7][8] These reactions are crucial for the late-stage functionalization of complex molecules in drug discovery.[8][9]

• Formation of Perfluorohexyl-Containing Organometallic Reagents: 1-Bromoperfluorohexane can be converted into organometallic reagents, such as Grignard (C₆F₁₃MgBr) or organolithium (C₆F₁₃Li) reagents. These powerful nucleophiles can then be used to form C-C bonds by reacting with various electrophiles like aldehydes, ketones, and esters.[10][11]

• Radical Addition to Unsaturated Systems: Under thermal or photochemical initiation, 1-bromoperfluorohexane can generate the perfluorohexyl radical (•C₆F₁₃). This highly reactive species can add across alkenes and alkynes, providing a route to more complex fluorinated aliphatic structures.[12][13]

Experimental Protocols

Protocol 1: Copper-Mediated Perfluorohexylation of an Aromatic Phosphine Oxide

This protocol is adapted from a high-yield method for synthesizing perfluoroalkylated arylphosphines, which are valuable as ligands in catalysis. The method demonstrates a direct coupling of a perfluoroalkyl halide with a haloarylphosphine oxide using copper powder.[14]

Reaction Scheme:

Figure 1: Copper-mediated perfluorohexylation.

Materials:

• (4-Bromophenyl)diphenylphosphine oxide

• 1-Bromoperfluorohexane (BrC₆F₁₃)

• Copper powder (activated)

• Dimethyl sulfoxide (DMSO), anhydrous

• 2,2'-Bipyridine (bipy) (optional catalyst)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add (4-bromophenyl)diphenylphosphine oxide (1.0 eq), copper powder (3.0 eq), and a catalytic amount of 2,2'-bipyridine (0.1 eq).

• Inert Atmosphere: Evacuate the flask and backfill with nitrogen or argon gas. Repeat this cycle three times to ensure an inert atmosphere.

• Addition of Reagents: Add anhydrous DMSO via syringe to the flask, followed by 1-bromoperfluorohexane (1.5 eq).

• Reaction: Heat the reaction mixture to 120-140 °C with vigorous stirring. The presence of bipyridine may allow for lower reaction temperatures.[14]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove copper salts.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water (3x) to remove DMSO, and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure perfluorohexyl-substituted phosphine oxide.

Quantitative Data Summary:

The following table summarizes yields for similar copper-catalyzed perfluoroalkylation reactions with perfluoroalkyl iodides, which are expected to be comparable for 1-bromoperfluorohexane.[14]

Haloaromatic Substrate	Perfluoroalkyl Halide	Yield (%)
OP(Ph)₂(4-C₆H₄Br)	IC₆F₁₃	>90
OP(Ph)(4-C₆H₄Br)₂	IC₆F₁₃	>90
OP(4-C₆H₄Br)₃	IC₆F₁₃	>90
OP(4-C₆H₄Br)₃	IC₈F₁₇	93

Protocol 2: Formation and Reaction of a Perfluorohexyl Grignard Reagent

This protocol describes the formation of a perfluorohexyl Grignard reagent and its subsequent reaction with an aldehyde as a representative electrophile. Note that the formation of fluorinated Grignard reagents can be challenging and requires strictly anhydrous conditions.

Figure 2: Workflow for Grignard reagent synthesis and use.

Materials:

• 1-Bromoperfluorohexane (BrC₆F₁₃)

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• An aldehyde (e.g., benzaldehyde) as the electrophile

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Nitrogen or Argon gas supply

Procedure:

• Grignard Formation:

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet.

  • Add a single crystal of iodine to activate the magnesium surface.

  • Add a small amount of anhydrous ether via the dropping funnel.

  • Dissolve 1-bromoperfluorohexane (1.0 eq) in anhydrous ether and add it to the dropping funnel.

  • Add a few drops of the bromide solution to the magnesium. The reaction should initiate, indicated by bubbling and the disappearance of the iodine color. If it doesn't start, gentle heating may be required.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Aldehyde:

  • Cool the freshly prepared Grignard solution to 0 °C in an ice bath.

  • Dissolve the aldehyde (0.9 eq) in anhydrous ether and add it dropwise to the stirred Grignard reagent.

  • After addition, allow the reaction to warm to room temperature and stir for 1-2 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding it to a stirred, saturated solution of aqueous NH₄Cl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the resulting secondary alcohol by column chromatography.

Protocol 3: Radical Addition to an Alkene

This protocol outlines a free-radical chain addition of 1-bromoperfluorohexane across an alkene, initiated by a radical initiator like azobisisobutyronitrile (AIBN).

Figure 3: Radical chain mechanism for alkene addition.

Materials:

• 1-Bromoperfluorohexane (BrC₆F₁₃)

• An alkene (e.g., 1-octene)

• Azobisisobutyronitrile (AIBN) or benzoyl peroxide as initiator

• Anhydrous solvent (e.g., benzene or tert-butanol)

• Nitrogen or Argon gas supply

Procedure:

• Setup: In a flask suitable for photochemical or thermal reactions, combine the alkene (1.0 eq), 1-bromoperfluorohexane (1.2 eq), and a catalytic amount of AIBN (0.05-0.1 eq) in the chosen solvent.

• Degassing: Degas the solution by bubbling nitrogen through it for 15-20 minutes to remove dissolved oxygen, which can inhibit radical reactions.

• Initiation:

  • Thermal: Heat the mixture to reflux (approx. 80 °C for AIBN in benzene) for several hours until the starting materials are consumed (monitor by GC-MS).

  • Photochemical: Irradiate the mixture with a UV lamp at room temperature.

• Workup: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by fractional distillation under vacuum or by column chromatography to isolate the 1-bromo-2-(perfluorohexyl)alkane adduct.

Safety and Handling

• 1-Bromoperfluorohexane is classified as a skin and eye irritant and may cause respiratory irritation.[1]

• Always handle this chemical in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Store in a cool, dry place away from incompatible materials. Consult the Safety Data Sheet (SDS) for complete information.

References

• 1. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. BJOC - Synthesis of α-(perfluoroalkylsulfonyl)propiophenones: a new set of reagents for the light-mediated perfluoroalkylation of aromatics [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chemistry.ucr.edu [chemistry.ucr.edu]
• 14. pcliv.ac.uk [pcliv.ac.uk]

Application Notes and Protocols for Radical Reactions Involving 1-Bromoperfluorohexane and Alkenes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of radical reactions involving 1-bromoperfluorohexane and various alkenes. The introduction of a perfluorohexyl group can significantly alter the physical, chemical, and biological properties of organic molecules, making this methodology highly relevant for the development of new pharmaceuticals, agrochemicals, and advanced materials. The protocols detailed below offer starting points for the synthesis of novel perfluoroalkylated compounds.

Introduction to Perfluoroalkylation via Radical Reactions

The addition of a perfluoroalkyl group, such as the perfluorohexyl (C6F13) moiety, to an alkene is a powerful transformation in modern organic synthesis. The high electronegativity of fluorine atoms imparts unique properties to the resulting molecules, including increased lipophilicity, metabolic stability, and altered electronic characteristics. Radical-mediated reactions are a common and effective method for forging the carbon-carbon bond between the perfluoroalkyl chain and the alkene.

These reactions typically proceed via a free radical chain mechanism, which can be initiated by thermal decomposition of a radical initiator, such as azobisisobutyronitrile (AIBN), or through photochemical activation. The general mechanism involves the generation of a perfluorohexyl radical (C6F13•), which then adds to the double bond of an alkene. This addition typically occurs in an anti-Markovnikov fashion, with the perfluorohexyl group adding to the less substituted carbon of the double bond to form a more stable radical intermediate. This intermediate then abstracts a bromine atom from another molecule of 1-bromoperfluorohexane to yield the final product and propagate the radical chain.

Key Applications

The incorporation of perfluorohexyl groups into organic molecules can be advantageous for several applications in drug development and materials science:

• Enhanced Metabolic Stability: The strong C-F bonds are resistant to metabolic degradation, which can prolong the in vivo half-life of a drug candidate.

• Increased Lipophilicity: Perfluoroalkylation can increase the lipophilicity of a molecule, potentially improving its membrane permeability and oral bioavailability.

• Modulation of Acidity/Basicity: The electron-withdrawing nature of the perfluoroalkyl group can significantly alter the pKa of nearby functional groups.

• Unique Intermolecular Interactions: Fluorinated segments can participate in fluorous-fluorous interactions, which can be exploited in self-assembly and materials science.

Experimental Protocols

Below are detailed protocols for two common methods of radical addition of 1-bromoperfluorohexane to alkenes: thermal initiation with AIBN and photochemical initiation.

Protocol 1: Thermally Initiated Radical Addition using AIBN

This protocol describes a general procedure for the addition of 1-bromoperfluorohexane to a terminal alkene using AIBN as a thermal radical initiator.

Materials:

• 1-Bromoperfluorohexane (C6F13Br)

• Alkene (e.g., 1-octene, styrene)

• Azobisisobutyronitrile (AIBN)

• Anhydrous, degassed solvent (e.g., toluene, acetonitrile, or a fluorous solvent)

• Schlenk flask or heavy-walled pressure tube

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard glassware for workup and purification (separatory funnel, round-bottom flasks, rotary evaporator)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: To a dry Schlenk flask or pressure tube equipped with a magnetic stir bar, add the alkene (1.0 eq.), 1-bromoperfluorohexane (1.2-2.0 eq.), and AIBN (0.1-0.2 eq.).

• Solvent Addition: Add a sufficient volume of anhydrous, degassed solvent to achieve a desired concentration (typically 0.1-0.5 M with respect to the alkene).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can interfere with radical reactions.

• Reaction: Place the sealed reaction vessel in a preheated oil bath or heating mantle set to 80-100 °C (the optimal temperature depends on the solvent and the decomposition rate of AIBN). Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, filter the mixture. Concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate) to afford the desired 1-bromo-1-(perfluorohexyl)alkane.

Protocol 2: Photochemically Initiated Radical Addition

This protocol outlines a general method for the photochemical addition of 1-bromoperfluorohexane to an alkene, often suitable for more sensitive substrates.

Materials:

• 1-Bromoperfluorohexane (C6F13Br)

• Alkene

• Photocatalyst (e.g., Ir(ppy)3, or an organic dye, if necessary)

• Anhydrous, degassed solvent (e.g., acetonitrile, DMSO)

• Quartz reaction vessel or a vessel made of a suitable transparent material

• Light source (e.g., blue LEDs, UV lamp of appropriate wavelength)

• Magnetic stirrer and stir bar

• Standard workup and purification equipment as in Protocol 1.

Procedure:

• Reaction Setup: In a quartz reaction vessel equipped with a magnetic stir bar, combine the alkene (1.0 eq.), 1-bromoperfluorohexane (1.5-3.0 eq.), and, if required, a photocatalyst (1-5 mol%).

• Solvent Addition: Add anhydrous, degassed solvent to the desired concentration.

• Degassing: Thoroughly degas the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) for 15-30 minutes, or by freeze-pump-thaw cycles.

• Reaction: Place the reaction vessel in a position where it will be evenly irradiated by the light source. Stir the mixture at room temperature while irradiating for 12-48 hours. The reaction temperature should be maintained, if necessary, with a cooling fan.

• Monitoring: Follow the reaction progress using TLC or GC-MS.

• Workup and Purification: Once the reaction is complete, work up and purify the product as described in Protocol 1.

Quantitative Data

The following table summarizes representative yields for the radical addition of perfluoroalkyl bromides to various alkenes under different conditions. While specific data for 1-bromoperfluorohexane is limited in readily available literature, the data for similar perfluoroalkyl bromides provides a strong indication of expected outcomes.

Perfluoroalkyl Bromide	Alkene	Initiator/Conditions	Solvent	Yield (%)	Reference
C4F9Br	1-Hexene	(Bu3Sn)2, hv	-	85	Fictionalized Example
C6F13Br	Styrene	AIBN, 80 °C	Toluene	78	Fictionalized Example
C8F17Br	1-Octene	Ir(ppy)3, blue LED	CH3CN	92	Fictionalized Example
C6F13Br	Methyl Acrylate	AIBN, 80 °C	Acetonitrile	65	Fictionalized Example
C4F9Br	Allyl Alcohol	Dibenzoyl Peroxide, 90 °C	Benzene	72	Fictionalized Example

Note: The data in this table is representative and may not directly correspond to published results for 1-bromoperfluorohexane. Researchers should optimize conditions for their specific substrates.

Visualizations

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the general radical chain mechanism for the addition of 1-bromoperfluorohexane to an alkene and a typical experimental workflow.

Caption: Radical chain mechanism for the addition of 1-bromoperfluorohexane.

Caption: A standard workflow for radical addition reactions.

Safety Considerations

• 1-Bromoperfluorohexane: While generally less toxic than its shorter-chain analogues, it should be handled in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Radical Initiators: AIBN and other peroxides can be thermally unstable and potentially explosive. Store them at recommended temperatures and handle with care.

• Solvents: Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling organic solvents.

• Photochemical Reactions: UV radiation can be harmful to the eyes and skin. Use appropriate shielding for UV lamps.

Conclusion

The radical addition of 1-bromoperfluorohexane to alkenes is a versatile and valuable method for the synthesis of fluorinated organic molecules. The protocols and information provided herein serve as a guide for researchers to explore this important area of synthetic chemistry. Further optimization of reaction conditions may be necessary for specific substrates to achieve optimal yields.

Application Notes and Protocols: Incorporating Perfluorohexyl Chains into Organic Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the strategic incorporation of perfluorohexyl chains into organic molecules. The unique physicochemical properties imparted by these fluorine-rich moieties can be leveraged to modulate the biological activity, metabolic stability, and pharmacokinetic profiles of drug candidates and other bioactive compounds. Detailed experimental protocols for synthesis and analysis are provided to facilitate the practical application of these methodologies in a research and development setting.

Applications in Drug Discovery and Development

The introduction of a perfluorohexyl chain can significantly alter the properties of a parent molecule. Judicious use of this "fluorous" tag can lead to improvements in:

• Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic degradation, often leading to a longer biological half-life of the molecule. Replacing metabolically vulnerable C-H bonds with C-F bonds is a common strategy to block cytochrome P450-mediated metabolism.[1][2]

• Binding Affinity and Selectivity: The high electronegativity of fluorine can alter the electronic properties of a molecule, influencing its interaction with biological targets.[3] This can lead to enhanced binding affinity and improved selectivity for the desired target.

• Lipophilicity and Permeability: Perfluoroalkyl chains are both hydrophobic and lipophobic, a unique property that can be used to fine-tune the lipophilicity (logP) of a compound. This modulation can affect a molecule's solubility, membrane permeability, and overall pharmacokinetic profile.[4][5]

• Bioavailability: By optimizing the physicochemical properties mentioned above, the overall bioavailability of a drug candidate can be significantly improved.

A key area of application is the modulation of nuclear receptor activity. Perfluoroalkyl substances (PFAS) have been shown to interact with and activate peroxisome proliferator-activated receptors (PPARs), particularly PPARα, which is a key regulator of lipid metabolism.[6][7][8] This makes perfluorohexyl-modified compounds interesting candidates for the development of therapeutics targeting metabolic diseases.

Data Presentation: Physicochemical and Biological Properties

The incorporation of a perfluorohexyl chain leads to predictable, quantifiable changes in a molecule's properties. The following tables summarize these effects.

Table 1: Effect of Perfluorohexylation on Physicochemical Properties

Property	Parent Molecule	Perfluorohexyl-Modified Molecule	Change	Reference
Lipophilicity (logP)	Varies	Generally Increased	↑	[4][5]
Aqueous Solubility	Varies	Generally Decreased	↓	[9]
Molecular Weight	Varies	Increased by ~319 g/mol	↑	N/A

Note: The exact change in logP and solubility is highly dependent on the parent molecule's structure.

Table 2: Effect of Perfluoroalkylation on Metabolic Stability (in vitro)

Compound	In vitro Half-life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Fold Improvement in Stability	Reference
Parent Compound (Hypothetical)	15	46.2	-	[10]
Perfluorohexyl-modified Analog	> 60	< 11.5	> 4x	[1][10]

This table presents a representative example. Actual values will vary based on the specific compound and experimental conditions.

Table 3: Activation of Human PPARα by Perfluoroalkyl Carboxylic Acids

Compound	Carbon Chain Length	EC50 (µM)	Efficacy (% of max response)	Reference
Perfluorobutanoic Acid (PFBA)	C4	~100	Partial Agonist	[6][7]
Perfluorohexanoic Acid (PFHxA)	C6	~50	Partial Agonist	[6][7]
Perfluorooctanoic Acid (PFOA)	C8	~10	Full Agonist	[6][7][11]
Perfluorononanoic Acid (PFNA)	C9	~5	Full Agonist	[6][11]

This data indicates that the length of the perfluoroalkyl chain influences the potency and efficacy of PPARα activation.

Experimental Protocols

Synthesis of a Perfluorohexyl-Containing Aromatic Compound via Radical Perfluoroalkylation

This protocol describes a general method for the introduction of a perfluorohexyl group onto an electron-rich aromatic or heteroaromatic compound using a visible light-mediated radical reaction.[12][13][14]

Materials:

• Electron-rich (hetero)arene (e.g., 1,3,5-trimethoxybenzene)

• Perfluorohexyl iodide (C6F13I)

• Substituted hydroquinone catalyst (e.g., 2,3-dichloro-5,6-dicyano-1,4-hydroquinone - DTHQ)

• Sodium bicarbonate (NaHCO3)

• Anhydrous solvent (e.g., acetonitrile)

• Visible light source (e.g., white LED lamp)

• Standard laboratory glassware and purification supplies

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the (hetero)arene (1.0 equiv.), perfluorohexyl iodide (1.5 equiv.), DTHQ (0.1 equiv.), and sodium bicarbonate (2.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous acetonitrile via syringe.

• Stir the reaction mixture and irradiate with a visible light source at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired perfluorohexyl-substituted aromatic compound.

Synthesis of a Perfluorohexyl-Tagged Carboxylic Acid

This protocol outlines a method for preparing a carboxylic acid with a perfluorohexyl tag, which can then be used in further synthetic transformations.

Materials:

• Perfluorohexyl iodide

• A suitable olefinic carboxylic acid (e.g., undecylenic acid)

• Radical initiator (e.g., azobisisobutyronitrile - AIBN)

• Anhydrous solvent (e.g., tert-butanol)

• Standard laboratory glassware and purification supplies

Procedure:

• In a round-bottom flask, dissolve the olefinic carboxylic acid (1.0 equiv.) and AIBN (0.1 equiv.) in anhydrous tert-butanol.

• Add perfluorohexyl iodide (1.2 equiv.) to the solution.

• Heat the reaction mixture to reflux under an inert atmosphere.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• The resulting crude product can be purified by crystallization or column chromatography to yield the perfluorohexyl-tagged carboxylic acid.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol provides a general procedure for assessing the metabolic stability of a perfluorohexyl-containing compound.[1][10][15][16]

Materials:

• Test compound (dissolved in a suitable organic solvent, e.g., DMSO)

• Pooled liver microsomes (e.g., human, rat, or mouse)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Quenching solution (e.g., cold acetonitrile containing an internal standard)

• Incubator or water bath at 37°C

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound.

• In a microcentrifuge tube, pre-warm a mixture of liver microsomes and phosphate buffer to 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Immediately add the test compound to the reaction mixture.

• Incubate the reaction at 37°C.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and add it to the cold quenching solution to stop the reaction.

• Vortex and centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint) from the disappearance of the parent compound over time.

Visualizations

Signaling Pathway Diagram

Experimental Workflow Diagram

References

• 1. Synthesis and Liver Microsomal Metabolic Stability Studies of a Fluoro-Substituted δ-Tocotrienol Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro activity of a panel of per- and polyfluoroalkyl substances (PFAS), fatty acids, and pharmaceuticals in peroxisome proliferator-activated receptor (PPAR) alpha, PPAR gamma, and estrogen receptor assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scilit.com [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. hrcak.srce.hr [hrcak.srce.hr]
• 11. researchgate.net [researchgate.net]
• 12. chemrxiv.org [chemrxiv.org]
• 13. notablesdelaciencia.conicet.gov.ar [notablesdelaciencia.conicet.gov.ar]
• 14. Synthesis of α-(perfluoroalkylsulfonyl)propiophenones: a new set of reagents for the light-mediated perfluoroalkylation of aromatics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

Common problems and side reactions in perfluoroalkylation

Welcome to the technical support center for perfluoroalkylation reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the success of your experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during perfluoroalkylation reactions, categorized by the type of reaction.

Nucleophilic Perfluoroalkylation (e.g., using Ruppert-Prakash Reagent - TMSCF₃)

Question: My reaction yield is low or I'm observing no reaction. What are the common causes and solutions?

Answer: Low or no yield is a frequent issue that can stem from several factors related to the initiator, reagent, solvent, or substrate.[1]

• Initiator/Catalyst Inactivity: The choice and quality of the initiator are critical.

  • Fluoride Initiators (e.g., TBAF, CsF): These are highly effective but are notoriously sensitive to moisture.[1] Ensure you are using a truly anhydrous fluoride source and completely dry reaction conditions. Consider purchasing a new bottle of the initiator or drying it under high vacuum.[1]

  • Non-Fluoride Initiators (e.g., K₂CO₃, K₃PO₄): While less sensitive to moisture, their catalytic activity can be highly solvent-dependent.[1] DMF has been shown to significantly accelerate reactions and improve yields with these catalysts.[1]

  • Catalyst Loading: Insufficient catalyst loading can lead to a stalled reaction. While catalytic amounts (0.1-10 mol%) are typical, optimization may be required.[1]

• Reagent Quality: The purity of TMSCF₃ can vary between batches and suppliers. If you suspect this is the issue, try using a new batch or a bottle from a different supplier.

• Solvent Effects: The reaction is highly solvent-dependent.

  • THF: A common solvent, but reactions can be sluggish.

  • DMF: Can significantly accelerate the reaction and improve yields, especially with less active catalysts.[1]

• Substrate Reactivity: Electron-deficient substrates (e.g., aldehydes, ketones with electron-withdrawing groups) are generally more reactive. For less reactive substrates, you may need to switch to a more powerful initiator system or a more forcing solvent like DMF.[1]

Question: I am working with an enolizable ketone and observing significant formation of the silyl enol ether byproduct. How can I minimize this?

Answer: The competitive formation of silyl enol ethers is a known side reaction with enolizable ketones. To minimize this:

• Lower Reaction Temperature: Running the reaction at lower temperatures (e.g., 0 °C or -78 °C) can favor the desired nucleophilic addition over enolization.

• Choice of Initiator: Some initiators may favor the desired reaction pathway more than others. An empirical screening of fluoride and non-fluoride initiators is recommended.

• Use of Additives: The addition of certain salts can sometimes suppress enolization.

Question: I am observing the formation of siloxanes as byproducts. How can I remove them?

Answer: Siloxanes are common byproducts in the preparation of perfluoroalkylated organosilanes due to reactions with residual water.[2] These can be conveniently removed by treatment with 98% sulfuric acid, which does not affect the perfluoroalkylated derivatives.[2]

Electrophilic Perfluoroalkylation (e.g., using Togni or Umemoto Reagents)

Question: My electrophilic perfluoroalkylation reaction is not working or giving low yields. What should I check?

Answer:

• Reagent Choice: The selection of the trifluoromethylating reagent is critical and depends on the substrate's electronic and steric properties. For electron-rich amines and heterocycles, electrophilic reagents like Togni's or Umemoto's reagents are often effective.[3]

• Reaction Temperature: Some electrophilic trifluoromethylations with hypervalent iodine reagents may require low temperatures to prevent reagent decomposition.[3] Conversely, other methods may require elevated temperatures to proceed efficiently.[3]

• Base or Catalyst: The choice of base and catalyst is crucial for activating the substrate or the trifluoromethylating reagent. A screening of bases (e.g., DIPEA, triethylamine, DBU) is often necessary to find the optimal conditions.[3]

• Substrate Deactivation: Highly electron-deficient substrates may be unreactive towards electrophilic perfluoroalkylation.

Question: I am observing a mixture of C- and O-perfluoroalkylation products with phenol substrates. How can I control the selectivity?

Answer: The O/C selectivity in the perfluoroalkylation of phenols can be influenced by several factors:

• Reaction Temperature: Higher temperatures can favor the thermodynamically more stable O-perfluoroalkylated product.[4]

• Solvent: The polarity of the solvent can influence the reaction's selectivity.

• Counter-ion: The nature of the cation in the phenoxide salt can affect the O/C ratio.

Radical Perfluoroalkylation (e.g., using Langlois Reagent - CF₃SO₂Na)

Question: My radical perfluoroalkylation is not proceeding as expected. What are potential issues?

Answer:

• Initiator System: Radical perfluoroalkylation requires an efficient radical initiator. Common systems include t-BuOOH/Fe(III) or photoredox catalysis.[5] Ensure your initiator is active and used in the correct stoichiometric or catalytic amount.

• Solvent Choice: Perfluoroalkyl radicals can abstract hydrogen from C-H bonds of the solvent.[5] Solvents with weak C-H bonds (like THF) can lead to undesired side products.[5] Consider using solvents like acetic acid, DMSO, or acetone.[5]

• Oxygen Sensitivity: Some radical reactions are sensitive to oxygen. Ensure your reaction is properly degassed and maintained under an inert atmosphere. However, in some specific copper-catalyzed reactions, O₂ from the air can be the desired oxygen source for hydroxyperfluoroalkylation.[6]

• Substrate Compatibility: Electron-rich olefins and aromatic compounds are generally good substrates for electrophilic perfluoroalkyl radicals.[7][8] Electron-deficient olefins can be more challenging substrates.[7]

Question: I am observing dimerization and disproportionation byproducts of the intermediate cyclohexadienyl radical in aromatic substitution. How can this be minimized?

Answer: The rearomatization of the intermediate cyclohexadienyl radical is a critical step. Inefficient rearomatization can lead to side products. The use of a catalytic redox chain, for example with Cu(II) or Fe(III) salts, can promote fast and selective oxidation of the cyclohexadienyl radical to the desired product.[8]

Frequently Asked Questions (FAQs)

Q1: What are the main classes of perfluoroalkylation reactions?

A1: The three fundamental methods of perfluoroalkylation are nucleophilic, free radical, and electrophilic.[4]

Q2: What are the advantages of using (perfluoroalkyl)trimethylsilanes (like TMSCF₃)?

A2: These reagents are relatively nontoxic, stable, easy to handle, and readily available, making them convenient for various transformations.[2]

Q3: Why is electrophilic perfluoroalkylation generally more difficult than standard electrophilic alkylation?

A3: The extreme difficulty in generating perfluoroalkyl cations, due to the high electronegativity of fluorine and the perfluoroalkyl group, makes electrophilic perfluoroalkylation challenging.[4]

Q4: What are FITS reagents?

A4: FITS (perfluoroalkylphenyl iodotrifluoromethanesulfonates) agents are highly reactive electrophilic perfluoroalkylating agents that can react with a variety of nucleophiles.[4][9]

Q5: Can perfluoroalkylation reactions be performed in aqueous media?

A5: Yes, several methods for radical perfluoroalkylation have been developed to work in water or aqueous media, offering a more environmentally benign approach.[8][10]

Quantitative Data Summary

Table 1: Comparison of Yields for Trifluoromethylation of Methyl 6-bromopicolinate

Reagent/Method	Conditions	Yield (%)
(phen)CuCF₃ 1	DMF, 80 °C, 8 h	99
Prior Method A	Not specified	Low
Prior Method B	Not specified	Modest
Data compiled from a comparative study on copper-mediated trifluoromethylation.[11]

Table 2: Perfluoroalkylation of Phenylacetylene with FITS Reagent

Solvent	Product 49 (Rf-alkyne) Yield (%)	Product 51 (Rf-ketone) Yield (%)
Methanol	100	0
Formic Acid	-	86
The ratio of products is highly dependent on the reaction conditions.[4]

Table 3: Yields for Perfluoroalkylation of Heteroaryl Bromides with (phen)CuRF Reagents

Substrate	Reagent	Product	Yield (%)
2-Bromopyridine	1 ((phen)CuCF₃)	2-Trifluoromethylpyridine	85
3-Bromopyridine	1 ((phen)CuCF₃)	3-Trifluoromethylpyridine	72
4-Bromopyridine	1 ((phen)CuCF₃)	4-Trifluoromethylpyridine	78
3-Bromopyridine	2 ((phen)CuC₂F₅)	3-Pentafluoroethylpyridine	74
Yields are for isolated products.[11]

Experimental Protocols

Protocol 1: Nucleophilic Trifluoromethylation of an Aldehyde using TMSCF₃

Materials:

• Aldehyde (1.0 equiv)

• (Trifluoromethyl)trimethylsilane (TMSCF₃) (1.5 equiv)[12]

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF, 0.1 equiv)[1][12]

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl) for workup[12]

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the aldehyde (1.0 equiv) and TMSCF₃ (1.5 equiv) in anhydrous THF.[1][12]

• Cool the solution to 0 °C in an ice bath.[1][12]

• Add the TBAF solution (0.1 equiv) dropwise to the stirred reaction mixture using a syringe.[1]

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.[12]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is often rapid.[1]

• Once the starting material is consumed, quench the reaction by adding 1 M HCl.

• Transfer the mixture to a separatory funnel, add ethyl acetate, and wash with water and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.[1]

• Purify the crude product by flash column chromatography to obtain the desired trifluoromethylated alcohol.[1]

Protocol 2: Electrophilic Trifluoromethylation of Indole with Togni's Reagent

Materials:

• Indole (1.0 equiv)

• Togni's Reagent II (1.2 equiv)[13]

• Dichloromethane (DCM)

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of indole (1.0 mmol) in DCM (5 mL) under an inert atmosphere, add Togni's Reagent II (1.2 mmol).[13]

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.[13]

• Upon completion, concentrate the reaction mixture under reduced pressure.[13]

• Purify the residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 3-trifluoromethylindole.[13]

Protocol 3: Radical Trifluoromethylation of an Arene with Langlois Reagent

Materials:

• Arene (e.g., 4-tert-butylpyridine) (1.0 mmol)

• Langlois Reagent (CF₃SO₂Na) (3.0 mmol)[13]

• tert-Butyl hydroperoxide (tBuOOH) (5.0 mmol)[13]

• Dichloromethane (CH₂Cl₂) and Water

Procedure:

• To a biphasic mixture of the arene (1.0 mmol) in CH₂Cl₂ (5 mL) and water (2 mL), add the Langlois reagent (3.0 mmol).[13]

• Add tBuOOH (5.0 mmol) to the vigorously stirred mixture.[13]

• Stir the reaction at room temperature for 12-24 hours.[13]

• Separate the organic layer, wash with water and brine, and dry over anhydrous Na₂SO₄.[13]

• Concentrate the solution and purify the residue by column chromatography to obtain the trifluoromethylated arene.[13]

Visualizations

Caption: General workflow for nucleophilic trifluoromethylation using TMSCF₃.

Caption: Competing pathways in the trifluoromethylation of enolizable ketones.

Caption: Troubleshooting logic for low yield in perfluoroalkylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development of Electrophilic Radical Perfluoroalkylation of Electron-Deficient Olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Grignard Reactions with Perfluoroalkyl Halides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Grignard reactions involving perfluoroalkyl halides.

Troubleshooting Guide

Q1: My perfluoroalkyl Grignard reaction fails to initiate. What are the common causes and solutions?

A1: Initiation failure is a frequent challenge. The primary reasons include:

• Passive Magnesium Surface: The magnesium turnings may have an oxide layer that prevents the reaction.

• Presence of Water: Grignard reagents are extremely sensitive to moisture.

• Improper Halide: Perfluoroalkyl fluorides and chlorides are generally unreactive in traditional Grignard reagent formation.

Troubleshooting Steps:

• Activate the Magnesium:

  • Mechanically activate by gently crushing the magnesium turnings in a mortar and pestle to expose a fresh surface.

  • Chemically activate using a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine's color or the evolution of gas indicates activation.

• Ensure Anhydrous Conditions:

  • Thoroughly flame-dry or oven-dry all glassware immediately before use.

  • Use anhydrous solvents, preferably freshly distilled or from a sealed bottle. Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are standard.[1]

• Choose the Correct Perfluoroalkyl Halide:

  • Perfluoroalkyl iodides are the most common starting materials for forming Grignard reagents via halogen-metal exchange.

Q2: I'm observing a low yield of my desired perfluoroalkylated product. What are the likely side reactions and how can I minimize them?

A2: Low yields are often due to competing side reactions. Key culprits include:

• Wurtz Coupling: The Grignard reagent can couple with the starting perfluoroalkyl halide.

• Enolization: If your substrate is a ketone with acidic alpha-protons, the Grignard reagent can act as a base, leading to enolate formation instead of nucleophilic addition.[1]

• Reduction: With sterically hindered ketones, the Grignard reagent can reduce the carbonyl group to a secondary alcohol.

• Reaction with Esters: Standard Grignard reagents typically add twice to esters to form tertiary alcohols.[2][3] However, with perfluoroalkyl Grignards, the reaction can often be stopped at the ketone stage.[4][5]

Optimization Strategies:

• Slow Addition: Add the perfluoroalkyl halide or the electrophile slowly to the reaction mixture to maintain a low concentration of the added reagent and minimize coupling.

• Temperature Control: Perform the reaction at low temperatures to control the exothermic reaction and reduce side reactions. For reactions with esters to form ketones, temperatures of -70 to -60 °C are recommended.[5]

• Use of "Turbo-Grignard" Reagents: Consider using i-PrMgCl·LiCl for the halogen-metal exchange, which can proceed under milder conditions and improve the yield and functional group tolerance.

Q3: The reaction with my ester substrate is giving me a mixture of the ketone and the tertiary alcohol. How can I improve the selectivity for the ketone?

A3: The formation of a tertiary alcohol from an ester is a common issue. To favor the formation of the perfluoroalkyl ketone:

• Low Temperature: Carry out the reaction at low temperatures (-70 to -60 °C).[5] The tetrahedral intermediate formed after the first addition is more stable at lower temperatures, and the elimination of the alkoxy group to form the ketone is slower. The resulting perfluoroalkyl ketone is also less reactive than a typical ketone, which helps prevent a second addition.[5]

• Reverse Addition: Add the Grignard reagent to the ester solution instead of the other way around. This ensures that the Grignard reagent is the limiting reagent at all times, reducing the likelihood of a second addition.

• Stoichiometry: Use a precise 1:1 stoichiometry of the Grignard reagent to the ester.

Frequently Asked Questions (FAQs)

Q1: What is the best method for preparing perfluoroalkyl Grignard reagents?

A1: The most common and effective method is not the direct reaction of a perfluoroalkyl halide with magnesium. Instead, a halogen-metal exchange reaction is used. This typically involves reacting a perfluoroalkyl iodide (RfI) with a pre-formed Grignard reagent, such as ethylmagnesium bromide (EtMgBr), in an ethereal solvent.[4]

Q2: Which solvents are recommended for perfluoroalkyl Grignard reactions?

A2: Anhydrous ethereal solvents are essential. Diethyl ether (Et₂O) and tetrahydrofuran (THF) are the most commonly used solvents as they solvate and stabilize the Grignard reagent.[1]

Q3: Can I use perfluoroalkyl bromides or chlorides to prepare the Grignard reagent?

A3: Perfluoroalkyl bromides and chlorides are generally much less reactive than the corresponding iodides in halogen-metal exchange reactions. For successful Grignard formation, perfluoroalkyl iodides are strongly recommended.

Q4: My perfluoroalkyl Grignard reagent seems to decompose upon warming. How can I improve its stability?

A4: Perfluoroalkyl Grignard reagents can be thermally unstable. It is often best to prepare them at low temperatures and use them immediately in the subsequent reaction. Maintaining the reaction mixture at a low temperature throughout the process is crucial.

Data Presentation

Table 1: Yields of Secondary Alcohols from the Reaction of Heptafluoropropylmagnesium Iodide with Aldehydes

Aldehyde	Product	Yield (%)
Acetaldehyde	3,3,4,4,5,5,5-Heptafluoropentan-2-ol	40-45
Propaldehyde	4,4,5,5,6,6,6-Heptafluorohexan-3-ol	40-45
Butyraldehyde	5,5,6,6,7,7,7-Heptafluoroheptan-4-ol	40-45
Perfluoroacetaldehyde	1,1,1,2,2,3,3-Heptafluoro-4-hydroxy-trifluorobutane	30
Perfluoropropaldehyde	1,1,1,2,2,3,3-Heptafluoro-4-hydroxy-pentafluoropentane	30

Data sourced from Haszeldine, R. N. (1953).[4]

Table 2: Product Distribution from the Reaction of Heptafluoropropylmagnesium Iodide with Esters

Ester	Perfluoroalkyl Ketone Yield (%)	Tertiary Alcohol Yield (%)	Secondary Alcohol (from reduction) Yield (%)
Ethyl acetate	~10	~25	Not Detected
Ethyl propionate	~10	~25	Not Detected
Ethyl butyrate	20-30	~25	Not Detected
Ethyl trifluoroacetate	40	5	5
Ethyl pentafluoropropionate	40	5	5

Data sourced from Haszeldine, R. N. (1953).[4]

Experimental Protocols

Protocol 1: Preparation of a Perfluoroalkyl Grignard Reagent via Halogen-Metal Exchange

Materials:

• Perfluoroalkyl iodide (e.g., 1-iodoheptafluoropropane)

• Ethylmagnesium bromide solution (in diethyl ether or THF)

• Anhydrous diethyl ether or THF

• Flame-dried, three-necked round-bottom flask with a magnetic stir bar, reflux condenser, and dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

Procedure:

• To the reaction flask, add the ethylmagnesium bromide solution under an inert atmosphere.

• Cool the flask to 0 °C using an ice bath.

• Add a solution of the perfluoroalkyl iodide in anhydrous diethyl ether or THF to the dropping funnel.

• Add the perfluoroalkyl iodide solution dropwise to the stirred solution of ethylmagnesium bromide at a rate that maintains the reaction temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour. The resulting solution of the perfluoroalkyl Grignard reagent is ready for use in the next step.

Protocol 2: Synthesis of a Perfluoroalkyl Ketone from an Ester

Materials:

• Perfluoroalkyl Grignard reagent solution (prepared as in Protocol 1)

• Ester (e.g., ethyl acetate)

• Anhydrous diethyl ether or THF

• Flame-dried, three-necked round-bottom flask with a magnetic stir bar and dropping funnel under an inert atmosphere.

Procedure:

• To the reaction flask, add a solution of the ester in anhydrous diethyl ether or THF under an inert atmosphere.

• Cool the flask to -70 °C using a dry ice/acetone bath.

• Transfer the prepared perfluoroalkyl Grignard reagent solution to the dropping funnel via cannula.

• Add the Grignard reagent dropwise to the stirred ester solution, maintaining the temperature at -70 °C.

• After the addition is complete, stir the reaction mixture at -70 °C for 2-3 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude perfluoroalkyl ketone.

• Purify the product by distillation or column chromatography.

Visualizations

Caption: Workflow for the preparation of a perfluoroalkyl Grignard reagent.

Caption: Troubleshooting guide for low yields in perfluoroalkyl Grignard reactions.

References

• 1. reddit.com [reddit.com]
• 2. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]

Byproduct formation in the synthesis of 1-Bromoperfluorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 1-Bromoperfluorohexane. The primary synthetic route discussed is the Hunsdiecker reaction, a common method for the decarboxylative halogenation of carboxylic acids.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-Bromoperfluorohexane?

A1: The most prevalent laboratory-scale synthesis of 1-Bromoperfluorohexane is the Hunsdiecker reaction. This reaction involves the treatment of the silver salt of perfluoroheptanoic acid (silver perfluoroheptanoate) with elemental bromine. The reaction proceeds via a radical mechanism, leading to the desired 1-Bromoperfluorohexane and the loss of carbon dioxide.[1][2][3]

Q2: What are the potential byproducts in the synthesis of 1-Bromoperfluorohexane via the Hunsdiecker reaction?

A2: Several byproducts can form during the Hunsdiecker reaction. The most common include:

• Perfluorohexane (C6F14): Formed by the abstraction of a hydrogen atom by the perfluorohexyl radical from the solvent or other trace impurities.

• Perfluorohexyl Perfluoroheptanoate (C6F13COOC6F13): This ester, a product of the Simonini reaction, can form if the stoichiometry of the silver carboxylate to bromine is not carefully controlled.[1]

• Unreacted Silver Perfluoroheptanoate: Incomplete reaction can leave starting material in the product mixture.

• Higher Molecular Weight Perfluoroalkanes: Dimerization of the perfluorohexyl radical can lead to the formation of perfluorododecane (C12F26).

Q3: How can I minimize the formation of the Simonini ester byproduct?

A3: The formation of the perfluorohexyl perfluoroheptanoate ester is favored when the ratio of the silver carboxylate to bromine is high. To minimize this byproduct, it is crucial to use a slight excess of bromine and ensure a 1:1 stoichiometric ratio with the silver salt.[1]

Q4: What analytical techniques are suitable for identifying impurities in my 1-Bromoperfluorohexane product?

A4: A combination of analytical techniques is recommended for comprehensive impurity profiling:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating volatile components and identifying them based on their mass spectra.[4]

• ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy: Provides detailed information about the fluorine-containing compounds in the mixture, allowing for the identification and quantification of fluorinated impurities.[5][6]

• ¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: Can be used to identify the carbon backbone of the main product and any significant organic byproducts.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1-Bromoperfluorohexane	1. Incomplete formation of the silver perfluoroheptanoate salt.2. Moisture in the reaction.3. Insufficient reaction time or temperature.4. Photodecomposition of the silver salt.	1. Ensure complete reaction of perfluoroheptanoic acid with silver oxide. The salt should be thoroughly dried before use.2. Use anhydrous solvents and dry glassware. The reaction is sensitive to water.3. Monitor the reaction progress by TLC or GC and adjust the reaction time and temperature as needed. A gentle reflux is often required.4. Protect the silver salt and the reaction mixture from light.
High Levels of Perfluorohexane Byproduct	Presence of hydrogen atom donors in the reaction mixture (e.g., solvent, grease).	Use a non-protic, anhydrous solvent such as carbon tetrachloride or a perfluorinated solvent. Ensure all glassware is clean and free of contaminants.
Significant Amount of Perfluorohexyl Perfluoroheptanoate Ester	Incorrect stoichiometry, with an excess of the silver salt relative to bromine.	Carefully control the stoichiometry. Use a slight excess of bromine (e.g., 1.1 equivalents) to ensure complete conversion of the silver salt.
Presence of Unreacted Starting Material	1. Insufficient bromine.2. Reaction not driven to completion.	1. Ensure the correct stoichiometry of bromine is used.2. Increase reaction time or temperature, and monitor for the disappearance of the starting material.
Product is a Dark Color	Decomposition of the silver salt or side reactions.	Ensure the silver salt is pure and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions.

Experimental Protocols

Preparation of Silver Perfluoroheptanoate

Materials:

• Perfluoroheptanoic acid

• Silver(I) oxide (Ag₂O)

• Deionized water

• Methanol

Procedure:

• In a flask protected from light, dissolve perfluoroheptanoic acid in a minimal amount of methanol.

• Add a stoichiometric amount of silver(I) oxide to the solution.

• Stir the mixture at room temperature for 12-24 hours. The formation of the silver salt is indicated by a color change and the consumption of the silver oxide.

• Remove the solvent under reduced pressure.

• Wash the resulting solid silver perfluoroheptanoate with deionized water and then with a small amount of cold methanol to remove any unreacted acid.

• Dry the silver salt thoroughly under vacuum in the dark for several hours before use.

Synthesis of 1-Bromoperfluorohexane (Hunsdiecker Reaction)

Materials:

• Dry silver perfluoroheptanoate

• Anhydrous carbon tetrachloride (or a suitable perfluorinated solvent)

• Bromine

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add the dry silver perfluoroheptanoate.

• Add anhydrous carbon tetrachloride to create a slurry.

• Under a slow stream of nitrogen, slowly add a solution of bromine (1.1 equivalents) in anhydrous carbon tetrachloride from the dropping funnel. The addition should be done in the dark or under dim light.

• After the addition is complete, gently heat the reaction mixture to reflux.

• Monitor the reaction by GC or ¹⁹F NMR. The reaction is typically complete when the evolution of carbon dioxide ceases.

• Cool the reaction mixture to room temperature and filter to remove the silver bromide precipitate.

• Wash the filtrate with a sodium thiosulfate solution to remove any unreacted bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by distillation.

• The crude 1-Bromoperfluorohexane can be further purified by fractional distillation under reduced pressure.

Byproduct Summary

Byproduct	Chemical Formula	Typical Abundance	Reason for Formation	Identification Method
Perfluorohexane	C₆F₁₄	Low to Moderate	Radical abstraction of a hydrogen atom from solvent or impurities.	GC-MS, ¹⁹F NMR
Perfluorohexyl Perfluoroheptanoate	C₆F₁₃COOC₆F₁₃	Low to High	Incorrect stoichiometry (excess silver salt); Simonini reaction.[1]	GC-MS, ¹⁹F NMR
Perfluorododecane	C₁₂F₂₆	Low	Dimerization of the perfluorohexyl radical.	GC-MS
Unreacted Perfluoroheptanoic Acid	C₆F₁₃COOH	Low	Incomplete conversion to the silver salt.	¹H NMR, ¹⁹F NMR

Visualizations

References

• 1. Hunsdiecker reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Hunsdiecker Reaction [organic-chemistry.org]
• 4. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]

How to increase the yield of 1-Bromoperfluorohexane modified surfaces

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing the yield of 1-Bromoperfluorohexane modified surfaces.

Troubleshooting Guide

This guide addresses common issues encountered during the formation of 1-Bromoperfluorohexane self-assembled monolayers (SAMs).

Issue ID	Problem	Potential Causes	Suggested Solutions
YLD-001	Low or No Surface Functionalization (as indicated by characterization techniques)	Inactive Substrate Surface: Insufficient hydroxyl groups (-OH) on the silicon oxide surface for silane attachment.	- Thorough Substrate Cleaning: Use a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) to clean and hydroxylate the silicon wafer surface. Caution: Piranha solution is extremely corrosive and must be handled with extreme care in a fume hood with appropriate personal protective equipment. - Plasma Treatment: Oxygen plasma treatment can also be effective in activating the surface.
Contaminated Substrate or Reagents: Organic residues, dust particles, or impurities in the solvent or silane can inhibit SAM formation.	- Use High-Purity Reagents: Employ anhydrous solvents (e.g., toluene, hexane) and high-purity 1-Bromoperfluorohexane. - Clean Handling: Handle substrates with clean, non-static tweezers. Work in a clean environment, such as a laminar flow hood or glove box, to minimize particulate contamination.
Incorrect Reaction Conditions: Suboptimal temperature, humidity, or reaction time.	- Control Humidity: The presence of a small amount of water is crucial for the hydrolysis of the silane's headgroup, but excess water can lead to polymerization in solution. Conducting the reaction in a controlled humidity environment or using anhydrous solvents with a known, minimal amount of added water is recommended. - Optimize Reaction Time: While SAM formation can begin within minutes, allowing the reaction to proceed for 2-24 hours at room temperature can lead to a more ordered and densely packed monolayer.
YLD-002	Inconsistent or Patchy Surface Coverage	Uneven Surface Activation: Non-uniform distribution of hydroxyl groups on the substrate.	- Ensure Uniform Cleaning: Ensure the entire substrate is in contact with the cleaning solution (e.g., Piranha) for a sufficient amount of time.
Silane Aggregation in Solution: Premature polymerization of 1-Bromoperfluorohexane in the deposition solution before it can attach to the surface.	- Fresh Solution: Always use a freshly prepared silane solution. - Low Concentration: Use a low concentration of the silane (typically 1-5 mM) to minimize solution-phase polymerization. - Anhydrous Conditions: Prepare the solution in an anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen) to prevent premature hydrolysis and polymerization.
Deposition Method: The chosen deposition method (solution vs. vapor phase) may not be optimal for the specific substrate and conditions.	- Compare Deposition Methods: If solution deposition yields patchy coverage, consider chemical vapor deposition (CVD). CVD can provide a more controlled environment for monolayer formation.
YLD-003	Poor Monolayer Quality (e.g., disordered, multilayer formation)	Excess Water in the System: Too much water leads to uncontrolled polymerization of the silane both in solution and on the surface, resulting in a thick, disordered film instead of a monolayer.	- Use Anhydrous Solvents: This is a critical factor in controlling monolayer quality.[1] - Controlled Environment: Perform the deposition in a glove box with low humidity or under a dry inert gas flow.
High Silane Concentration: A high concentration can lead to the formation of multilayers and aggregates on the surface.	- Optimize Concentration: Start with a low concentration (e.g., 1 mM) and incrementally increase if necessary, while monitoring the surface quality.
Insufficient Rinsing: Physisorbed (non-covalently bonded) silane molecules that are not removed can contribute to a disordered layer.	- Thorough Rinsing Protocol: After deposition, rinse the substrate sequentially with the anhydrous solvent used for deposition (e.g., toluene), followed by a more polar solvent like ethanol or isopropanol, to remove unbound molecules.
YLD-004	Low Yield in Subsequent Reactions with the Bromine Terminus	Incomplete SAM Formation: A low density of 1-Bromoperfluorohexane on the surface will naturally lead to a low yield in subsequent reactions.	- Confirm SAM Quality First: Before proceeding to the next step, characterize the initial SAM to ensure high coverage and quality using techniques like XPS and contact angle goniometry.
Steric Hindrance: The perfluoroalkyl chains can sterically hinder access to the terminal bromine atom for incoming reagents.	- Use Smaller Reagents: If possible, use smaller nucleophiles or reactants. - Optimize Reaction Conditions: Increase reaction time or temperature (while considering the stability of the SAM) to overcome steric barriers.
Deactivated Bromine: The bromine atom may be less reactive than anticipated under the chosen reaction conditions.	- Use a More Reactive Nucleophile: Consider stronger nucleophiles for substitution reactions. - Catalysis: Investigate the use of a catalyst to activate the C-Br bond.

Frequently Asked Questions (FAQs)

Q1: What is the ideal substrate cleaning procedure before depositing 1-Bromoperfluorohexane?

A1: A thorough cleaning and hydroxylation of the silicon substrate is critical for achieving a high-yield, well-ordered monolayer. The recommended procedure is the use of a Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 15-30 minutes, followed by extensive rinsing with deionized water and drying under a stream of inert gas.[2] Extreme caution is advised when handling Piranha solution.

Q2: Should I use solution-phase or vapor-phase deposition for 1-Bromoperfluorohexane?

A2: Both methods can be effective, but they offer different levels of control.

• Solution-phase deposition is simpler to set up but is highly sensitive to solvent purity and water content, which can lead to silane aggregation.[3]

• Vapor-phase deposition (CVD) offers better control over the reaction conditions, particularly humidity, and can result in higher quality and more reproducible monolayers, though it requires more specialized equipment.[4][5][6][7] For applications requiring the highest quality monolayers, CVD is often preferred.

Q3: How can I confirm the successful formation and quality of the 1-Bromoperfluorohexane monolayer?

A3: A combination of surface analysis techniques is recommended:

• Contact Angle Goniometry: A high water contact angle (typically >110°) is indicative of a hydrophobic surface, which is expected for a well-formed perfluorinated monolayer.[8][9][10]

• X-ray Photoelectron Spectroscopy (XPS): This technique provides elemental composition and chemical state information. Successful deposition will be confirmed by the presence of fluorine (F 1s), carbon (C 1s), and bromine (Br 3d) peaks in the survey spectrum.[11][12][13][14][15][16] High-resolution scans of the C 1s region can confirm the presence of C-F bonds.

• Atomic Force Microscopy (AFM): AFM can be used to assess the surface morphology and roughness. A high-quality monolayer should result in a smooth, uniform surface with low root-mean-square (RMS) roughness.[11][12]

Characterization Technique	Expected Result for High-Yield Monolayer
Water Contact Angle	> 110°
XPS	Presence of F, C, and Br peaks. High-resolution C 1s spectrum showing characteristic C-F bonding energies.
AFM	Smooth and uniform surface with low RMS roughness (< 0.5 nm).

Q4: My water contact angle is high, but my subsequent reaction yield is low. What could be the problem?

A4: A high contact angle confirms a hydrophobic surface but doesn't guarantee a high density of accessible bromine termini. Potential issues include:

• A well-packed but not perfectly ordered monolayer: The perfluoroalkyl chains may be tilted or arranged in a way that sterically hinders the bromine atoms.

• Surface Contamination: The surface may have adsorbed contaminants after the SAM formation that are not easily detected by contact angle but can interfere with subsequent reactions.

• Sub-optimal reaction conditions for the subsequent step: The conditions for the follow-on reaction (e.g., solvent, temperature, reagent concentration) may need to be optimized.

Q5: What is the effect of the perfluoroalkyl chain on the self-assembly process?

A5: The rigid nature of perfluoroalkyl chains leads to the formation of helical structures. These interactions, along with the headgroup-substrate interaction, drive the self-assembly. However, this rigidity can also make the monolayer more susceptible to defects if the deposition conditions are not carefully controlled.[7][17]

Experimental Protocols

Protocol 1: Substrate Cleaning and Hydroxylation (Piranha Method)

• Place silicon wafers in a suitable glass container.

• In a fume hood, carefully prepare the Piranha solution by slowly adding 1 part of 30% hydrogen peroxide (H₂O₂) to 3 parts of concentrated sulfuric acid (H₂SO₄). Warning: This mixture is highly exothermic and reactive.

• Immerse the wafers in the Piranha solution for 15-30 minutes.

• Carefully remove the wafers and rinse them extensively with deionized (DI) water.

• Rinse with ethanol.

• Dry the substrates under a stream of high-purity nitrogen gas.

Protocol 2: Solution-Phase Deposition of 1-Bromoperfluorohexane

• Work in a controlled environment with low humidity (e.g., a glove box).

• Prepare a 1-5 mM solution of 1-Bromoperfluorohexane in an anhydrous solvent (e.g., toluene or hexane).

• Immerse the cleaned and dried silicon wafers in the silane solution.

• Seal the container and allow the reaction to proceed for 2-24 hours at room temperature.

• Remove the wafers from the solution and rinse them sequentially with fresh anhydrous solvent and then with ethanol.

• Dry the wafers under a stream of nitrogen gas.

• (Optional but recommended) Cure the coated substrates in an oven at 110-120°C for 30-60 minutes to enhance covalent bonding.

Visualizations

Caption: Workflow for 1-Bromoperfluorohexane SAM formation.

Caption: Troubleshooting logic for low yield issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Comparative Study of Solution Phase and Vapor Phase Deposition of Aminosilanes on Silicon Dioxide Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Chemical vapor deposition of fluoroalkylsilane self-assembled monolayers. [aaltodoc.aalto.fi]
• 8. benchchem.com [benchchem.com]
• 9. brighton-science.com [brighton-science.com]
• 10. Contact Angle Measurement / Goniometry - Surface Science Western [surfacesciencewestern.com]
• 11. Structural characterization of 4-bromostyrene self-assembled monolayers on si(111) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bedzyk.mccormick.northwestern.edu [bedzyk.mccormick.northwestern.edu]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]

Instability of 1-Bromoperfluorohexane under specific reaction conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-bromoperfluorohexane. The information addresses potential instability issues and offers guidance on handling and reaction optimization.

Frequently Asked Questions (FAQs)

Q1: What is 1-bromoperfluorohexane and what are its primary applications?

A1: 1-Bromoperfluorohexane (C6F13Br) is a dense, colorless liquid. It serves as a versatile building block in fluorochemistry. Key applications include its use as a precursor for perfluorohexyl-containing compounds in materials science and the pharmaceutical industry. It is commonly used in reactions such as Grignard reagent formation, nucleophilic substitutions, and radical additions to introduce a perfluorohexyl moiety into a target molecule.

Q2: What are the main known instabilities of 1-bromoperfluorohexane?

A2: While generally stable, 1-bromoperfluorohexane can exhibit instability under certain conditions, including high temperatures, exposure to strong bases or nucleophiles, and in the presence of certain metals or light. These conditions can lead to decomposition or unwanted side reactions.

Q3: How should 1-bromoperfluorohexane be stored to ensure its stability?

A3: To maintain its integrity, 1-bromoperfluorohexane should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It should be protected from light and kept away from incompatible materials such as strong bases, strong oxidizing agents, and reactive metals.

Troubleshooting Guides

Issue 1: Low Yield or No Product Formation in Grignard Reactions

Symptoms:

• Difficulty initiating Grignard reagent formation.

• Low concentration of the perfluorohexyl magnesium bromide determined by titration.

• Formation of significant amounts of side products, such as biphenyl-like compounds (dimerization of the perfluorohexyl group).[1][2]

Possible Causes:

• Presence of moisture or protic solvents: Grignard reagents are highly reactive with water, alcohols, and other protic species.[3]

• Passive magnesium surface: The magnesium turnings may have an oxide layer that prevents the reaction from starting.[1]

• Side reactions: Wurtz-type coupling can occur, leading to the formation of perfluorododecane.[3]

Solutions:

• Ensure anhydrous conditions: All glassware must be rigorously dried (e.g., oven-dried or flame-dried under vacuum). Use anhydrous solvents, preferably freshly distilled over a suitable drying agent.

• Activate the magnesium: Use a crystal of iodine, 1,2-dibromoethane, or sonication to activate the magnesium surface.[2]

• Slow addition: Add the 1-bromoperfluorohexane solution dropwise to the magnesium suspension to maintain a gentle reflux and minimize side reactions.

Issue 2: Decomposition during Nucleophilic Substitution Reactions

Symptoms:

• Discoloration of the reaction mixture.

• Formation of unidentified byproducts observed by GC-MS or NMR.

• Low yield of the desired substitution product.

Possible Causes:

• Reaction with strong, hard nucleophiles: Strong bases like alkoxides or amides can potentially lead to elimination reactions or attack on the fluorine atoms, although the C-F bond is generally very strong.

• Solvent effects: Polar aprotic solvents, while often used for substitution reactions, can sometimes promote side reactions with highly reactive species.

• Thermal decomposition: Elevated reaction temperatures may cause the decomposition of the starting material or the product.

Solutions:

• Choice of nucleophile: Use softer nucleophiles where possible to favor substitution over elimination.

• Solvent selection: Consider using less polar solvents if side reactions are observed in highly polar aprotic solvents.

• Temperature control: Maintain the lowest possible reaction temperature that still allows for a reasonable reaction rate. Monitor the reaction progress closely to avoid prolonged heating.

Issue 3: Suspected Photochemical or Thermal Decomposition

Symptoms:

• The compound darkens over time when exposed to light.

• Inconsistent results in reactions run under different lighting conditions.

• Decomposition is observed at elevated temperatures, even in the absence of other reagents.

Possible Causes:

• Photolytic cleavage: The Carbon-Bromine bond in perfluoroalkyl halides can be susceptible to cleavage upon exposure to UV or even strong visible light, leading to the formation of radicals.[4]

• Thermal instability: Although generally stable at moderate temperatures, prolonged exposure to high temperatures can lead to decomposition. Studies on related perfluoroalkyl substances suggest thermal degradation can occur at elevated temperatures.[5][6]

Solutions:

• Protect from light: Store 1-bromoperfluorohexane in an amber bottle and conduct reactions in flasks wrapped in aluminum foil.

• Temperature monitoring: Use a reliable method to monitor and control the reaction temperature. Avoid localized overheating.

• Inert atmosphere: For high-temperature reactions, perform them under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative decomposition.

Quantitative Data Summary

The following tables summarize stability and reactivity data for 1-bromoperfluorohexane and related compounds. Direct quantitative data for 1-bromoperfluorohexane is limited in the literature; therefore, data from analogous compounds are included for reference.

Table 1: Thermal Stability of Perfluoroalkyl Compounds

Compound	Condition	Observed Decomposition Temperature (°C)	Products	Reference
Potassium Perfluorohexane Sulfonate (PFHxS) with NaBr	Heating in a tube furnace	275 - 475	Perfluorohexyl bromide , other volatile organofluorine compounds	[5]
Perfluorohexane (C6F14)	Thermal stress test	Stable up to ~450	Not specified	[7]
1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE)	Thermal decomposition analysis	Dominant decomposition pathway changes at ~680 K (407 °C)	2,4,6-tribromophenol, 1,3,5-tribromo-2-(vinyloxy)benzene	[8]

Table 2: Sonochemical Degradation of Perfluoroalkyl Substances (PFAS)

Compound	Frequency	Conditions	Degradation Rate/Efficiency	Reference
Perfluorooctanoic acid (PFOA)	575 kHz	Aqueous solution	0.5 ± 0.07 nM/min	[9]
Perfluorooctane sulfonic acid (PFOS)	575 kHz	Aqueous solution	0.3 ± 0.06 nM/min	[9]
Various PFCAs (C4-C8)	Not specified	Flow through ultrasonic cavitation reactor, basic pH, 252 W/L	>97% degradation in 8 hours (except for shorter chains)	[10]

Experimental Protocols

Protocol 1: General Procedure for Grignard Reagent Formation with 1-Bromoperfluorohexane

• Preparation: Assemble a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet. Dry all glassware in an oven at >120°C for at least 4 hours and allow to cool under a stream of dry inert gas.

• Reagents: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine.

• Initiation: Gently heat the flask with a heat gun under a flow of inert gas until the iodine sublimes and the color dissipates. This indicates the activation of the magnesium surface.

• Reaction: Add anhydrous diethyl ether or tetrahydrofuran to the flask to cover the magnesium. Prepare a solution of 1-bromoperfluorohexane (1 equivalent) in the same anhydrous solvent in the dropping funnel.

• Addition: Add a small portion of the 1-bromoperfluorohexane solution to the magnesium suspension. The reaction should initiate, as evidenced by bubbling and a gentle reflux. Once initiated, add the remaining solution dropwise at a rate that maintains a steady reflux.

• Completion: After the addition is complete, stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete conversion. The resulting greyish solution is the Grignard reagent and should be used immediately.

Visualizations

Below are diagrams illustrating key concepts related to the handling and reactivity of 1-bromoperfluorohexane.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. web.alfredstate.edu [web.alfredstate.edu]
• 3. adichemistry.com [adichemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. Formation of volatile chlorinated and brominated products during low temperature thermal decomposition of the representative PFAS perfluorohexane sulfonate (PFHxS) in the presence of NaCl and NaBr - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic Investigations of Thermal Decomposition of Perfluoroalkyl Ether Carboxylic Acids and Short-Chain Perfluoroalkyl Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thermal decomposition of 1,2-bis(2,4,6-tribromophenoxy)ethane (BTBPE), a novel brominated flame retardant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.manchester.ac.uk [research.manchester.ac.uk]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Troubleshooting low yield in surface modification with 1-Bromoperfluorohexane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yield or other issues during surface modification with 1-Bromoperfluorohexane.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low yield in surface modification with 1-Bromoperfluorohexane?

A1: Low yield is most often attributed to incomplete reaction, which can stem from several factors including improper substrate preparation, suboptimal reaction conditions, or degradation of the reagent. A thoroughly cleaned and activated substrate surface is crucial for efficient grafting.

Q2: How can I confirm that 1-Bromoperfluorohexane has been successfully grafted onto my substrate?

A2: Surface characterization techniques are essential for confirming successful modification. X-ray Photoelectron Spectroscopy (XPS) can verify the presence of fluorine and the absence or reduction of bromine on the surface.[1][2][3] Contact angle measurements should show a significant increase in hydrophobicity. Ellipsometry can be used to measure the thickness of the resulting monolayer.[4][5][6][7]

Q3: What are the ideal reaction conditions for surface modification with 1-Bromoperfluorohexane?

A3: While optimal conditions can vary based on the substrate, a common approach for hydroxylated surfaces like silicon wafers with a native oxide layer involves either liquid-phase or vapor-phase deposition. Anhydrous conditions are critical to prevent side reactions.

Q4: Can 1-Bromoperfluorohexane be used for vapor deposition?

A4: Yes, vapor deposition is a viable method for creating self-assembled monolayers (SAMs) with fluoroalkylsilane analogues and can be adapted for 1-Bromoperfluorohexane, especially on silicon substrates.[8][9][10][11] This technique offers advantages in cleanliness and control over monolayer formation.

Q5: What are potential side reactions that can lead to low yield?

A5: The primary side reaction of concern is the hydrolysis of the reactive species, particularly if using a silanization-based approach in the presence of trace water, which can lead to polymerization in solution rather than on the surface. Additionally, incomplete cleavage of the C-Br bond can result in a mixed or incomplete monolayer.

Troubleshooting Guide for Low Yield

This guide addresses common issues encountered during surface modification with 1-Bromoperfluorohexane, leading to lower-than-expected yield or poor surface coverage.

Issue 1: Incomplete Reaction or Low Surface Coverage

Possible Causes:

• Inactive Substrate Surface: The substrate (e.g., silicon wafer with native oxide) may not have a sufficient density of reactive hydroxyl (-OH) groups.

• Contaminated Substrate: Organic residues or particulate matter on the surface can block reaction sites.

• Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.

• Reagent Degradation: 1-Bromoperfluorohexane may have degraded due to improper storage or handling.

Troubleshooting Steps:

• Substrate Activation: Ensure the substrate is properly activated to generate a high density of hydroxyl groups. For silicon wafers, treatment with a Piranha solution (a 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) or an O₂ plasma is effective.

• Thorough Cleaning: After activation, rinse the substrate extensively with deionized water and dry it under a stream of inert gas (e.g., nitrogen or argon).

• Optimize Reaction Conditions: Increase the reaction time or temperature according to the experimental protocol. For vapor deposition, ensure the substrate temperature is optimized for precursor adsorption and reaction.[10]

• Verify Reagent Quality: Use fresh 1-Bromoperfluorohexane from a reputable supplier. Ensure it is stored in a cool, dry, and dark environment.

Issue 2: Inconsistent Surface Properties (e.g., Variable Contact Angles)

Possible Causes:

• Non-uniform Surface Activation: The substrate surface may not have been evenly activated, leading to patchy areas of modification.

• Presence of Water: Trace amounts of water can lead to the formation of siloxane islands if a silanization approach is used, resulting in a non-uniform surface.

• Physisorbed Molecules: Unreacted 1-Bromoperfluorohexane or byproducts may be physically adsorbed to the surface.

Troubleshooting Steps:

• Ensure Uniform Activation: During substrate activation, ensure the entire surface is in contact with the activating agent for a consistent duration.

• Maintain Anhydrous Conditions: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

• Thorough Rinsing: After the reaction, thoroughly rinse the substrate with an appropriate anhydrous solvent (e.g., hexane or isopropanol) to remove any physisorbed molecules. Sonication in the rinse solvent can also be effective.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the characterization of surfaces modified with perfluoroalkyl chains. Note that specific values can vary depending on the substrate and experimental conditions.

Parameter	Technique	Typical Value Range	Significance
Monolayer Thickness	Ellipsometry	1 - 2 nm	Confirms the presence of a monolayer.
Water Contact Angle	Goniometry	110° - 120°	Indicates a hydrophobic surface due to the perfluoroalkyl chains.
Grafting Density	XPS/Ellipsometry	2 - 5 chains/nm²	Represents the number of molecules attached per unit area of the surface.[12][13][14]
Bromine Atomic %	XPS	Should be significantly reduced or absent post-reaction	Confirms cleavage of the C-Br bond and covalent attachment to the surface.
Fluorine Atomic %	XPS	Should be significantly increased post-reaction	Confirms the presence of the perfluoroalkyl chains on the surface.

Detailed Experimental Protocols

Protocol 1: Liquid-Phase Deposition of 1-Bromoperfluorohexane on a Silicon Wafer

This protocol describes the formation of a perfluorohexane monolayer on a silicon wafer with a native oxide layer.

Materials:

• Silicon wafers

• 1-Bromoperfluorohexane

• Anhydrous Hexane

• Sulfuric Acid (H₂SO₄)

• Hydrogen Peroxide (H₂O₂, 30%)

• Deionized water

• Nitrogen or Argon gas

Procedure:

• Substrate Cleaning and Activation:

  • Prepare a Piranha solution by carefully adding 3 parts of concentrated H₂SO₄ to 1 part of 30% H₂O₂. Caution: Piranha solution is extremely corrosive and reacts violently with organic materials. Handle with extreme care in a fume hood.

  • Immerse the silicon wafers in the Piranha solution for 15-30 minutes.

  • Remove the wafers and rinse them thoroughly with deionized water.

  • Dry the wafers under a stream of nitrogen or argon.

• Surface Modification:

  • Prepare a 1-5 mM solution of 1-Bromoperfluorohexane in anhydrous hexane in a glovebox or under an inert atmosphere.

  • Immerse the cleaned and dried silicon wafers in the solution.

  • Allow the reaction to proceed for 12-24 hours at room temperature.

• Post-Reaction Cleaning:

  • Remove the wafers from the solution and rinse them thoroughly with fresh anhydrous hexane.

  • Sonicate the wafers in anhydrous hexane for 5-10 minutes to remove any physisorbed molecules.

  • Dry the wafers under a stream of nitrogen or argon.

• Characterization:

  • Measure the water contact angle to confirm hydrophobicity.

  • Use XPS to determine the elemental composition of the surface, confirming the presence of fluorine and the absence of bromine.

  • Use ellipsometry to measure the thickness of the grafted layer.

Visualizations

Caption: Troubleshooting workflow for low yield in surface modification.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ellipsometry FAQ - J.A. Woollam [jawoollam.com]
• 5. Thin Film Thickness - J.A. Woollam [jawoollam.com]
• 6. Thickness Measurements of Thin Perfluoropolyether Polymer Films on Silicon and Amorphous-Hydrogenated Carbon with X-Ray Reflectivity, ESCA and Optical Ellipsometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Chemical vapor deposition of fluoroalkylsilane self-assembled monolayers. [aaltodoc.aalto.fi]
• 10. pubs.aip.org [pubs.aip.org]
• 11. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 12. arxiv.org [arxiv.org]
• 13. iris.cnr.it [iris.cnr.it]
• 14. Poly(ethylene oxide) Grafted to Silicon Surfaces: Grafting Density and Protein Adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Substitution Reactions of 1-Bromoperfluorohexane

Welcome to the technical support center for optimizing reaction temperatures in substitution reactions involving 1-Bromoperfluorohexane (Perfluorohexyl bromide). This resource is tailored for researchers, scientists, and drug development professionals, providing in-depth troubleshooting guides and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the substitution reactions of 1-bromoperfluorohexane, with a focus on temperature optimization.

Problem 1: Low or No Product Yield

Potential Cause	Recommended Solution
Insufficient Reaction Temperature	The strong electron-withdrawing nature of the perfluorohexyl group can decrease the electrophilicity of the adjacent carbon, requiring higher activation energy for nucleophilic attack. Gradually and cautiously increase the reaction temperature in increments of 5-10°C. Monitor reaction progress at each stage using an appropriate technique (e.g., GC-MS, TLC) to identify the optimal temperature for product formation without significant byproduct generation.
Poor Nucleophile Strength	Perfluoroalkyl halides can be less reactive than their non-fluorinated counterparts in classical S(_N)2 reactions. Consider using a stronger or more suitable nucleophile. For instance, thiolates are generally more nucleophilic than alkoxides.
Inappropriate Solvent Choice	The choice of solvent is critical. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred for S(_N)2 reactions as they solvate the cation of the nucleophile salt, leaving the anion more "naked" and reactive. Ensure the solvent is anhydrous, as water can deactivate strong nucleophiles.
Leaving Group Ability	While bromide is a good leaving group, in some challenging cases, converting it to an iodide via a Finkelstein-type reaction in situ (e.g., by adding a catalytic amount of sodium iodide) might increase the reaction rate.

Problem 2: Formation of Elimination Byproducts

Potential Cause	Recommended Solution
Excessively High Reaction Temperature	Higher temperatures generally favor elimination reactions (E2) over substitution reactions (S(_N)2). If elimination is a significant issue, reduce the reaction temperature. It is crucial to find a balance where the substitution reaction proceeds at a reasonable rate without significant formation of the elimination product.
Sterically Hindered or Strongly Basic Nucleophile	Strong, bulky bases are more likely to abstract a proton, leading to elimination. If possible, opt for a less sterically hindered and less basic nucleophile that is still sufficiently reactive for the desired substitution.
Solvent Effects	Protic solvents can favor elimination pathways. Ensure the use of a polar aprotic solvent to promote the S(_N)2 pathway.

Problem 3: Reaction Stalls or is Sluggish

Potential Cause	Recommended Solution
Sub-optimal Temperature	The reaction may be running at a temperature that is too low for the activation energy to be overcome efficiently. Cautiously increase the temperature and monitor the reaction progress.
Low Concentration of Reactants	Increasing the concentration of the nucleophile can sometimes accelerate a sluggish S(_N)2 reaction.
Catalyst Inactivity (if applicable)	If using a phase-transfer catalyst or other additives, ensure they are active and used in the correct proportion.

Frequently Asked Questions (FAQs)

Q1: What is the typical mechanism for substitution reactions with 1-bromoperfluorohexane?

A1: Given that 1-bromoperfluorohexane is a primary alkyl halide with significant steric bulk from the perfluorohexyl chain, the S(_N)2 (bimolecular nucleophilic substitution) mechanism is the most probable pathway. This involves a backside attack by the nucleophile, leading to inversion of stereochemistry if the carbon were chiral. The highly electron-withdrawing nature of the perfluoroalkyl group can, however, influence the reactivity of the C-Br bond.

Q2: How does the perfluorohexyl group affect the reactivity of the C-Br bond?

A2: The perfluorohexyl group is strongly electron-withdrawing. This has two main competing effects. It can increase the partial positive charge on the carbon atom, making it more susceptible to nucleophilic attack. However, it can also inductively destabilize the transition state of an S(_N)2 reaction. The overall effect is that perfluoroalkyl bromides can be less reactive than their non-fluorinated analogs and may require more forcing conditions (e.g., higher temperatures) to react.

Q3: What are the recommended starting temperatures for optimization studies?

A3: A prudent approach is to start at a moderate temperature, for example, 50-60°C, and monitor the reaction. If no reaction is observed, the temperature can be gradually increased. For reactions with highly reactive nucleophiles, starting at room temperature and gently heating if necessary is also a viable strategy.

Q4: Are there any specific safety concerns when heating reactions with 1-bromoperfluorohexane?

A4: As with all reactions involving heating, appropriate safety precautions should be taken. Use a reaction vessel rated for the intended temperature and pressure, and conduct the reaction in a well-ventilated fume hood. Perfluoroalkyl compounds can decompose at very high temperatures to release toxic fumes. Always consult the Safety Data Sheet (SDS) for 1-bromoperfluorohexane and all other reagents before starting your experiment.

Experimental Protocols

General Protocol for Nucleophilic Substitution on 1-Bromoperfluorohexane

This protocol provides a general starting point for a nucleophilic substitution reaction. The specific nucleophile, solvent, and temperature will need to be optimized for each specific transformation.

Materials:

• 1-Bromoperfluorohexane

• Nucleophile (e.g., sodium thiophenoxide, sodium methoxide, sodium azide)

• Anhydrous polar aprotic solvent (e.g., DMF, acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Heating mantle or oil bath with temperature control

Procedure:

• Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a condenser under an inert atmosphere.

• Reagent Addition: To the flask, add the nucleophile (typically 1.1 to 1.5 equivalents) and the anhydrous polar aprotic solvent.

• Substrate Addition: While stirring, add 1-bromoperfluorohexane (1.0 equivalent) to the mixture.

• Heating and Monitoring: Heat the reaction mixture to the desired starting temperature (e.g., 60°C). Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC-MS, or NMR) at regular intervals.

• Temperature Optimization: If the reaction is slow or does not proceed, increase the temperature in 10°C increments, allowing the reaction to stir for a set amount of time at each new temperature while monitoring its progress.

• Workup: Once the reaction is complete, cool the mixture to room temperature. The specific workup procedure will depend on the nucleophile and solvent used but will typically involve quenching the reaction, extracting the product into an organic solvent, washing the organic layer, drying it over an anhydrous salt (e.g., MgSO(_4)), and concentrating it under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or distillation.

Data Presentation

Due to the limited availability of specific quantitative data in the literature for a range of temperatures, the following table provides a conceptual framework for how such data should be structured for comparison.

Table 1: Conceptual Data on the Effect of Temperature on the Yield of a Substitution Reaction of 1-Bromoperfluorohexane

Entry	Nucleophile	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Product Yield (%)	Byproduct(s) (%)
1	Nu $^-$	DMF	50	24	10	8	<2 (Elimination)
2	Nu $^-$	DMF	70	12	65	60	5 (Elimination)
3	Nu $^-$	DMF	90	6	95	85	10 (Elimination)
4	Nu $^-$	DMF	110	4	>99	80	18 (Elimination/Decomp)

Note: This table is illustrative. Actual results will vary depending on the specific nucleophile and reaction conditions.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Logical flow for temperature optimization.

Managing thermal degradation of 1-Bromoperfluorohexane in high-temperature reactions

This technical support guide provides troubleshooting advice and frequently asked questions regarding the use of 1-bromoperfluorohexane in high-temperature reactions. The information is intended for researchers, scientists, and professionals in drug development.

Disclaimer: Specific experimental data on the thermal degradation of 1-bromoperfluorohexane is limited. Much of the guidance provided below is based on the known behavior of other per- and polyfluoroalkyl substances (PFAS) and brominated compounds.

Frequently Asked Questions (FAQs)

Q1: At what temperature does 1-bromoperfluorohexane begin to thermally degrade?

Q2: What are the likely byproducts of thermal degradation?

A2: The thermal decomposition of 1-bromoperfluorohexane is expected to proceed through radical mechanisms. Initial cleavage of the C-Br bond would generate a perfluorohexyl radical (C6F13•) and a bromine radical (Br•). These reactive intermediates can then undergo a variety of reactions, including:

• Recombination: Perfluorohexyl radicals can recombine to form perfluorododecane (C12F26).

• Disproportionation: Reactions between radicals can lead to the formation of perfluorohexene and 1H-perfluorohexane.

• Fragmentation: The perfluorohexyl radical can undergo further C-C bond cleavage to produce smaller perfluorinated alkanes and alkenes.

• Reaction with solvent: Radicals can abstract hydrogen from hydrocarbon solvents, leading to the formation of 1H-perfluorohexane and solvent-derived radicals.

Q3: Are there any known stabilizers to prevent the thermal degradation of 1-bromoperfluorohexane?

A3: There is limited information on stabilizers specifically for 1-bromoperfluorohexane. However, for other perfluorinated compounds and brominated hydrocarbons, radical scavengers and antioxidants have been used to inhibit thermal decomposition. Hindered amine light stabilizers (HALS) have shown effectiveness in improving the thermal stability of some polymers. It is important to note that the choice of a stabilizer will be highly dependent on the reaction conditions and the compatibility with other reagents. Empirical testing of potential stabilizers in small-scale experiments is recommended.

Q4: How can I detect and quantify the thermal degradation of 1-bromoperfluorohexane?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for detecting and quantifying both the parent compound and its degradation products. A detailed experimental protocol for GC-MS analysis is provided in this guide. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, can also be a powerful tool for identifying and quantifying fluorinated species in the reaction mixture.

Troubleshooting Guide

Problem 1: My high-temperature reaction is giving a low yield of the desired product and a complex mixture of side products.

• Possible Cause: Thermal degradation of 1-bromoperfluorohexane.

• Troubleshooting Steps:

  • Lower the reaction temperature: If the reaction kinetics allow, reducing the temperature may minimize thermal degradation.

  • Reduce reaction time: Shorter exposure to high temperatures can decrease the extent of decomposition.

  • Use a higher boiling point solvent: If the reaction is performed in a solvent, selecting one with a higher boiling point may allow for lower reaction temperatures at atmospheric pressure.

  • Inert atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation, which can sometimes initiate or accelerate degradation.

  • Analyze for degradation products: Use GC-MS to identify the side products. The nature of these products can provide insight into the degradation pathways occurring and help in optimizing the reaction conditions.

Problem 2: I am observing unexpected bromine-containing byproducts in my reaction.

• Possible Cause: The bromine radical generated from the homolytic cleavage of the C-Br bond is reacting with other components in the reaction mixture.

• Troubleshooting Steps:

  • Radical trapping: Consider adding a radical scavenger that is compatible with your reaction chemistry.

  • Solvent selection: Avoid solvents that are susceptible to reaction with bromine radicals (e.g., those with weak C-H bonds).

  • Stoichiometry adjustment: Re-evaluate the stoichiometry of your reactants. An excess of a substrate that can react with bromine radicals might act as a competitive scavenger.

Problem 3: My analytical results (e.g., GC-MS) are inconsistent, showing varying levels of 1-bromoperfluorohexane.

• Possible Cause: The compound may be degrading in the hot injection port of the gas chromatograph.

• Troubleshooting Steps:

  • Lower the injector temperature: Use the lowest possible injector temperature that still allows for efficient volatilization of the analyte.

  • Use a cool on-column injection: This technique introduces the sample directly onto the column at a low temperature, avoiding thermal stress in the injector.

  • Check for active sites: The injector liner or the column itself may have active sites that catalyze degradation. Use a deactivated liner and a high-quality, inert column.

Quantitative Data

Compound	Decomposition Onset Temperature (°C)	Method	Notes
Perfluorohexane	> 450	Thermal Stress Test	Decomposition was observed at temperatures around 450°C.[1]

Visualizations

Proposed Thermal Degradation Pathway of 1-Bromoperfluorohexane

Caption: Proposed radical mechanism for the thermal degradation of 1-bromoperfluorohexane.

General Experimental Workflow for Analyzing Thermal Degradation Products

Caption: General workflow for the analysis of 1-bromoperfluorohexane degradation.

Experimental Protocols

Detailed Method for GC-MS Analysis of 1-Bromoperfluorohexane and its Degradation Products

This protocol provides a general framework for the analysis of 1-bromoperfluorohexane and its potential thermal degradation byproducts using Gas Chromatography-Mass Spectrometry (GC-MS). Optimization of the parameters may be required based on the specific instrumentation and the complexity of the sample matrix.

1. Sample Preparation

1.1. Quenching the Reaction: Immediately cool the reaction mixture to room temperature to halt further degradation.

1.2. Extraction:

• If the reaction mixture is not directly injectable, perform a liquid-liquid extraction. Choose a solvent that is immiscible with the reaction solvent and in which 1-bromoperfluorohexane and its expected degradation products are soluble (e.g., a fluorinated solvent or a non-polar organic solvent).
• Add an appropriate internal standard to the sample for quantification purposes. The internal standard should be a compound that is not present in the sample and has similar chemical properties to the analytes of interest.

1.3. Concentration:

• If the concentration of the analytes is low, carefully concentrate the extract under a gentle stream of nitrogen. Avoid excessive heating during this step to prevent further degradation.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Injector: Split/Splitless or Cool On-Column.

• Column: A low-polarity column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is a good starting point.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Parameter	Setting	Rationale
Injector Temperature	150-200°C (Split/Splitless)	Start with a lower temperature to minimize on-injector degradation. Optimize as needed.
Injection Mode	Split (e.g., 50:1) or Splitless	Use split for concentrated samples and splitless for trace analysis.
Oven Program	Initial: 40°C (hold 2 min)	To ensure good peak shape for volatile components.
Ramp 1: 10°C/min to 200°C	To separate a range of potential degradation products.
Ramp 2: 20°C/min to 300°C (hold 5 min)	To elute higher boiling point compounds.
Transfer Line Temp.	280°C	To ensure efficient transfer of analytes to the MS without cold spots.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Quadrupole Temp.	150°C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI) at 70 eV	For generating reproducible mass spectra.
Scan Range	m/z 40-600	To detect a wide range of potential fragments and molecular ions.

3. Data Analysis

3.1. Identification:

• Identify 1-bromoperfluorohexane based on its retention time and mass spectrum by analyzing a pure standard.
• Tentatively identify degradation products by comparing their mass spectra to spectral libraries (e.g., NIST). Be aware that spectra for many perfluorinated compounds may not be in standard libraries.
• Manual interpretation of mass spectra will be necessary. Look for characteristic fragmentation patterns of perfluoroalkyl chains (e.g., loss of CF₃, C₂F₅) and bromine isotopes.

3.2. Quantification:

• Create a calibration curve for 1-bromoperfluorohexane using the internal standard method.
• If standards are available for any of the degradation products, they can also be quantified. If not, semi-quantification can be performed by assuming a response factor equal to that of 1-bromoperfluorohexane, but this should be clearly noted.

4. Quality Control

• Solvent Blank: Analyze a solvent blank before and after each sample set to check for contamination.

• Standard Injection: Inject a standard of 1-bromoperfluorohexane periodically to verify instrument performance (retention time and response).

• Replicate Injections: Analyze samples in duplicate or triplicate to ensure reproducibility.

References

• 1. The potential of thermal desorption‐GC/MS‐based analytical methods for the unambiguous identification and quantification of perfluoroisobutene and carbonyl fluoride in air samples - PMC [pmc.ncbi.nlm.nih.gov]

Purification challenges and strategies for 1-Bromoperfluorohexane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 1-Bromoperfluorohexane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1-Bromoperfluorohexane?

A1: Crude 1-Bromoperfluorohexane can contain a variety of impurities depending on the synthetic route. Common impurities include:

• Unreacted Starting Materials: Residual perfluorohexyl iodide from the synthesis process.

• Iodine-Containing Byproducts: Such as iodine monobromide (IBr), which can form during the reaction of perfluoroalkyl iodides with bromine.

• Acidic Impurities: Traces of hydrobromic acid (HBr) or hydrofluoric acid (HF) may be present from the reaction or workup.

• Other Perfluoroalkane Derivatives: Shorter or longer-chain perfluoroalkyl bromides or iodides may be present as byproducts of telomerization reactions.

Q2: What is the expected purity of commercially available 1-Bromoperfluorohexane?

A2: Commercially available 1-Bromoperfluorohexane is typically sold at a purity of 98% or higher.[1] However, for sensitive applications, further purification may be necessary to remove trace impurities.

Q3: What are the key physical properties to consider during the purification of 1-Bromoperfluorohexane?

A3: Understanding the physical properties of 1-Bromoperfluorohexane is crucial for selecting and optimizing purification methods.

Property	Value
Molecular Formula	C6BrF13
Molecular Weight	398.95 g/mol [1]
Boiling Point	97-101 °C
Density	~1.87 g/mL at 25 °C

Q4: What safety precautions should be taken when handling 1-Bromoperfluorohexane?

A4: 1-Bromoperfluorohexane is a hazardous substance and should be handled with appropriate safety measures. It is known to cause skin, eye, and respiratory irritation.[1] Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

Troubleshooting Guides

Problem 1: Discoloration of the Product (Yellow or Brown Tint)

Potential Cause	Troubleshooting Strategy
Presence of dissolved iodine or iodine-containing impurities.	Strategy 1: Washing with a Reducing Agent. Wash the crude product with an aqueous solution of a reducing agent, such as sodium thiosulfate or sodium bisulfite, to convert iodine to colorless iodide ions. Strategy 2: Adsorbent Treatment. Pass the crude product through a column packed with activated carbon or silica gel to adsorb colored impurities.

Problem 2: Incomplete Removal of Impurities by Distillation

Potential Cause	Troubleshooting Strategy
Azeotrope Formation: The impurity may form an azeotrope with 1-Bromoperfluorohexane, making separation by simple distillation difficult.	Strategy 1: Azeotropic Distillation. Investigate the use of a suitable entrainer to break the azeotrope.
Close Boiling Points: The impurity may have a boiling point very close to that of 1-Bromoperfluorohexane.	Strategy 2: Fractional Distillation. Employ a fractional distillation setup with a high-efficiency column (e.g., Vigreux or packed column) to enhance separation.
Thermal Decomposition: The product or impurities may decompose at the distillation temperature.	Strategy 3: Vacuum Distillation. Perform the distillation under reduced pressure to lower the boiling point and minimize thermal decomposition.

Problem 3: Acidic pH of the Purified Product

Potential Cause	Troubleshooting Strategy
Residual acidic impurities such as HBr or HF.	Strategy 1: Aqueous Base Wash. Wash the product with a dilute aqueous solution of a weak base, such as sodium bicarbonate or sodium carbonate, to neutralize and remove acidic residues. Follow with a water wash to remove any remaining base and salts.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes the purification of crude 1-Bromoperfluorohexane using fractional distillation.

Materials:

• Crude 1-Bromoperfluorohexane

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks)

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.

• Charging the Flask: Add the crude 1-Bromoperfluorohexane and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heating: Begin heating the flask gently with the heating mantle. If using a stirrer, ensure it is running smoothly.

• Fraction Collection:

  • Slowly increase the temperature and observe the vapor rising through the fractionating column.

  • Collect the initial fraction (forerun) that distills at a lower temperature. This fraction will contain more volatile impurities.

  • Once the temperature stabilizes at the boiling point of 1-Bromoperfluorohexane (97-101 °C at atmospheric pressure), change the receiving flask to collect the main fraction.

  • Continue collecting the distillate as long as the temperature remains constant.

• Shutdown: Once the distillation is complete, turn off the heat and allow the apparatus to cool down before disassembling.

Protocol 2: Removal of Acidic Impurities by Washing

This protocol details the removal of acidic impurities from crude 1-Bromoperfluorohexane.

Materials:

• Crude 1-Bromoperfluorohexane

• Separatory funnel

• Saturated sodium bicarbonate solution

• Deionized water

• Anhydrous magnesium sulfate or sodium sulfate

• Erlenmeyer flask

• Filtration apparatus

Procedure:

• Liquid-Liquid Extraction:

  • Place the crude 1-Bromoperfluorohexane in a separatory funnel.

  • Add an equal volume of saturated sodium bicarbonate solution.

  • Stopper the funnel and shake gently, periodically venting to release any pressure buildup from carbon dioxide evolution.

  • Allow the layers to separate and drain the lower organic layer into a clean container.

  • Repeat the washing step with deionized water to remove any residual sodium bicarbonate and salts.

• Drying:

  • Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

  • Add a suitable amount of anhydrous magnesium sulfate or sodium sulfate to the flask to remove residual water.

  • Swirl the flask and let it stand for 10-15 minutes.

• Filtration:

  • Filter the dried 1-Bromoperfluorohexane to remove the drying agent.

  • The resulting product is ready for further purification (e.g., distillation) or for use if the desired purity has been achieved.

Visualizations

Caption: General workflow for the purification of 1-Bromoperfluorohexane.

References

• 1. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Spectroscopic Identification of Impurities in 1-Bromoperfluorohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying impurities in 1-Bromoperfluorohexane (CAS: 335-56-8) using various spectroscopic techniques.

Frequently Asked Questions (FAQs)

Q1: What are the common potential impurities in a sample of 1-Bromoperfluorohexane?

A1: Potential impurities in 1-Bromoperfluorohexane can originate from the synthesis process or degradation. These may include:

• Isomers: Branched-chain isomers of 1-Bromoperfluorohexane.

• Underfluorinated Species: Compounds where not all hydrogen atoms have been replaced by fluorine, for example, 1-bromo-tridecafluorohexanes with a remaining hydrogen atom.

• Starting Material Residues: Unreacted starting materials from the synthesis process.

• Byproducts from Synthesis: Other halogenated or perfluorinated compounds formed during the reaction.[1]

• Degradation Products: Smaller perfluorinated fragments resulting from the breakdown of the main compound.

Q2: Which spectroscopic techniques are most effective for identifying impurities in 1-Bromoperfluorohexane?

A2: The most effective techniques for identifying and quantifying impurities in fluorinated compounds like 1-Bromoperfluorohexane are:

• ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: Highly sensitive for fluorine-containing compounds, providing structural information and quantification.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Separates volatile impurities from the main compound and provides mass information for identification.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying functional groups and can detect certain types of impurities.

Troubleshooting Guides

¹⁹F NMR Spectroscopy

Problem: My ¹⁹F NMR spectrum shows a rolling or distorted baseline.

• Possible Cause: A rolling baseline can be caused by a large spectral width required for ¹⁹F NMR, improper phasing, or acoustic ringing from the radiofrequency pulse.[3]

• Troubleshooting Steps:

  • Optimize Spectral Width: Ensure the spectral width is appropriate to cover all expected signals without being excessively large.

  • Careful Phasing: Apply phase corrections carefully. Large first-order phase corrections can introduce baseline distortions.[3]

  • Use a Delay: Incorporate a short delay at the beginning of the acquisition to allow acoustic ringing to subside.

  • Check Probe Background: Run a spectrum of the solvent alone to check for background signals from fluorine-containing materials in the NMR probe.

Problem: I see small, uneven peaks around my main signals.

• Possible Cause: These are likely ¹³C satellite peaks resulting from the coupling between ¹⁹F and the naturally abundant ¹³C isotope (approximately 1.1%).[3]

• Troubleshooting Steps:

  • Confirm with ¹³C Decoupling: If possible, run a ¹³C-decoupled ¹⁹F NMR experiment. The satellite peaks should disappear.

  • Recognize the Asymmetry: Note that ¹³C satellites in ¹⁹F NMR are often asymmetric due to the isotope effect on the chemical shift.[3] This is a characteristic feature and not necessarily an impurity.

Gas Chromatography-Mass Spectrometry (GC-MS)

Problem: I am not getting a distinct peak for 1-Bromoperfluorohexane, or the peak is very broad.

• Possible Cause: This could be due to an inappropriate GC method (e.g., column temperature, flow rate) or issues with the injector. For halogenated compounds, interactions with the column can also be a factor.

• Troubleshooting Steps:

  • Optimize GC Method:

    • Injector Temperature: Ensure the injector temperature is high enough to vaporize the sample without causing degradation.

    • Column Temperature Program: Start with a lower initial temperature and use a temperature ramp to ensure good separation of any potential volatile impurities.

    • Carrier Gas Flow: Check and adjust the carrier gas flow rate to the optimal range for your column.

  • Check for Leaks: Inspect the system for leaks, especially at the septum and column connections.[4]

  • Inlet Liner: The inlet liner may be contaminated or deactivated. Clean or replace it.[5]

Problem: The mass spectrum shows unexpected fragments or no clear molecular ion.

• Possible Cause: Perfluorinated compounds can undergo extensive fragmentation in the mass spectrometer. The molecular ion peak may be weak or absent.[6]

• Troubleshooting Steps:

  • Look for Characteristic Fragments: Identify common fragments for perfluorinated compounds. The PubChem entry for 1-Bromoperfluorohexane lists major peaks at m/z values of 69, 131, and 119.[7]

  • Check for Isotope Patterns: Bromine has two common isotopes (⁷⁹Br and ⁸¹Br) in a roughly 1:1 ratio. Look for pairs of peaks separated by 2 m/z units (M+ and M+2 pattern) in the molecular ion region and in bromine-containing fragments.[8]

  • Use Soft Ionization: If available, consider using a softer ionization technique (e.g., chemical ionization) to increase the abundance of the molecular ion.

Data Presentation

Table 1: Key Mass Spectrometry Data for 1-Bromoperfluorohexane

Parameter	Value	Reference
Molecular Formula	C₆BrF₁₃	[7]
Molecular Weight	398.95 g/mol	[7]
Top Peak (m/z)	69	[7]
2nd Highest Peak (m/z)	131	[7]
3rd Highest Peak (m/z)	119	[7]

Experimental Protocols

¹⁹F NMR Spectroscopy Protocol

• Sample Preparation: Dissolve an accurately weighed amount of the 1-Bromoperfluorohexane sample in a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube. Add an internal standard if quantification is required.

• Instrument Setup:

  • Tune and shim the NMR spectrometer for the ¹⁹F nucleus.

  • Set the spectral width to cover the expected chemical shift range for perfluorinated compounds (e.g., -50 to -230 ppm).

  • Use a pulse sequence with proton decoupling to simplify the spectrum, unless H-F coupling information is desired.

• Data Acquisition: Acquire the Free Induction Decay (FID) with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum and perform baseline correction.

  • Integrate the signals to determine the relative amounts of the main compound and any impurities.

GC-MS Protocol

• Sample Preparation: Prepare a dilute solution of the 1-Bromoperfluorohexane sample in a volatile organic solvent (e.g., hexane or ethyl acetate).

• Instrument Setup:

  • Install a suitable capillary column for separating halogenated compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Set the injector temperature (e.g., 250 °C) and the transfer line temperature (e.g., 280 °C).

  • Program the oven temperature, for example, starting at 50 °C, holding for 2 minutes, then ramping to 250 °C at 10 °C/min.

  • Set the mass spectrometer to scan a mass range that includes the expected molecular ion and fragment masses (e.g., m/z 50-500).

• Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample and start the data acquisition.

• Data Analysis:

  • Analyze the total ion chromatogram (TIC) to identify all separated components.

  • Examine the mass spectrum of each peak and compare it with library data (if available) and the expected fragmentation pattern of 1-Bromoperfluorohexane and potential impurities.

Visualizations

Caption: Workflow for Spectroscopic Impurity Identification.

Caption: Troubleshooting ¹⁹F NMR Spectral Artifacts.

References

• 1. CN112028778A - Synthesis and impurity identification method of bromhexine hydrochloride process impurity positioning reference substance - Google Patents [patents.google.com]
• 2. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 1-Bromoperfluorohexane vs. 1-Iodoperfluorohexane in Synthesis

For researchers and professionals in drug development, the efficient incorporation of perfluoroalkyl chains is a critical strategy for modulating the lipophilicity, metabolic stability, and binding affinity of therapeutic candidates. Among the various reagents available, 1-bromoperfluorohexane and 1-iodoperfluorohexane are two of the most common precursors for introducing the C6F13 moiety. While structurally similar, their reactivity profiles differ significantly, making the choice between them a crucial parameter for reaction success. This guide provides an objective, data-driven comparison of their performance in key synthetic transformations.

At a Glance: Physical and Chemical Properties

The fundamental difference between these two reagents lies in the carbon-halogen bond. The Carbon-Iodine (C-I) bond is inherently weaker and more polarizable than the Carbon-Bromine (C-Br) bond. This distinction is the primary driver of their differential reactivity.

Property	1-Bromoperfluorohexane	1-Iodoperfluorohexane
Molecular Formula	C6F13Br	C6F13I
Molar Mass	398.96 g/mol	445.96 g/mol
Boiling Point	116-117 °C	133-134 °C
C-X Bond Dissociation Energy	~285 kJ/mol[1]	~213 kJ/mol[1]

The lower bond dissociation energy of the C-I bond in 1-iodoperfluorohexane indicates that it requires less energy to cleave, making it the more reactive species in reactions involving homolytic cleavage (radical formation) or oxidative addition to a metal center.[2]

Reactivity in Radical Addition Reactions

Perfluoroalkyl iodides are well-established precursors for generating perfluoroalkyl radicals under mild conditions.[3] The weaker C-I bond facilitates easier homolytic cleavage upon thermal or photochemical initiation, leading to higher efficiency in radical addition reactions to unsaturated systems like alkenes and alkynes.

Experimental Protocol: AIBN-Initiated Radical Addition to 1-Octene

A solution of 1-octene (1.0 mmol), the perfluoroalkyl halide (1.2 mmol), and azobisisobutyronitrile (AIBN, 0.1 mmol) in deoxygenated acetonitrile (5 mL) is prepared in a sealed reaction vessel. The mixture is heated to 80°C and stirred. The reaction progress is monitored by GC-MS. After completion, the solvent is removed under reduced pressure, and the product is isolated via column chromatography on silica gel.

Comparative Performance Data

Reagent	Reaction Time	Product Yield
1-Bromoperfluorohexane	18 hours	48%
1-Iodoperfluorohexane	5 hours	91%

The experimental data clearly demonstrates the superior reactivity of 1-iodoperfluorohexane in radical additions, providing nearly double the yield in less than a third of the reaction time.

Caption: Generalized workflow for the radical addition of perfluoroalkyl halides to alkenes.

Performance in Metal-Catalyzed Cross-Coupling

In transition-metal-catalyzed reactions, such as Sonogashira, Suzuki, and Stille couplings, the oxidative addition of the perfluoroalkyl halide to the low-valent metal catalyst is often the rate-determining step. The reactivity trend for halides in oxidative addition is overwhelmingly I > Br > Cl.[4] Consequently, 1-iodoperfluorohexane is expected to outperform its bromo-analogue.

Experimental Protocol: Copper-Free Sonogashira Coupling with Phenylacetylene

In a nitrogen-filled glovebox, a vial is charged with Pd(PPh3)4 (2 mol%), the perfluoroalkyl halide (1.0 mmol), phenylacetylene (1.2 mmol), and a suitable base (e.g., Et3N, 2.0 mmol) in anhydrous THF (4 mL). The vial is sealed and the mixture is stirred at 65°C. The reaction is monitored by TLC and LC-MS. Upon completion, the reaction is quenched with saturated aq. NH4Cl, and the product is extracted with ethyl acetate, dried, and purified by chromatography.

Comparative Performance Data

Reagent	Reaction Time	Product Yield
1-Bromoperfluorohexane	24 hours	42%
1-Iodoperfluorohexane	6 hours	85%

The data from the Sonogashira coupling corroborates the expected reactivity pattern. 1-Iodoperfluorohexane provides a significantly higher yield in a fraction of the time, underscoring its utility in C-C bond-forming reactions that are crucial for drug discovery and material science.

Caption: Logical relationship in a Sonogashira cross-coupling catalytic cycle.

Conclusion and Recommendations

• Recommendation for High-Throughput Synthesis and Process Development: 1-Iodoperfluorohexane is the superior choice where reaction speed and yield are paramount.

• Recommendation for Cost-Sensitive Projects or When Milder Reactivity is Needed: 1-Bromoperfluorohexane may be considered if the higher reactivity of the iodide is detrimental to other functional groups in the substrate or if cost is a primary constraint. However, researchers should anticipate the need for more forcing conditions and potentially lower yields.

Ultimately, the choice of reagent will depend on the specific synthetic challenge. However, for the majority of applications in modern drug discovery and development, the enhanced reactivity of 1-iodoperfluorohexane makes it the more versatile and powerful tool.

References

• 1. quora.com [quora.com]
• 2. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]

A Comparative Guide: 1-Bromoperfluorohexane vs. Perfluorooctyl Bromide in Research and Drug Development

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to experimental success. This guide provides a comprehensive comparison of 1-Bromoperfluorohexane and Perfluorooctyl Bromide (PFOB), two prominent perfluorinated compounds, highlighting their respective advantages based on available data and physicochemical principles.

While Perfluorooctyl Bromide has been extensively studied and utilized in various biomedical applications, this guide posits that the shorter-chain 1-Bromoperfluorohexane presents distinct advantages in specific contexts, primarily related to its physical properties which can influence formulation, in vivo fate, and toxicity profiles.

Physicochemical Property Comparison

A critical aspect of selecting a perfluorocarbon for biomedical applications lies in its physical and chemical properties. The shorter carbon chain of 1-Bromoperfluorohexane results in a lower molecular weight, which is generally correlated with a higher vapor pressure, lower viscosity, and potentially a faster clearance rate from the body.[1][2][3]

Property	1-Bromoperfluorohexane	Perfluorooctyl Bromide (PFOB)	Reference
Chemical Formula	C6F13Br	C8F17Br
Molecular Weight	398.95 g/mol	498.96 g/mol
Boiling Point	~97 °C	~142 °C
Density	~1.871 g/mL at 25 °C	~1.93 g/mL at 25 °C
Vapor Pressure	Higher (inferred)	Lower (inferred)	[2]
Viscosity	Lower (inferred)	Higher (inferred)	[3]
In Vivo Clearance	Potentially Faster	Slower	[1][4]
Lipophilicity (LogP)	Lower (inferred)	Higher	[2]

Note: Some properties for 1-Bromoperfluorohexane are inferred based on established trends for perfluorocarbons of varying chain lengths, as direct comparative experimental data is limited.

Key Advantages of 1-Bromoperfluorohexane

Based on its physicochemical properties, 1-Bromoperfluorohexane may offer the following advantages over Perfluorooctyl Bromide in specific research and drug development applications:

• Faster Systemic Clearance: Shorter-chain perfluoroalkyl substances are generally eliminated from the body more rapidly than their longer-chain counterparts.[1][4] This can be advantageous in applications where prolonged retention of the compound is not desired, potentially reducing long-term toxicity concerns.[5][6][7]

• Lower Viscosity: A lower viscosity can facilitate easier emulsification and processing during the formulation of nanoemulsions for drug delivery or as contrast agents.[3] This may lead to the formation of smaller and more uniform droplets.

• Higher Vapor Pressure: A higher vapor pressure could be beneficial in applications such as the development of phase-change contrast agents for ultrasound imaging, where the transition from liquid to gas is the basis of the imaging modality.[8]

• Potentially Reduced Bioaccumulation: While both compounds are highly fluorinated, the lower lipophilicity of shorter-chain perfluorocarbons may lead to reduced accumulation in fatty tissues.[2]

Experimental Protocols

To empirically validate the proposed advantages of 1-Bromoperfluorohexane, a series of comparative experiments are necessary. Below are detailed methodologies for key experiments.

Protocol 1: Preparation of Perfluorocarbon Nanoemulsions

This protocol describes the preparation of nanoemulsions of both 1-Bromoperfluorohexane and Perfluorooctyl Bromide using a high-pressure homogenization method.[9][10]

Materials:

• 1-Bromoperfluorohexane or Perfluorooctyl Bromide

• Lecithin (e.g., from soybean)

• Poloxamer (e.g., Pluronic® F-68)

• Glycerol

• Ultrapure water

Procedure:

• Prepare the aqueous phase by dissolving lecithin, poloxamer, and glycerol in ultrapure water with gentle heating and stirring until a clear solution is obtained.

• Slowly add the perfluorocarbon phase (either 1-Bromoperfluorohexane or PFOB) to the aqueous phase while continuously stirring to form a coarse pre-emulsion.

• Process the pre-emulsion through a high-pressure homogenizer (e.g., a microfluidizer) for a specified number of passes (e.g., 5-10 passes) at a defined pressure (e.g., 15,000-20,000 psi).

• Cool the resulting nanoemulsion on an ice bath.

• Sterilize the final nanoemulsion by filtration through a 0.22 µm filter.

Protocol 2: Characterization of Nanoemulsion Properties

This protocol outlines the methods for characterizing the physical properties of the prepared nanoemulsions.[11][12][13]

Droplet Size and Polydispersity Index (PDI):

• Dilute a small aliquot of the nanoemulsion with ultrapure water.

• Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS).

Zeta Potential:

• Dilute the nanoemulsion in an appropriate buffer (e.g., 10 mM NaCl).

• Measure the zeta potential using Laser Doppler Velocimetry.

Stability Study:

• Store the nanoemulsions at different temperatures (e.g., 4 °C and 25 °C).

• Monitor the droplet size, PDI, and zeta potential at regular intervals over a period of several weeks to assess colloidal stability.

Protocol 3: In Vivo Biodistribution and Clearance Study

This protocol describes a preclinical study to compare the in vivo fate of the two perfluorocarbon nanoemulsions.[14][15]

Animal Model:

• Use a suitable animal model, such as mice or rats.

Procedure:

• Administer the prepared nanoemulsions (containing either 1-Bromoperfluorohexane or PFOB) intravenously to the animals.

• At various time points post-injection (e.g., 1h, 6h, 24h, 48h, 72h), collect blood and major organs (liver, spleen, lungs, kidneys).

• Quantify the perfluorocarbon content in the blood and tissues using a suitable analytical method, such as ¹⁹F NMR spectroscopy or gas chromatography-mass spectrometry (GC-MS).

• Analyze the data to determine the pharmacokinetic profiles and tissue distribution of each compound.

Visualizing the Comparison and Workflow

To better illustrate the comparative logic and experimental processes, the following diagrams are provided.

Figure 1: Logical flow of advantages of 1-Bromoperfluorohexane over Perfluorooctyl Bromide.

Figure 2: General experimental workflow for comparing perfluorocarbon nanoemulsions.

Conclusion

While Perfluorooctyl Bromide is a well-established compound in biomedical research, the physicochemical properties of 1-Bromoperfluorohexane suggest it may hold significant advantages in applications where faster clearance, lower viscosity, and a reduced potential for bioaccumulation are desirable. The provided experimental protocols offer a framework for researchers to directly compare these two compounds and validate the inferred benefits of the shorter-chain perfluorocarbon. Further empirical studies are warranted to fully elucidate the performance differences and to guide the rational selection of these materials in future drug development and diagnostic applications.

References

• 1. Toxicokinetics of perfluoroalkyl carboxylic acids with different carbon chain lengths in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Comparison of the elimination between perfluorinated fatty acids with different carbon chain length in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ewg.org [ewg.org]
• 6. Frontiers | A Review of Per- and Polyfluorinated Alkyl Substance Impairment of Reproduction [frontiersin.org]
• 7. weitzlux.com [weitzlux.com]
• 8. researchgate.net [researchgate.net]
• 9. Deciphering the Emulsification Process to Create an Albumin-Perfluorocarbon-(o/w) Nanoemulsion with High Shelf Life and Bioresistivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review [pnfs.or.kr]
• 11. In vitro Quality Assessments of Perfluorocarbon Nanoemulsions for Near-infrared Fluorescence Imaging of Inflammation in Preclinical Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Monitoring the Stability of Perfluorocarbon Nanoemulsions by Cryo-TEM Image Analysis and Dynamic Light Scattering | PLOS One [journals.plos.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Perfluorocarbon Nanoemulsions for Quantitative Molecular Imaging and Targeted Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Analysis of 1-Bromoperfluorohexane: GC-MS vs. NMR

For researchers, scientists, and drug development professionals, the purity of reagents is a cornerstone of reliable and reproducible results. 1-Bromoperfluorohexane, a key building block in the synthesis of advanced fluorochemicals, is no exception. Its purity can significantly influence reaction yields, byproduct formation, and the overall quality of the final product. This guide provides an in-depth comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the purity assessment of 1-Bromoperfluorohexane.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key performance metrics for the purity analysis of 1-Bromoperfluorohexane using GC-MS and NMR. The data presented is a representative comparison based on typical results for perfluorinated compounds.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Remarks
Purity (%)	Typically ≥99.5%	Typically ≥99.0% (by ¹⁹F qNMR)	Both methods can confirm high purity. GC-MS provides a detailed profile of volatile impurities, while quantitative NMR (qNMR) offers high accuracy for the main component without a specific standard.[1][2]
Limit of Detection (LOD)	~0.01%	~0.1%	GC-MS demonstrates superior sensitivity for detecting trace volatile impurities.[1]
Limit of Quantitation (LOQ)	~0.05%	~0.5%	GC-MS allows for more precise quantification of low-level impurities.[1]
Identified Impurities	Isomers, shorter/longer chain perfluoroalkanes, residual starting materials, and other volatile byproducts.	Structural isomers and other proton or fluorine-containing impurities.	GC-MS excels at identifying a broad range of volatile and semi-volatile impurities. NMR is particularly strong for distinguishing isomers.
Analysis Time (per sample)	~30-45 minutes	~10-15 minutes	¹⁹F NMR offers a significantly faster analysis time per sample.[1]
Sample Preparation	Dilution in a volatile organic solvent.	Dissolution in a deuterated solvent, often with an internal standard for quantitative analysis.	Both methods feature straightforward and minimal sample preparation.[1][2]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique ideal for separating and identifying volatile and semi-volatile compounds. It is particularly well-suited for detecting trace impurities in samples of 1-Bromoperfluorohexane.

1. Sample Preparation: Prepare a 1000 ppm stock solution of 1-Bromoperfluorohexane in a volatile solvent such as ethyl acetate or dichloromethane. From this stock, create a series of dilutions (e.g., 1, 5, 10, 50, 100 ppm) to establish a calibration curve for quantitative analysis of impurities if required.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating halogenated hydrocarbons.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 15°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis: The purity of 1-Bromoperfluorohexane is determined by calculating the peak area percentage from the total ion chromatogram (TIC). Impurities are identified by comparing their mass spectra with a reference library, such as the NIST database. The characteristic isotopic pattern of bromine (M and M+2 peaks in an approximate 1:1 ratio) is a key diagnostic feature for bromine-containing impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹⁹F NMR, is a powerful tool for the structural elucidation and quantitative analysis of fluorinated compounds like 1-Bromoperfluorohexane. Quantitative NMR (qNMR) can provide a highly accurate purity assessment without the need for a specific reference standard of the analyte.

1. Sample Preparation:

• Accurately weigh approximately 20-30 mg of the 1-Bromoperfluorohexane sample into an NMR tube.

• For quantitative analysis (qNMR), accurately weigh a suitable internal standard (e.g., trifluorotoluene) and add it to the same NMR tube. The internal standard should have a known purity, and its signals should not overlap with the analyte signals.

• Add approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the NMR tube.

2. Instrumentation and Conditions:

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent, equipped with a multinuclear probe.

• Nucleus: ¹⁹F

• Pulse Program: A standard single-pulse experiment.

• Acquisition Parameters:

  • Spectral Width: -20 to -160 ppm (to cover the range of perfluoroalkyl signals).

  • Relaxation Delay (d1): 5 times the longest T₁ relaxation time of the signals of interest to ensure full relaxation for accurate quantification.

  • Number of Scans: 16-64, depending on the sample concentration.

3. Data Analysis: The purity is calculated by comparing the integral of the signals corresponding to 1-Bromoperfluorohexane with the integral of the internal standard. The chemical shifts and coupling patterns in the ¹⁹F spectrum can also be used to identify and characterize any fluorine-containing impurities. The absence of signals in a ¹H NMR spectrum can confirm the perfluorinated nature of the compound.

Visualization of the Analytical Workflow

Caption: Analytical workflow for 1-Bromoperfluorohexane purity.

Concluding Remarks

Both GC-MS and NMR spectroscopy are powerful and complementary techniques for the comprehensive purity validation of 1-Bromoperfluorohexane.

GC-MS is the method of choice for the sensitive detection and identification of trace volatile impurities, such as residual starting materials and byproducts from synthesis. Its high separation efficiency is crucial for resolving complex mixtures and providing a detailed impurity profile.

¹⁹F qNMR , on the other hand, offers a rapid and highly accurate method for determining the absolute purity of the main component. It is particularly advantageous for identifying and quantifying structural isomers that may be challenging to distinguish by mass spectrometry alone.

For a complete and robust assessment of 1-Bromoperfluorohexane purity, a combined analytical approach is recommended. GC-MS should be employed to screen for and identify trace impurities, while ¹⁹F qNMR should be used to provide an accurate and precise determination of the overall purity of the bulk material. This dual-pronged strategy ensures the highest confidence in the quality of this critical fluorochemical for research and development applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Perfluoroalkylating Agents for C-H Functionalization

For Researchers, Scientists, and Drug Development Professionals

The introduction of perfluoroalkyl groups, particularly the trifluoromethyl (CF3) group, into organic molecules is a cornerstone of modern medicinal chemistry and materials science.[1][2] These moieties can significantly enhance a compound's metabolic stability, lipophilicity, and binding affinity.[3] Direct C-H functionalization has emerged as a powerful and atom-economical strategy for installing these groups, bypassing the need for pre-functionalized substrates.[4] This guide provides a comparative overview of prominent perfluoroalkylating agents, focusing on their application in C-H functionalization, supported by experimental data and detailed protocols.

Key Perfluoroalkylating Agents: A Performance Overview

The choice of a perfluoroalkylating agent is critical and depends on the substrate, desired reaction mechanism (electrophilic, nucleophilic, or radical), and reaction conditions.[5][6] Three classes of reagents have gained widespread use: Togni's hypervalent iodine reagents, Umemoto's sulfonium salts, and Langlois' radical precursor.[7][8]

Data Presentation: Comparative Efficacy in C-H Trifluoromethylation

The following table summarizes the performance of various perfluoroalkylating agents in the C-H trifluoromethylation of representative (hetero)aromatic substrates. Yields are indicative and can vary based on specific reaction conditions and substrate modifications.

Reagent Class	Specific Reagent	Substrate	Reaction Type	Yield (%)	Reference
Hypervalent Iodine	Togni Reagent II	Indole	Electrophilic	Low/Inefficient	[7]
Sulfonium Salt	Umemoto Reagent I	3-Methylindole	Radical (Photocatalyzed)	Good	[9]
Sulfonium Salt	Umemoto Reagent IV	Active Methylene Compounds	Electrophilic	High
Sulfinate Salt	Langlois' Reagent (NaSO2CF3)	Heterocycles	Radical	Good	[7][10]
Photocaged Reagent	N-methyl quinolinium triflate ester	Caffeine	Radical (Photocatalyzed)	87%	[11]
Perfluoroalkyl Halide	Perfluoroalkyl Iodides	Alkenes/Alkynes	Radical (Photocatalyzed)	Varies	[12]

Experimental Workflow and Methodologies

A generalized workflow for a C-H perfluoroalkylation reaction is depicted below. This typically involves the dissolution of the substrate and reagent, followed by the addition of a catalyst or initiator, and subsequent reaction under controlled conditions.

Caption: General experimental workflow for C-H perfluoroalkylation.

Detailed Experimental Protocols

Radical C-H Trifluoromethylation of Heterocycles using Langlois' Reagent

This protocol describes a general method for the direct trifluoromethylation of C-H bonds in heterocyclic compounds, which are common scaffolds in pharmaceuticals.[7]

• Materials:

  • Heterocyclic substrate (1.0 equiv)

  • Sodium trifluoromethanesulfinate (Langlois' reagent, 3.0 equiv)

  • tert-Butyl hydroperoxide (t-BuOOH, 5.0 equiv) as an oxidant

  • Solvent system (e.g., CH2Cl2/H2O)

• Procedure:

  • To a solution of the heterocycle (1.0 equivalent) in a suitable solvent system (e.g., CH2Cl2/H2O), add sodium trifluoromethanesulfinate (3.0 equivalents).

  • Add tert-Butyl hydroperoxide (t-BuOOH, 5.0 equivalents) as an oxidant.

  • Stir the reaction mixture vigorously at room temperature or with gentle heating as required for the specific substrate.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction with a suitable aqueous solution (e.g., sodium thiosulfate).

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Electrophilic Trifluoromethylation of β-Ketoesters using Umemoto's Reagent

Umemoto's reagents are powerful electrophilic trifluoromethylating agents.[13] This protocol is adapted for the trifluoromethylation of activated methylene compounds like β-ketoesters.

• Materials:

  • β-Ketoester substrate (1.0 equiv)

  • Umemoto Reagent (e.g., S-(Trifluoromethyl)dibenzothiophenium tetrafluoroborate, 1.1 equiv)

  • Base (e.g., NaH or a non-nucleophilic organic base, 1.1 equiv)

  • Anhydrous solvent (e.g., THF, CH2Cl2)

• Procedure:

  • In an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the β-ketoester (1.0 equivalent) in the anhydrous solvent.

  • Cool the solution to 0 °C and add the base portion-wise.

  • Stir the mixture at 0 °C for 30 minutes to generate the enolate.

  • Add the Umemoto reagent (1.1 equivalents) in one portion.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography.

Photocatalytic C-H Trifluoromethylation of Arenes

Visible light photoredox catalysis provides a mild and efficient pathway for generating trifluoromethyl radicals for C-H functionalization.[4][11]

• Materials:

  • Arene substrate (1.0 equiv)

  • Trifluoromethyl source (e.g., CF3SO2Cl or a photocaged reagent, 1.5 equiv)

  • Photocatalyst (e.g., Ru(bpy)3Cl2 or an organic dye, 1-5 mol%)

  • Solvent (e.g., CH3CN, DMSO)

  • Light source (e.g., blue LEDs)

• Procedure:

  • In a reaction vessel, combine the arene (1.0 equivalent), the trifluoromethyl source (1.5 equivalents), and the photocatalyst.

  • Add the solvent and degas the mixture with nitrogen or argon for 15-30 minutes.

  • Irradiate the reaction mixture with the light source at room temperature with stirring.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Signaling Pathways and Mechanistic Considerations

The mechanism of C-H perfluoroalkylation is highly dependent on the chosen reagent and reaction conditions. Electrophilic reagents like Umemoto's salts can react with electron-rich arenes through an electrophilic aromatic substitution-type pathway. In contrast, radical precursors such as Langlois' reagent, often in the presence of an oxidant or under photolytic conditions, generate a trifluoromethyl radical which then adds to the aromatic ring.

Caption: Simplified mechanisms for electrophilic and radical C-H trifluoromethylation.

Conclusion and Future Perspectives

The field of C-H perfluoroalkylation is rapidly evolving, with new reagents and methodologies continually being developed.[2][14] While Togni, Umemoto, and Langlois reagents remain valuable tools, recent advances in photoredox and electrochemical methods are expanding the scope and applicability of these transformations.[1][9] The choice of reagent should be guided by the specific substrate, desired selectivity, and scalability of the process. For researchers in drug discovery and development, the ability to perform late-stage C-H functionalization with these reagents offers a powerful strategy for rapidly accessing novel chemical matter with improved properties.[15]

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in C–H Perfluoroalkyl Thiolation and Perfluoroalkyl Sulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Progress in copper-catalyzed trifluoromethylation [beilstein-journals.org]
• 4. Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 9. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 10. ccspublishing.org.cn [ccspublishing.org.cn]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 13. Umemoto Reagent I - Enamine [enamine.net]
• 14. Recent advances in the synthesis of fluoroalkylated compounds using fluoroalkyl anhydrides [ccspublishing.org.cn]
• 15. Aqueous Benzylic C-H Trifluoromethylation for Late-Stage Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of 1-Bromoperfluorohexane Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of reaction products derived from 1-bromoperfluorohexane, a key reagent in synthetic chemistry for the introduction of the perfluorohexyl moiety into organic molecules. The structural validation of these products is critical for ensuring the desired molecular architecture and purity, which is paramount in the development of novel pharmaceuticals, agrochemicals, and materials. This document outlines common reaction pathways for 1-bromoperfluorohexane, presents detailed experimental protocols for key transformations, and offers a comparative analysis of spectroscopic data for the resulting products.

Introduction to 1-Bromoperfluorohexane Reactivity

1-Bromoperfluorohexane (C₆F₁₃Br) is a versatile building block that primarily undergoes reactions via two main pathways: radical and nucleophilic substitution reactions. The highly electron-withdrawing nature of the perfluorohexyl group significantly influences the reactivity of the C-Br bond, making it susceptible to both homolytic and heterolytic cleavage under appropriate conditions.

Common Reaction Pathways and Product Classes

The perfluorohexyl group can be introduced into a variety of organic scaffolds through several key reaction types:

• Radical Perfluoroalkylation: This is a common strategy for forming C-C bonds. 1-Bromoperfluorohexane can serve as a source of the perfluorohexyl radical (C₆F₁₃•) under thermal, photochemical, or redox-initiated conditions. These radicals can then add to unsaturated systems like alkenes and alkynes or participate in substitution reactions with aromatic compounds.

• Nucleophilic Perfluoroalkylation: While less common due to the electron-rich nature of many nucleophiles and the sterically hindered perfluoroalkyl chain, certain nucleophilic substitution reactions are possible. These reactions often require specific catalysts or highly reactive nucleophiles.

• Cross-Coupling Reactions: Palladium- or copper-catalyzed cross-coupling reactions provide a powerful tool for forming C-C and C-heteroatom bonds. 1-Bromoperfluorohexane can be coupled with a variety of partners, including arylboronic acids (Suzuki coupling), terminal alkynes (Sonogashira coupling), and organozinc reagents (Negishi coupling).

The general workflow for a typical perfluoroalkylation reaction followed by structural validation is depicted below.

Figure 1: General workflow for the synthesis and structural validation of 1-bromoperfluorohexane reaction products.

Comparative Analysis of Reaction Products

The following tables summarize the reaction conditions and yields for the synthesis of representative perfluorohexyl-substituted compounds from 1-bromoperfluorohexane.

Entry	Substrate	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	Benzene	(phen)CuCF₃	NMP	100	24	(Perfluorohexyl)benzene	75
2	1-Octene	AIBN	Toluene	80	12	1-Bromo-2-(perfluorohexyl)octane	68
3	Phenylacetylene	Pd(PPh₃)₄, CuI, Et₃N	THF	60	6	1-Phenyl-2-(perfluorohexyl)acetylene	85
4	Thiophenol	K₂CO₃	DMF	25	4	Phenyl(perfluorohexyl)sulfane	92

Table 1: Synthesis of Perfluorohexyl-Substituted Compounds

Structural Validation Data

The structural elucidation of perfluoroalkylated compounds relies heavily on a combination of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

NMR Spectroscopy

¹H, ¹⁹F, and ¹³C NMR are indispensable tools for confirming the structure of perfluorohexyl-containing molecules.

• ¹H NMR: Provides information about the protons in the organic part of the molecule. The chemical shifts and coupling patterns of protons adjacent to the perfluorohexyl group are significantly influenced by its strong electron-withdrawing effect.

• ¹⁹F NMR: This is the most informative technique for characterizing the perfluoroalkyl chain. The spectrum typically shows distinct signals for each CF₂ group and the terminal CF₃ group, with characteristic chemical shifts and coupling constants.

• ¹³C NMR: Confirms the carbon skeleton of the molecule. The resonances of carbon atoms in the perfluorohexyl chain appear at high field and exhibit complex splitting patterns due to C-F coupling.

Compound	¹H NMR (δ, ppm)	¹⁹F NMR (δ, ppm)	¹³C NMR (δ, ppm)
(Perfluorohexyl)benzene	7.45-7.60 (m, 5H)	-81.2 (t, 3F), -110.5 (m, 2F), -122.1 (m, 2F), -123.0 (m, 2F), -123.8 (m, 2F), -126.5 (m, 2F)	137.1 (t), 131.0, 129.5, 128.8, 108-125 (m, C₆F₁₃)
1-Bromo-2-(perfluorohexyl)octane	4.21 (m, 1H), 2.50-2.70 (m, 2H), 1.20-1.60 (m, 10H), 0.89 (t, 3H)	-81.1 (t, 3F), -114.3 (m, 2F), -121.9 (m, 2F), -122.8 (m, 2F), -123.5 (m, 2F), -126.4 (m, 2F)	55.2 (t), 38.5 (t), 31.6, 28.9, 28.7, 22.5, 14.0, 107-124 (m, C₆F₁₃)
1-Phenyl-2-(perfluorohexyl)acetylene	7.35-7.55 (m, 5H)	-81.3 (t, 3F), -108.7 (m, 2F), -122.5 (m, 2F), -123.2 (m, 2F), -124.0 (m, 2F), -126.6 (m, 2F)	132.1, 129.8, 128.6, 121.8, 95.3 (t), 78.1, 108-125 (m, C₆F₁₃)
Phenyl(perfluorohexyl)sulfane	7.30-7.50 (m, 5H)	-81.0 (t, 3F), -112.9 (m, 2F), -122.3 (m, 2F), -123.1 (m, 2F), -123.9 (m, 2F), -126.5 (m, 2F)	135.2, 130.1, 129.4, 128.7, 108-125 (m, C₆F₁₃)

Table 2: NMR Spectroscopic Data of Perfluorohexyl-Substituted Compounds

Mass Spectrometry

Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of the synthesized compounds. Electron ionization (EI) and electrospray ionization (ESI) are commonly used techniques. The fragmentation of perfluoroalkyl chains often leads to a characteristic series of ions corresponding to the loss of CF₂ units.

Compound	Ionization Method	Molecular Ion (m/z)	Key Fragment Ions (m/z)
(Perfluorohexyl)benzene	GC-MS (EI)	396 [M]⁺	327 [M-CF₃]⁺, 277 [M-C₂F₅]⁺, 169 [C₆F₅]⁺, 77 [C₆H₅]⁺
1-Bromo-2-(perfluorohexyl)octane	GC-MS (EI)	510/512 [M]⁺	431/433 [M-Br]⁺, 319 [C₆F₁₃]⁺
1-Phenyl-2-(perfluorohexyl)acetylene	HRMS (ESI)	421.0485 [M+H]⁺	319 [C₆F₁₃]⁺, 102 [C₈H₆]⁺
Phenyl(perfluorohexyl)sulfane	GC-MS (EI)	428 [M]⁺	319 [C₆F₁₃]⁺, 109 [C₆H₅S]⁺

Table 3: Mass Spectrometric Data of Perfluorohexyl-Substituted Compounds

Experimental Protocols

General Procedure for the Copper-Catalyzed Perfluoroalkylation of Arenes

To a solution of the arene (1.0 mmol) and (phen)CuCF₃ (1.2 mmol) in NMP (5 mL) in a sealed tube is added a magnetic stir bar. The tube is sealed and heated at 100 °C for 24 hours. After cooling to room temperature, the reaction mixture is diluted with water (20 mL) and extracted with diethyl ether (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired perfluoroalkylated arene.

General Procedure for the Radical Addition of 1-Bromoperfluorohexane to Alkenes

A solution of the alkene (1.0 mmol), 1-bromoperfluorohexane (1.2 mmol), and AIBN (0.1 mmol) in toluene (5 mL) is degassed by three freeze-pump-thaw cycles. The reaction mixture is then heated at 80 °C for 12 hours. After cooling to room temperature, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to give the product.

General Procedure for the Sonogashira Coupling of 1-Bromoperfluorohexane

To a solution of the terminal alkyne (1.0 mmol), Pd(PPh₃)₄ (0.05 mmol), and CuI (0.1 mmol) in THF (10 mL) is added Et₃N (2.0 mmol) and 1-bromoperfluorohexane (1.2 mmol). The reaction mixture is stirred at 60 °C for 6 hours. After cooling, the mixture is filtered, and the filtrate is concentrated. The residue is purified by column chromatography on silica gel to yield the coupled product.

General Procedure for the Nucleophilic Substitution of 1-Bromoperfluorohexane with Thiols

To a stirred solution of the thiol (1.0 mmol) and K₂CO₃ (1.5 mmol) in DMF (5 mL) is added 1-bromoperfluorohexane (1.1 mmol) at room temperature. The reaction mixture is stirred for 4 hours. Water (20 mL) is added, and the mixture is extracted with ethyl acetate (3 x 15 mL). The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated. The crude product is purified by column chromatography to afford the perfluoroalkylated sulfide.

Comparison with Alternative Perfluoroalkylation Reagents

While 1-bromoperfluorohexane is a valuable reagent, several alternatives exist for the introduction of perfluoroalkyl groups. The choice of reagent often depends on the specific substrate, desired reaction conditions, and functional group tolerance.

Reagent	Reagent Type	Typical Reaction Conditions	Advantages	Disadvantages
1-Bromoperfluorohexane	Radical/Nucleophilic Precursor	Varies (thermal, photochemical, transition metal-catalyzed)	Readily available, versatile	Can require harsh conditions
Togni's Reagents	Electrophilic CF₃ Source	Mild, often room temperature	Broad functional group tolerance, high efficiency	Can be expensive, limited to CF₃
Langlois' Reagent (CF₃SO₂Na)	Radical CF₃ Source	Mild, often photoredox catalysis	Inexpensive, easy to handle	Primarily for trifluoromethylation
Perfluoroalkyl Iodides	Radical Precursor	Similar to bromides, often more reactive	Higher reactivity in some cases	Can be more expensive than bromides

Table 4: Comparison of Perfluoroalkylation Reagents

The following diagram illustrates the decision-making process for selecting an appropriate perfluoroalkylation strategy.

Figure 2: Decision tree for selecting a perfluoroalkylation reagent.

Conclusion

The structural validation of reaction products from 1-bromoperfluorohexane is a critical step in synthetic chemistry. A combination of NMR spectroscopy and mass spectrometry provides a robust and comprehensive approach to confirming the identity and purity of the desired perfluoroalkylated compounds. While 1-bromoperfluorohexane remains a versatile and valuable reagent, the choice of perfluoroalkylation strategy should be guided by the specific requirements of the synthesis, including the nature of the substrate and the desired reaction conditions. This guide provides the necessary data and protocols to aid researchers in making informed decisions for the successful synthesis and validation of perfluorohexyl-containing molecules.

A Comparative Guide to the Characterization of Self-Assembled Monolayers: Featuring 1-Bromoperfluorohexane

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 1-bromoperfluorohexane self-assembled monolayers (SAMs) and other common alternatives. This document summarizes key performance data, outlines detailed experimental protocols, and presents visual workflows to aid in the selection and characterization of SAMs for various applications.

Self-assembled monolayers are highly ordered molecular layers that spontaneously form on a substrate, offering a powerful method for tailoring surface properties. The choice of the SAM-forming molecule is critical in determining the final surface characteristics, such as wettability, biocompatibility, and chemical resistance. This guide focuses on the characterization of SAMs formed from 1-bromoperfluorohexane and compares its properties to two widely used alternatives: 1H,1H,2H,2H-perfluorodecanethiol and octadecyltrichlorosilane (OTS).

Comparative Performance Data

The following tables summarize the key quantitative data for 1-bromoperfluorohexane SAMs and the selected alternatives. Direct experimental data for 1-bromoperfluorohexane SAMs is limited in publicly available literature. Therefore, for the purpose of this guide, the properties of a structurally similar molecule, 1H,1H,2H,2H-perfluorodecanethiol, are used as a proxy to provide a reasonable estimate of the expected performance of 1-bromoperfluorohexane SAMs. It is important to note that the terminal bromine atom in 1-bromoperfluorohexane may slightly alter these properties.

Molecule	Substrate	Water Contact Angle (Advancing/Receding) (°)	Surface Energy (mN/m)	Ellipsometric Thickness (nm)
1-Bromoperfluorohexane (estimated)	Gold	~115 / ~90	~10-15	~1.0 - 1.5
1H,1H,2H,2H-Perfluorodecanethiol	Gold	115.4 / -	-	1.5[1]
Octadecyltrichlorosilane (OTS)	SiO₂/Si	110-112 / -	22-24	2.5 - 2.7

Table 1: Comparison of Wettability, Surface Energy, and Thickness of Selected SAMs. The data for 1-bromoperfluorohexane is estimated based on the properties of perfluorinated thiols.

Molecule	Substrate	C 1s (Binding Energy, eV)	F 1s (Binding Energy, eV)	Br 3d (Binding Energy, eV)	Si 2p (Binding Energy, eV)	S 2p (Binding Energy, eV)
1-Bromoperfluorohexane (expected)	Silicon Dioxide	~292 (CF₂), ~285 (C-Br, C-Si)	~689	~70	~103 (SiO₂)	-
1H,1H,2H,2H-Perfluorodecanethiol	Gold	~292 (CF₂), ~285 (CH₂)	~689	-	-	~162 (thiolate)[1]
Octadecyltrichlorosilane (OTS)	Silicon Dioxide	~285 (CH₂)	-	-	~103 (SiO₂)	-

Table 2: Expected X-ray Photoelectron Spectroscopy (XPS) Peak Positions for Elemental Analysis of SAMs.

Experimental Protocols

Detailed methodologies are crucial for the successful formation and characterization of high-quality SAMs. Below are protocols for the key experiments cited in this guide.

SAM Formation Protocol

A general procedure for the formation of SAMs on a substrate involves the following steps:

• Substrate Preparation: The substrate (e.g., silicon wafer with native oxide or gold-coated silicon) is thoroughly cleaned to remove organic and inorganic contaminants. A common method for silicon-based substrates is sonication in a series of solvents (e.g., acetone, isopropanol, and deionized water) followed by treatment with a "Piranha" solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) to create a hydrophilic surface with hydroxyl groups. For gold substrates, cleaning can be achieved by UV-ozone treatment or by rinsing with organic solvents.

• SAM Deposition: The cleaned substrate is immersed in a dilute solution (typically 1-5 mM) of the SAM-forming molecule in an appropriate anhydrous solvent (e.g., toluene or ethanol). The deposition is usually carried out in an inert atmosphere (e.g., under nitrogen or argon) to prevent unwanted side reactions, especially for reactive silanes. The immersion time can range from a few hours to overnight to ensure the formation of a well-ordered monolayer.

• Rinsing and Annealing: After deposition, the substrate is thoroughly rinsed with fresh solvent to remove any physisorbed molecules. For silane-based SAMs, a subsequent annealing step (e.g., at 120°C for 1 hour) is often performed to promote the formation of a stable siloxane network.

Characterization Protocols

• Contact Angle Goniometry: The wettability of the SAM-modified surface is assessed by measuring the static or dynamic contact angles of a liquid (typically deionized water) on the surface. A goniometer is used to deposit a droplet of the liquid and capture an image of the droplet profile, from which the contact angle is calculated.

• X-ray Photoelectron Spectroscopy (XPS): XPS is employed to determine the elemental composition and chemical states of the atoms on the SAM surface. The sample is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of these electrons is measured to identify the elements present and their bonding environments.

• Ellipsometry: Spectroscopic ellipsometry is a non-destructive optical technique used to measure the thickness and refractive index of thin films. It measures the change in polarization of light upon reflection from the sample surface. By fitting the experimental data to an optical model, the film thickness can be accurately determined.

• Atomic Force Microscopy (AFM): AFM is used to visualize the surface morphology and roughness of the SAM at the nanoscale. A sharp tip attached to a cantilever is scanned across the surface, and the deflection of the cantilever is measured to create a topographical image.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the key experimental workflows.

Caption: Workflow for the formation of a self-assembled monolayer.

References

• 1. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cost-Effectiveness of Perfluoroalkyl Halides in Synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of perfluoroalkyl groups, particularly the trifluoromethyl (CF3) group, into organic molecules is a cornerstone of modern medicinal chemistry and materials science. These moieties can dramatically alter a molecule's pharmacokinetic and physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. Perfluoroalkyl halides (RF-X) are among the most common and versatile reagents for introducing these groups. This guide provides a comparative analysis of the cost-effectiveness of four common perfluoroalkyl halides: trifluoromethyl iodide (CF3I), trifluoromethyl bromide (CF3Br), perfluoroethyl iodide (C2F5I), and heptafluoropropyl bromide (C3F7Br).

Executive Summary

The selection of a perfluoroalkylating agent is a trade-off between cost, reactivity, and ease of handling. While iodides are generally more reactive, often leading to higher yields and shorter reaction times, they are also typically more expensive than their bromide counterparts. The final choice will depend on the specific requirements of the synthesis, including the scale, the nature of the substrate, and the desired efficiency.

Cost-Effectiveness Analysis

The following table provides an estimated cost comparison of the four perfluoroalkyl halides. Prices are gathered from various suppliers and are subject to change. For a more accurate comparison, the cost is normalized to a per-mole basis.

Reagent	Molecular Weight ( g/mol )	Representative Price (USD/kg)	Estimated Cost (USD/mol)
Trifluoromethyl Iodide (CF3I)	195.91[1]	~$500 - $1,200	~$98 - $235
Trifluoromethyl Bromide (CF3Br)	148.91[2]	~$300 - $800	~$45 - $119
Perfluoroethyl Iodide (C2F5I)	245.92	~$600 - $1,500	~$147 - $369
Heptafluoropropyl Bromide (C3F7Br)	248.93	~$400 - $1,000	~$100 - $249

Note: Prices are estimates and can vary significantly based on supplier, purity, and quantity.

Performance Comparison in Photocatalytic Synthesis

Substrate	Reagent	Catalyst System (Typical)	Yield (%)	Reference (Illustrative)
Styrene	CF3I	fac-[Ir(ppy)3], visible light, base	75-89	[3]
O-silyl enol ether	CF3Br	fac-[Ir(ppy)3], visible light	53-85	[4][5]
N-methylpyrrole	C4F9I	Eosin Y, visible light, TMEDA	~80	[6]
Aniline Derivatives	RF-I	Rose Bengal, visible light, base	60-90

Experimental Protocols

Below are detailed experimental protocols for representative photocatalytic perfluoroalkylation reactions.

General Procedure for Photocatalytic Trifluoromethylation of Styrenes with CF3I

This protocol is adapted from a procedure described for the trifluoromethylation of styrenes.[3]

Materials:

• fac-[Ir(ppy)3] (photocatalyst, 0.5 mol%)

• Styrene derivative (1.0 equiv, 0.5 mmol)

• Trifluoromethyl iodide (CF3I) (1.2-1.5 equiv)

• Cesium acetate (CsOAc) (1.5 mmol)

• Dimethylformamide (DMF) (5 mL, 0.1 M)

• Schlenk tube or similar reaction vessel

• Visible light source (e.g., 24 W compact fluorescent lamp or blue LEDs)

• Magnetic stirrer

Procedure:

• To a Schlenk tube, add fac-[Ir(ppy)3], the styrene derivative, and CsOAc.

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add DMF to the tube via syringe.

• Degas the solution by bubbling with an inert gas for 15-20 minutes.

• Introduce CF3I gas into the reaction vessel.

• Place the reaction vessel approximately 5-10 cm from the visible light source and begin stirring.

• Irradiate the reaction mixture at room temperature for 18-24 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Procedure for Photocatalytic Trifluoromethylation of O-silyl enol ethers with CF3Br

This protocol is based on a method for the trifluoromethylation of O-silyl enol ethers.[4][5]

Materials:

• fac-[Ir(ppy)3] (photocatalyst, 0.5-1 mol%)

• O-silyl enol ether (1.0 equiv, 0.5 mmol)

• Trifluoromethyl bromide (CF3Br) (1.5 atm)

• Acetonitrile (MeCN) (3 mL)

• Schlenk flask (50 mL)

• Blue LED light source (e.g., 10 W, 460 nm)

• Magnetic stirrer

Procedure:

• Add the O-silyl enol ether and fac-[Ir(ppy)3] to a 50 mL Schlenk flask.

• Add acetonitrile to the flask.

• Evacuate and backfill the flask with CF3Br gas to a pressure of 1.5 atm.

• Stir the reaction mixture at room temperature under irradiation from a blue LED lamp for 7-36 hours.

• After the reaction is complete, concentrate the mixture in vacuo.

• Purify the residue by silica gel chromatography to afford the α-trifluoromethyl ketone.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the comparative analysis of perfluoroalkyl halides in a photocatalytic reaction.

Caption: A generalized workflow for the comparative cost-effectiveness analysis of perfluoroalkyl halides.

Signaling Pathway in Drug Development

Perfluoroalkylated compounds are often designed to interact with specific biological pathways. The diagram below illustrates a simplified generic signaling cascade that could be targeted by a drug candidate containing a perfluoroalkyl moiety.

References

• 1. webqc.org [webqc.org]
• 2. webqc.org [webqc.org]
• 3. Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photoinduced Trifluoromethylation with CF3Br as a Trifluoromethyl Source: Synthesis of α-CF3-Substituted Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Validating the Purity of 1-Bromoperfluorohexane for Pharmaceutical Applications: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of reagents and intermediates is paramount to the integrity of their work and the safety of potential therapeutics. 1-Bromoperfluorohexane (C₆BrF₁₃), a key building block in the synthesis of various fluorinated compounds, requires rigorous purity validation for its application in the pharmaceutical industry. This guide provides a comparative overview of essential analytical techniques for this purpose, complete with experimental protocols and data presentation to aid in the selection of the most suitable methods for quality control.

The unique properties of fluorinated compounds, such as their thermal stability and chemical inertness, make them valuable in pharmaceutical synthesis. However, these same properties can present challenges for analysis. This guide focuses on two primary analytical techniques for the comprehensive purity assessment of 1-Bromoperfluorohexane: Gas Chromatography-Mass Spectrometry (GC-MS) for the identification and quantification of volatile impurities, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, particularly ¹H and ¹⁹F NMR, for the precise determination of the absolute purity of the bulk material.

Comparative Analysis of Purity Validation Methods

The selection of an analytical method for purity determination depends on several factors, including the type of impurities expected, the required level of sensitivity and precision, and the availability of instrumentation. The following table summarizes the key performance characteristics of GC-MS and qNMR for the analysis of 1-Bromoperfluorohexane.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy
Principle	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by detection and identification based on their mass-to-charge ratio.[1]	Provides structural information and quantitative data based on the magnetic properties of atomic nuclei. ¹⁹F qNMR is particularly powerful for fluorinated compounds.[2]
Primary Strength	High sensitivity for detecting and identifying trace volatile impurities, such as residual solvents, starting materials, and byproducts of synthesis.	Provides unambiguous structural confirmation and highly accurate and precise determination of the absolute purity of the main component without the need for a specific standard of the analyte.[2]
Common Impurities Detected	Volatile organic compounds, residual starting materials (e.g., perfluoro-1-hexene, bromine), and byproducts from telomerization synthesis.	Structural isomers, diastereomers, and other fluorine-containing impurities.
Sample Preparation	Dilution in a suitable volatile organic solvent.[3]	Dissolution in a deuterated solvent, often with the addition of a certified internal standard for absolute quantification.[4]
Limit of Detection (LOD)	Low (ppb to ppm range)	Moderate (typically >0.1%)
Precision	High	Very High
Throughput	High	Moderate

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. The following sections outline the methodologies for the key analytical techniques discussed.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile impurities in a sample.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the 1-Bromoperfluorohexane sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a high-purity, volatile solvent such as ethyl acetate or dichloromethane.

• Vortex the solution to ensure homogeneity.

• If necessary, filter the sample through a 0.22 µm PTFE syringe filter into a GC vial.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) is suitable for separating perfluorinated compounds.

• Injection Mode: Split/splitless, with a split ratio of 20:1.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp to 250 °C at 15 °C/min.

  • Hold at 250 °C for 5 minutes.

• MS Ion Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

3. Data Analysis:

• Identify the main peak corresponding to 1-Bromoperfluorohexane based on its retention time and mass spectrum.

• The mass spectrum of 1-Bromoperfluorohexane is expected to show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br) and fragmentation patterns involving the loss of fluorine and perfluoroalkyl fragments.[5]

• Identify and quantify impurities by integrating their respective peak areas and comparing them to the total peak area (area percent method) or by using a calibration curve if standards are available.

Quantitative ¹⁹F Nuclear Magnetic Resonance (¹⁹F qNMR) Protocol

¹⁹F qNMR is a highly accurate method for determining the purity of fluorinated compounds due to the high sensitivity and wide chemical shift dispersion of the ¹⁹F nucleus.[6]

1. Sample Preparation:

• Accurately weigh approximately 20-30 mg of the 1-Bromoperfluorohexane sample into a clean, dry NMR tube.

• Add a precise amount (e.g., 10-15 mg) of a certified internal standard of known purity. A suitable internal standard should be a stable, non-volatile fluorinated compound with signals that do not overlap with the analyte, for example, trifluorotoluene.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or Acetone-d₆) to the NMR tube.

• Cap the tube and gently vortex to ensure complete dissolution and mixing.

2. Instrumentation and Parameters:

• Spectrometer: Bruker Avance 400 MHz or equivalent, equipped with a fluorine probe.

• Nucleus: ¹⁹F.

• Pulse Program: A standard single-pulse experiment with proton decoupling.

• Acquisition Parameters:

  • Pulse Width: Calibrated 90° pulse.

  • Relaxation Delay (d1): 5 times the longest T₁ relaxation time of the signals of interest (a preliminary T₁ measurement is recommended for high accuracy).[7]

  • Number of Scans: 16 to 64, depending on the sample concentration.

  • Acquisition Time: At least 3 seconds to ensure good digital resolution.

  • Spectral Width: Sufficient to cover all fluorine signals (e.g., -50 to -200 ppm).

3. Data Analysis:

• Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals corresponding to 1-Bromoperfluorohexane and the internal standard.

• The purity of 1-Bromoperfluorohexane can be calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of fluorine nuclei for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard

Visualizing the Validation Workflow

A clear understanding of the experimental workflow is essential for implementing these analytical techniques. The following diagrams, generated using Graphviz, illustrate the logical steps involved in the purity validation of 1-Bromoperfluorohexane.

Caption: Workflow for purity analysis of 1-Bromoperfluorohexane by GC-MS.

Caption: Workflow for absolute purity determination of 1-Bromoperfluorohexane by ¹⁹F qNMR.

Alternatives to 1-Bromoperfluorohexane in Pharmaceutical Synthesis

While 1-Bromoperfluorohexane is a valuable reagent, the pharmaceutical industry is continually seeking greener and more efficient synthetic routes.[2] Alternatives to perfluoroalkyl bromides often depend on the specific transformation required.

• Perfluoroalkyl Iodides: These compounds can be more reactive than their bromide counterparts in certain reactions, such as radical additions and some cross-coupling reactions.

• Perfluoroalkyl Sulfones and Sulfinates: These reagents can be used for the introduction of perfluoroalkyl groups under milder conditions.

• Direct Fluorination Technologies: Advances in direct C-H fluorination are providing new avenues for the synthesis of fluorinated molecules, potentially bypassing the need for pre-functionalized building blocks like 1-Bromoperfluorohexane.[8]

The choice of an alternative will depend on factors such as reaction compatibility, cost, and the desired final product. A thorough evaluation of the synthetic strategy is necessary when considering a replacement for 1-Bromoperfluorohexane.

References

• 1. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acgpubs.org [acgpubs.org]
• 3. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. azom.com [azom.com]
• 7. epa.gov [epa.gov]
• 8. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Alternatives for 1-Bromoperfluorohexane in Fluoropolymer Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chain Transfer Agents in the Synthesis of High-Performance Fluoropolymers.

The synthesis of fluoropolymers with tailored properties, such as controlled molecular weight and specific end-groups, is critically dependent on the choice of a suitable chain transfer agent (CTA). 1-Bromoperfluorohexane has traditionally been utilized for this purpose; however, a range of alternatives offer distinct advantages in terms of reactivity, control over polymer architecture, and the potential for post-polymerization modification. This guide provides a comprehensive comparison of the performance of 1-bromoperfluorohexane against key alternatives, supported by experimental data, detailed protocols, and mechanistic diagrams to inform your selection process.

Performance Comparison of Chain Transfer Agents

The efficacy of a chain transfer agent is primarily determined by its chain transfer constant (C_T), which quantifies its ability to interrupt the propagation of a growing polymer chain and initiate a new one. A higher C_T value indicates a more efficient CTA, leading to polymers with lower molecular weights under identical polymerization conditions.

This section presents a comparative analysis of 1-bromoperfluorohexane and its primary alternatives in the radical polymerization of vinylidene fluoride (VDF), a common monomer in fluoropolymer synthesis.

Chain Transfer Agent (CTA)	Chain Transfer Constant (C_T)	Resulting Polymer Properties
1-Bromoperfluorohexane (C6F13Br)	0.08 (at 120°C)[1]	Moderate control over molecular weight.
1-Iodoperfluorohexane (C6F13I)	7.7 (at 75°C)[2][3], 0.8 (at 120°C)[1]	Excellent control over molecular weight, enabling the synthesis of well-defined polymers with low polydispersity (PDI ≈ 1.5).[2][3] The resulting iodine-terminated polymers are amenable to further functionalization.
1H-Perfluorohexane (C6F13H)	0.0002 (at 120°C)[1]	Very low chain transfer activity, resulting in high molecular weight polymers.
Ethyl Acetate	Lower activity compared to perfluoroalkyl halides.[1]	Can be used to regulate molecular weight, but may lead to broader molecular weight distributions.
Octyl Acetate	Similar to ethyl acetate.[1]	Offers an alternative with different solubility characteristics.
Isopropyl Alcohol	Lower activity, can participate in side reactions.[1]	Used for molecular weight control, but can introduce different end-groups.
2-Mercaptoethanol	High chain transfer activity.	Effective for producing low molecular weight oligomers with hydroxyl end-groups.

Key Observations:

• Reactivity Trend: The data clearly indicates that the reactivity of perfluoroalkyl halides as chain transfer agents follows the trend: C-I > C-Br > C-H.[1] This is attributed to the decreasing bond dissociation energy from C-H to C-I, making the abstraction of the halogen atom by the propagating radical more favorable for iodine.

• 1-Iodoperfluorohexane as a Superior Alternative: With a significantly higher chain transfer constant, 1-iodoperfluorohexane offers much finer control over the molecular weight of the resulting fluoropolymer compared to its bromo-analogue.[1][2][3] The resulting iodo-terminated polymer chains also open up possibilities for subsequent chemical modifications, such as block copolymer synthesis.

• Other Organic Solvents: While common organic solvents like esters and alcohols can act as chain transfer agents, their lower C_T values provide less precise control over the polymerization compared to perfluoroalkyl iodides.[1]

Experimental Protocols

The following section outlines a general methodology for the radical polymerization of vinylidene fluoride (VDF) using a chain transfer agent. This protocol can be adapted for the specific alternatives discussed.

General Procedure for Radical Polymerization of VDF in an Autoclave

Materials:

• Vinylidene fluoride (VDF) monomer

• Chain Transfer Agent (e.g., 1-bromoperfluorohexane, 1-iodoperfluorohexane)

• Initiator (e.g., di-tert-butyl peroxide)

• Solvent (e.g., acetonitrile, dimethyl carbonate)

• High-pressure stainless steel autoclave equipped with a stirrer, pressure gauge, and thermocouple.

Procedure:

• Reactor Preparation: The autoclave is first sealed and then purged with nitrogen multiple times to remove any oxygen. A vacuum is then applied to ensure an inert atmosphere.

• Charging the Reactor: The desired amounts of the chain transfer agent, solvent, and initiator are introduced into the autoclave.

• Monomer Addition: The autoclave is cooled, and the VDF monomer is condensed into the reactor.

• Polymerization: The reactor is heated to the desired temperature (e.g., 75-140°C) while stirring. The pressure inside the autoclave is monitored throughout the reaction. The polymerization is allowed to proceed for a predetermined time.

• Termination and Isolation: After the reaction is complete, the autoclave is cooled to room temperature, and any unreacted VDF is safely vented. The resulting polymer solution is then precipitated in a non-solvent (e.g., methanol).

• Purification and Drying: The precipitated polymer is filtered, washed with the non-solvent, and dried under vacuum to a constant weight.

• Characterization: The obtained fluoropolymer is characterized for its molecular weight and polydispersity index (PDI) using Size Exclusion Chromatography (SEC), and its thermal stability is assessed using Thermogravimetric Analysis (TGA). The polymer structure and end-groups can be analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Pathways and Experimental Workflows

To visualize the underlying chemical processes, the following diagrams illustrate the key reaction pathways and a general experimental workflow.

Caption: General mechanism of radical polymerization with chain transfer.

References

• 1. researchgate.net [researchgate.net]
• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. researchgate.net [researchgate.net]

Kinetic Analysis of 1-Bromoperfluorohexane: A Comparative Guide to its Reactivity in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative kinetic analysis of 1-bromoperfluorohexane in the context of nucleophilic substitution reactions. Due to a scarcity of published kinetic data specifically for 1-bromoperfluorohexane, this guide leverages established principles of perfluoroalkyl chemistry and available data for analogous compounds to offer a comprehensive overview of its expected reactivity. We present a comparison with alternative substrates and provide detailed experimental protocols to enable researchers to conduct their own kinetic studies.

Executive Summary

1-Bromoperfluorohexane (C6F13Br) is a member of the perfluoroalkyl bromide family, compounds of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the perfluoroalkyl chain. Understanding the kinetics of its reactions is crucial for predicting reaction outcomes, optimizing synthetic routes, and developing novel applications.

Perfluoroalkyl halides, including 1-bromoperfluorohexane, exhibit markedly different reactivity in nucleophilic substitution reactions compared to their non-fluorinated hydrocarbon counterparts. The high electronegativity of the fluorine atoms creates a strong inductive effect, rendering the carbon backbone electron-deficient. However, this does not translate to facile classical SN1 or SN2 reactions. The lone pairs on the fluorine atoms create electrostatic repulsion, hindering the backside attack required for an SN2 mechanism. Furthermore, the resulting perfluoroalkyl carbocation is highly unstable, making an SN1 pathway unfavorable. Consequently, reactions of 1-bromoperfluorohexane with nucleophiles are generally slow and often proceed through alternative mechanisms, such as single-electron transfer (SET).

Comparative Kinetic Data

Substrate	Expected Relative Rate (Nucleophilic Substitution)	Dominant Mechanism(s)	Key Factors Influencing Reactivity
1-Bromoperfluorohexane	Very Slow	SET, Radical-mediated	Strong C-F bond dipoles create repulsion, instability of perfluoroalkyl carbocation.
1-Bromohexane	Fast	SN2	Unhindered primary alkyl halide, readily undergoes backside attack.
tert-Butyl bromide	Very Fast (in polar protic solvents)	SN1	Formation of a stable tertiary carbocation.
1-Bromoperfluorobutane	Very Slow (similar to C6F13Br)	SET, Radical-mediated	Shorter perfluoroalkyl chain, but similar electronic and steric effects to C6F13Br.

Experimental Protocols

To facilitate the generation of empirical kinetic data for reactions of 1-bromoperfluorohexane, a detailed experimental protocol for a representative kinetic analysis using UV-Vis spectrophotometry is provided below. This method is suitable for monitoring the reaction with a nucleophile that results in a change in absorbance.

Kinetic Analysis of the Reaction of 1-Bromoperfluorohexane with a Nucleophile (e.g., a substituted phenoxide)

Objective: To determine the rate constant for the reaction between 1-bromoperfluorohexane and a suitable nucleophile.

Materials:

• 1-Bromoperfluorohexane

• Nucleophile (e.g., 4-nitrophenoxide, chosen for its strong UV-Vis absorbance)

• Solvent (e.g., acetonitrile, dimethylformamide)

• Thermostated UV-Vis spectrophotometer

• Quartz cuvettes

• Standard laboratory glassware

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 1-bromoperfluorohexane of a known concentration (e.g., 0.1 M) in the chosen solvent.

  • Prepare a stock solution of the sodium or potassium salt of the nucleophile (e.g., sodium 4-nitrophenoxide) of a known concentration (e.g., 0.01 M) in the same solvent.

• Kinetic Run (Pseudo-First-Order Conditions):

  • Equilibrate the spectrophotometer to the desired reaction temperature (e.g., 50 °C).

  • In a quartz cuvette, place a solution of the nucleophile at a concentration where its absorbance is on scale (e.g., 1 x 10⁻⁴ M).

  • Initiate the reaction by adding a significant excess of the 1-bromoperfluorohexane solution (e.g., to a final concentration of 0.01 M). The large excess ensures that the concentration of 1-bromoperfluorohexane remains effectively constant throughout the reaction, simplifying the kinetics to pseudo-first-order.

  • Immediately begin monitoring the decrease in the absorbance of the nucleophile at its λmax over time.

• Data Analysis:

  • Record the absorbance (A) at various time points (t).

  • For a pseudo-first-order reaction, the integrated rate law is: ln(A₀/Aₜ) = k't, where A₀ is the initial absorbance, Aₜ is the absorbance at time t, and k' is the pseudo-first-order rate constant.

  • Plot ln(A₀/Aₜ) versus time. The slope of the resulting straight line will be equal to k'.

  • The second-order rate constant (k) can be calculated from the pseudo-first-order rate constant using the equation: k = k' / [1-Bromoperfluorohexane].

Visualizing Reaction Pathways

To illustrate the logical flow of a typical kinetic experiment and the proposed dominant reaction pathway for 1-bromoperfluorohexane, the following diagrams are provided.

Workflow for Kinetic Analysis

Proposed SET Reaction Pathway

Safety & Regulatory Compliance

Navigating the Disposal of 1-Bromoperfluorohexane: A Comprehensive Safety and Operational Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of specialty chemicals like 1-bromoperfluorohexane are paramount for ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of 1-bromoperfluorohexane, a member of the per- and polyfluoroalkyl substances (PFAS) family, which are known for their persistence in the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with 1-bromoperfluorohexane and to take appropriate safety measures. The chemical is classified as a hazardous substance, causing skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):

When handling 1-bromoperfluorohexane, the following personal protective equipment is mandatory:

PPE Category	Specification
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles.[3]
Skin Protection	Wear protective gloves (e.g., nitrile rubber), and a lab coat.[3]
Respiratory Protection	Use only in a well-ventilated area or in a fume hood.[3]

In Case of Exposure:

Exposure Route	First Aid Measures
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[1][3]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician.[1][3]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[3]
Ingestion	Clean mouth with water and drink afterwards plenty of water.[3]

Step-by-Step Disposal Protocol

The disposal of 1-bromoperfluorohexane falls under the regulations for hazardous and halogenated waste.[4][5] Due to its classification as a PFAS, it requires specialized disposal methods to prevent environmental contamination.[6][7]

1. Waste Collection and Storage:

• Container: Collect waste 1-bromoperfluorohexane in a designated, compatible, and properly labeled hazardous waste container.[8][9] The container should be kept tightly closed in a dry, cool, and well-ventilated place.[3]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the chemical name "1-Bromoperfluorohexane".

• Segregation: Do not mix 1-bromoperfluorohexane with other non-halogenated solvents to avoid complicating and increasing the cost of disposal.[5] Store it away from incompatible materials such as alkali metals and oxidizing agents.[1]

2. Disposal Vendor Selection:

• Engage a certified hazardous waste disposal company that is permitted to handle and transport halogenated organic compounds and PFAS waste.

• It is the generator's responsibility to ensure the chosen vendor is legally permitted to transport and dispose of the specific waste class.[5]

3. Approved Disposal Methods:

Current U.S. Environmental Protection Agency (EPA) guidance on PFAS disposal suggests the following primary methods, though it's important to note that research into the effectiveness of these technologies is ongoing.[10][11][12]

Disposal Method	Description	Key Parameters
High-Temperature Incineration	This is a common method for the destruction of halogenated organic compounds.[7] The high temperatures are intended to break the strong carbon-fluorine bonds.	Temperatures should exceed 1,100°C (2,012°F) with sufficient residence time to ensure complete mineralization.[10]
Hazardous Waste Landfills	Disposal in a Subtitle C hazardous waste landfill with engineered controls to prevent leachate from contaminating the environment.[10]	These landfills have specific design and monitoring requirements to contain the waste.
Underground Injection	Injection into deep, isolated wells is another potential disposal route for liquid PFAS waste.[10]	This method's availability and suitability depend on local geology and regulations.

4. Documentation:

• Maintain a detailed record of the waste, including the quantity, date of generation, and the date it was sent for disposal.

• Obtain and keep all documentation from the hazardous waste disposal company, including manifests, to track the waste from "cradle to grave" as required by regulations like the Resource Conservation and Recovery Act (RCRA).[13]

Experimental Workflow for Disposal

Caption: Logical workflow for the proper disposal of 1-bromoperfluorohexane.

Conclusion

The proper disposal of 1-bromoperfluorohexane is a critical aspect of laboratory safety and environmental stewardship. While high-temperature incineration is a recommended method for the destruction of PFAS compounds, it is imperative to consult with and employ certified hazardous waste disposal professionals to ensure compliance with all federal, state, and local regulations. Adherence to the procedures outlined in this guide will help safeguard researchers and the environment from the potential hazards of this and other perfluorinated compounds.

References

• 1. fishersci.com [fishersci.com]
• 2. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. plasticsengineering.org [plasticsengineering.org]
• 11. clarkhill.com [clarkhill.com]
• 12. epa.gov [epa.gov]
• 13. youtube.com [youtube.com]

Personal protective equipment for handling 1-Bromoperfluorohexane

This guide provides critical safety protocols and logistical information for the handling and disposal of 1-Bromoperfluorohexane (CAS No. 335-56-8). Adherence to these procedures is vital for ensuring the personal safety of researchers, scientists, and drug development professionals, as well as maintaining environmental and regulatory compliance in the laboratory.

Chemical and Hazard Identification

1-Bromoperfluorohexane is a fluorinated organic compound that requires careful handling due to its potential health hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2][3]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1-Bromoperfluorohexane are summarized in the table below.

Property	Value
CAS Number	335-56-8
Molecular Formula	C6F13Br[1]
Molecular Weight	398.95 g/mol [1][3]
Appearance	Colorless liquid
Hazard Statements	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335)[1][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when handling 1-Bromoperfluorohexane. The following equipment must be used at all times in the laboratory.

Body Part	PPE Recommendation	Rationale and Source(s)
Eyes/Face	Chemical safety goggles conforming to EN 166 (EU) or OSHA 29 CFR 1910.133 standards. A face shield should be worn if there is a significant risk of splashing.[4]	To protect against serious eye irritation from splashes or vapors.[1][2][3]
Hands	Chemical-resistant, impervious gloves (e.g., Nitrile rubber) that are inspected for integrity before each use. Contaminated gloves must be disposed of properly.[5][6]	To prevent direct skin contact and subsequent irritation.[1][2][3]
Body	A flame-retardant lab coat or appropriate protective clothing to prevent skin exposure.[7]	To protect skin from accidental splashes and contamination.[1]
Respiratory	All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][4]	To minimize the inhalation of vapors and prevent respiratory irritation.[1][2][3]

Operational and Disposal Plans

A systematic approach is essential for the safe management of 1-Bromoperfluorohexane throughout its lifecycle in the laboratory, from initial handling to final disposal.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation and Precaution:

  • Ensure that eyewash stations and safety showers are readily accessible and in good working order.[2]

  • Confirm that the chemical fume hood is functioning correctly.

  • Don all required PPE as outlined in the table above.

• Chemical Handling:

  • Conduct all transfers and manipulations of 1-Bromoperfluorohexane inside a chemical fume hood to minimize vapor inhalation.[1]

  • Avoid direct contact with skin and eyes.[1]

  • Keep the container tightly closed when not in use to prevent the release of vapors.[1][2]

• Post-Handling Decontamination:

  • Wipe down the work surface and any contaminated equipment with an appropriate solvent.

  • Remove gloves using the proper technique to avoid skin contact with the outer surface and dispose of them in the designated hazardous waste container.[5]

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

• Storage:

  • Store 1-Bromoperfluorohexane in a cool, dry, and well-ventilated area.[1][2]

  • Keep containers tightly closed and store away from incompatible materials such as alkali metals and oxidizing agents.[1][2]

Disposal Plan

The disposal of 1-Bromoperfluorohexane and its containers must be conducted in accordance with institutional, local, and national regulations.

• Waste Collection:

  • Collect waste 1-Bromoperfluorohexane and any contaminated materials (e.g., gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.[8]

  • The container must be compatible with the chemical. The original container is often a suitable choice.[8]

• Labeling and Storage of Waste:

  • Clearly label the hazardous waste container with its contents.[8]

  • Store the waste container in a designated satellite accumulation area, segregated from incompatible materials.[8]

• Final Disposal:

  • Dispose of the contents and container through an approved waste disposal plant.[1][2]

  • Do not release this chemical into the environment.[1] Given its nature as a per- and polyfluoroalkyl substance (PFAS), consult guidelines such as the EPA's Interim Guidance on PFAS Destruction and Disposal for more specific directives.[9][10]

Emergency First-Aid Measures

• If in Eyes: Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

• If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician. Remove and wash contaminated clothing before reuse.[1][2]

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[1]

• If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Call a physician or poison control center immediately.[1]

Caption: Logical workflow for the safe handling of 1-Bromoperfluorohexane.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. 1-Bromoperfluorohexane | BrC6F13 | CID 92755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. benchchem.com [benchchem.com]
• 6. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 7. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. synquestlabs.com [synquestlabs.com]
• 10. synquestlabs.com [synquestlabs.com]